Carvacryl ethyl ether

• CAS: 4732-13-2

Core Science & Biosynthesis

An In-depth Technical Guide to Carvacryl Ethyl Ether: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Carvacryl ethyl ether, a derivative of the naturally occurring monoterpenoid carvacrol, presents a molecule of interest for various scientific disciplines, including flavor chemistry, fragrance science, and pharmacology. This technical guide provides a comprehensive overview of carvacryl ethyl ether, focusing on its synthesis via the Williamson ether synthesis, its detailed physicochemical and spectroscopic properties, and an exploration of its potential biological activities. This document is intended to serve as a valuable resource for researchers and professionals engaged in the exploration and development of novel chemical entities.

Introduction

Carvacrol, the parent phenol of carvacryl ethyl ether, is a major constituent of the essential oils of oregano and thyme and is well-documented for its broad-spectrum antimicrobial, antioxidant, and anti-inflammatory properties[1]. The derivatization of carvacrol into its ether and ester forms is a common strategy to modify its physicochemical properties, such as lipophilicity and volatility, which can in turn influence its biological activity and potential applications[2]. Carvacryl ethyl ether, also known as 2-ethoxy-1-methyl-4-isopropylbenzene, is one such derivative that has garnered attention, primarily for its use as a flavor and fragrance agent due to its spicy, herbal, and carrot-like aroma[3]. However, understanding its synthesis and comprehensive properties is crucial for unlocking its full potential in other scientific domains, including drug discovery and development. This guide provides an in-depth exploration of carvacryl ethyl ether, from its chemical synthesis to its characteristic properties.

Synthesis of Carvacryl Ethyl Ether

The most common and efficient method for the synthesis of carvacryl ethyl ether is the Williamson ether synthesis . This classic organic reaction involves the reaction of a deprotonated alcohol (alkoxide) with a primary alkyl halide. In the context of carvacryl ethyl ether synthesis, carvacrol is first deprotonated with a strong base to form the carvacrolate anion, which then acts as a nucleophile and attacks an ethyl halide (e.g., ethyl bromide or ethyl iodide) in a bimolecular nucleophilic substitution (SN2) reaction.

Reaction Mechanism

The synthesis proceeds in two main steps:

• Deprotonation of Carvacrol: The phenolic hydroxyl group of carvacrol is acidic and can be readily deprotonated by a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH), to form the sodium or potassium carvacrolate salt. This step is crucial as it generates the highly nucleophilic carvacrolate anion.

• Nucleophilic Attack: The carvacrolate anion then undergoes an SN2 reaction with an ethyl halide. The lone pair of electrons on the oxygen atom attacks the electrophilic carbon of the ethyl halide, leading to the formation of the ether linkage and the displacement of the halide ion as a leaving group.

Figure 1: Williamson Ether Synthesis of Carvacryl Ethyl Ether

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of carvacryl ethyl ether based on the principles of the Williamson ether synthesis.

Materials:

• Carvacrol (98%+)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethyl bromide (EtBr) or Ethyl iodide (EtI)

• Anhydrous ethanol

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Stirring apparatus (magnetic stirrer and stir bar)

• Heating mantle or oil bath

• Rotary evaporator

Procedure:

• Deprotonation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve carvacrol (1 equivalent) in anhydrous ethanol. To this solution, add a stoichiometric amount of powdered sodium hydroxide or potassium hydroxide (1 equivalent).

• Reaction Mixture: Stir the mixture at room temperature for 30 minutes to ensure complete formation of the carvacrolate salt.

• Addition of Ethyl Halide: Slowly add ethyl bromide or ethyl iodide (1.1 equivalents) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux and maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol using a rotary evaporator.

• Extraction: To the residue, add water and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with water and then with a saturated sodium chloride solution (brine) to remove any remaining inorganic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude carvacryl ethyl ether.

• Purification: The crude product can be purified by vacuum distillation to yield pure carvacryl ethyl ether.

Figure 2: A generalized workflow for the synthesis of carvacryl ethyl ether.

Physicochemical and Spectroscopic Properties

Carvacryl ethyl ether is a colorless to pale yellow oily liquid with a characteristic spicy and herbal aroma[3]. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Carvacryl Ethyl Ether

Property	Value	Source
Molecular Formula	C₁₂H₁₈O
Molecular Weight	178.27 g/mol
Appearance	Pale yellow clear oily liquid	[3]
Boiling Point	235 °C at 760 mmHg	[3]
Density	0.935 - 0.942 g/cm³
Refractive Index	1.502 - 1.509
Solubility	Soluble in alcohol; slightly soluble in water
Flash Point	93.33 °C (200 °F)	[3]

Spectroscopic Characterization

The structural elucidation of carvacryl ethyl ether is confirmed through various spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum of carvacryl ethyl ether will exhibit characteristic signals corresponding to the aromatic protons, the isopropyl group, the methyl group on the aromatic ring, and the ethyl ether group. The ethoxy group will show a triplet for the methyl protons and a quartet for the methylene protons.

• ¹³C NMR Spectroscopy: The carbon-13 NMR spectrum will display distinct signals for each unique carbon atom in the molecule, including the aromatic carbons, the isopropyl carbons, the aromatic methyl carbon, and the two carbons of the ethyl ether group.

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for C-H stretching of the aromatic and aliphatic groups, C=C stretching of the aromatic ring, and a prominent C-O-C stretching band indicative of the ether linkage.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of carvacryl ethyl ether (m/z = 178). Fragmentation patterns will be consistent with the structure, showing loss of alkyl groups.

Potential Biological Activities and Applications

While carvacryl ethyl ether is primarily utilized in the flavor and fragrance industry, the biological activities of its parent compound, carvacrol, suggest potential for broader applications. Research on carvacrol derivatives has shown that modification of the phenolic hydroxyl group can significantly impact their biological profiles[2].

A study investigating the antimicrobial activity of carvacrol and its derivatives, including carvacrol methyl ether, found that the etherification of the hydroxyl group led to a loss of antimicrobial efficacy[4]. This suggests that the free hydroxyl group is crucial for the antimicrobial action of carvacrol, likely due to its ability to disrupt microbial cell membranes. It is plausible that carvacryl ethyl ether would exhibit a similar reduction in antimicrobial activity compared to carvacrol.

However, the modification of carvacrol into its ethyl ether derivative could offer other advantages, such as altered pharmacokinetic properties or different biological targets. Further research is warranted to explore the potential antioxidant, anti-inflammatory, and cytotoxic activities of carvacryl ethyl ether. Its increased lipophilicity compared to carvacrol might enhance its ability to cross biological membranes, which could be advantageous in certain drug delivery contexts.

Safety and Handling

Carvacryl ethyl ether is classified as an irritant, and it is irritating to the eyes, respiratory system, and skin[3]. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

Carvacryl ethyl ether is a readily synthesizable derivative of carvacrol with established applications in the flavor and fragrance industry. The Williamson ether synthesis provides a reliable and straightforward method for its preparation. While the etherification of the phenolic hydroxyl group appears to diminish the antimicrobial activity observed in the parent compound, the altered physicochemical properties of carvacryl ethyl ether may open avenues for new applications. Further in-depth studies are necessary to fully elucidate its pharmacological profile and to explore its potential in drug development and other scientific fields. This guide provides a foundational understanding of the synthesis and properties of carvacryl ethyl ether to support and encourage future research endeavors.

References

• The Good Scents Company. (n.d.). carvacryl ethyl ether. Retrieved from [Link]

• PubChem. (n.d.). Carvacryl ethyl ether. National Center for Biotechnology Information. Retrieved from [Link]

• Patil, J. U., Suryawanshi, K. C., Patil, P. B., & Pawar, N. S. (2010). Synthesis and antibacterial activity of carvacryl ethers. Journal of Asian Natural Products Research, 12(2), 117-123.
• Ultee, A., Bennik, M. H. J., & Moezelaar, R. (2002). The phenolic hydroxyl group of carvacrol is essential for action against the food-borne pathogen Bacillus cereus. Applied and Environmental Microbiology, 68(4), 1561–1568.
• Veldhuizen, E. J. A., Tjeerdsma-van Bokhoven, J. L. M., Zweijtzer, C., Burt, S. A., & Haagsman, H. P. (2006). Structural requirements for the antimicrobial activity of carvacrol. Journal of Agricultural and Food Chemistry, 54(5), 1874–1879.
• Burt, S. (2004). Essential oils: their antibacterial properties and potential applications in foods—a review. International Journal of Food Microbiology, 94(3), 223–253.
• Ben Arfa, A., Combes, S., Preziosi-Belloy, L., Gontard, N., & Chalier, P. (2006). Antimicrobial activity of carvacrol related to its chemical structure. Letters in Applied Microbiology, 43(2), 149–154.
• Baser, K. H. C. (2008). Biological and pharmacological activities of carvacrol and carvacrol bearing essential oils. Current Pharmaceutical Design, 14(29), 3106–3119.

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• 4. Antimicrobial activity of carvacrol related to its chemical structure - PubMed [pubmed.ncbi.nlm.nih.gov]

"Carvacryl ethyl ether chemical structure and IUPAC name"

An In-depth Technical Guide to Carvacryl Ethyl Ether: Structure, Synthesis, and Physicochemical Characterization

Introduction

Carvacryl ethyl ether, a derivative of the naturally occurring phenolic monoterpenoid carvacrol, represents a significant modification of its parent compound, primarily for applications in the flavor and fragrance industries. Carvacrol, the primary constituent of oregano and thyme essential oils, is characterized by a potent, somewhat medicinal phenolic aroma. Through the etherification of the hydroxyl group, carvacryl ethyl ether is formed, which exhibits a milder, warm-spicy, and herbaceous sensory profile without the harshness of its precursor.[1][2] This guide provides a comprehensive technical overview of carvacryl ethyl ether, detailing its molecular structure, systematic nomenclature, a validated synthesis protocol with mechanistic insights, and a summary of its key physicochemical properties for researchers, chemists, and professionals in drug development and sensory science.

Part 1: Molecular Structure and Nomenclature

A precise understanding of a molecule's structure and its corresponding nomenclature is fundamental for unambiguous scientific communication. Carvacryl ethyl ether is systematically named based on the substitution pattern of its benzene ring.

The authoritative IUPAC name for this compound is 2-ethoxy-1-methyl-4-propan-2-ylbenzene .[3] This name precisely describes an ethoxy group (-OCH₂CH₃) and a methyl group (-CH₃) in positions 2 and 1, respectively, on a benzene ring which is substituted at position 4 with a propan-2-yl (isopropyl) group.

The chemical structure is represented by the following SMILES notation: CCOC1=C(C=CC(=C1)C(C)C)C.[3]

For ease of reference across various databases and commercial sources, a compilation of its common identifiers is provided below.

Table 1: Identifiers for Carvacryl Ethyl Ether

Identifier	Value	Source
CAS Number	4732-13-2	PubChem[3], ChemicalBook[2]
IUPAC Name	2-ethoxy-1-methyl-4-propan-2-ylbenzene	PubChem[3]
Molecular Formula	C₁₂H₁₈O	PubChem[3], NIST[4]
Molecular Weight	178.27 g/mol	PubChem[3]
FEMA Number	2246	ChemicalBook[2], JECFA[5]
JECFA Number	1247	JECFA[5]
InChIKey	DOTAGKFIHPPPTK-UHFFFAOYSA-N	PubChem[3]
Common Synonyms	Ethyl carvacrol, 2-Ethoxy-p-cymene, 5-Isopropyl-2-methylphenetole	Government of Canada[6], PubChem[3]

Part 2: Synthesis and Mechanistic Rationale

The conversion of carvacrol to carvacryl ethyl ether is most commonly achieved via the Williamson ether synthesis. This classic nucleophilic substitution reaction provides a reliable and well-understood pathway for preparing ethers from alcohols (or, in this case, phenols) and an alkylating agent.

Expertise & Experience: The Rationale Behind the Protocol

The choice of the Williamson synthesis is deliberate due to its high efficiency for this specific transformation. The phenolic proton of carvacrol is significantly more acidic (pKa ≈ 10) than that of an aliphatic alcohol, allowing for facile deprotonation by a moderately strong base like sodium hydroxide. This creates a sodium carvacrolate salt, rendering the oxygen atom a potent nucleophile. Diethyl sulfate is selected as the ethylating agent; it is a powerful electrophile, ensuring an efficient reaction. The protocol is designed to be self-validating: successful execution, including the purification steps, will yield a product with the distinct physical and spectroscopic properties detailed in Part 3, confirming the reaction's success.

Experimental Protocol: Williamson Ether Synthesis of Carvacryl Ethyl Ether

This protocol describes the synthesis on a laboratory scale.

Materials:

• Carvacrol (98%+)

• Diethyl sulfate ((C₂H₅)₂SO₄)

• Sodium hydroxide (NaOH)

• Diethyl ether (anhydrous)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

Procedure:

• Deprotonation of Carvacrol:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser, dissolve 1 mole equivalent of carvacrol in a 10% aqueous solution of sodium hydroxide (1.1 mole equivalents).

  • Cool the mixture to 0-5°C using an ice bath. The cold temperature is critical to control the exothermic nature of the subsequent alkylation step and to minimize potential side reactions.[2]

• Ethylating Agent Addition:

  • Slowly add 1.05 mole equivalents of diethyl sulfate to the stirred solution via the dropping funnel over a period of 30-45 minutes, ensuring the temperature remains below 10°C.

• Reaction:

  • After the addition is complete, allow the mixture to slowly warm to room temperature and continue stirring for 2-3 hours to ensure the reaction goes to completion.

• Workup and Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous phase three times with diethyl ether. The organic layers contain the desired carvacryl ethyl ether.

  • Combine the organic extracts and wash sequentially with 1) deionized water, 2) 5% sodium hydroxide solution (to remove any unreacted carvacrol), and 3) saturated brine (to remove residual water).

• Drying and Solvent Removal:

  • Dry the washed organic layer over anhydrous magnesium sulfate (MgSO₄).

  • Filter the drying agent and remove the diethyl ether solvent using a rotary evaporator.

• Purification:

  • The resulting crude oil is purified by vacuum distillation to yield pure carvacryl ethyl ether. The product's boiling point is approximately 229-235°C at atmospheric pressure, so adjusting for vacuum is necessary.[2][3]

Visualization: Synthesis Workflow

The following diagram outlines the logical flow of the synthesis protocol.

Caption: Workflow for the Williamson ether synthesis of carvacryl ethyl ether.

Part 3: Physicochemical and Spectroscopic Data

The identity and purity of synthesized carvacryl ethyl ether are confirmed by comparing its physical and spectroscopic properties against established reference data.

Table 2: Physicochemical Properties of Carvacryl Ethyl Ether

Property	Value	Source(s)
Appearance	Colorless to pale yellow liquid	ChemicalBook[2], Parchem[7]
Odor Profile	Warm, spicy, herbaceous; reminiscent of carrot seed	ChemicalBook[2], PubChem[3], Parchem[7]
Boiling Point	229-235 °C (at 760 mmHg)	ChemicalBook[2], PubChem[3], Parchem[7]
Density	0.914 - 0.942 g/mL (at 25 °C)	ChemicalBook[2], PubChem[3], Parchem[7]
Refractive Index	1.4965 - 1.509 (at 20 °C)	ChemicalBook[2], PubChem[3], Parchem[7]
Flash Point	~200 °F / 93.3 °C (TCC)	Parchem[7], The Good Scents Company[8]
Solubility	Slightly soluble in water; soluble in alcohol and oils	ChemicalBook[2], PubChem[3]
LogP (o/w)	4.46	ChemicalBook[2], Parchem[7]

Table 3: Spectroscopic and Chromatographic Data

Parameter	Value	Source(s)
Molecular Formula	C₁₂H₁₈O	PubChem[3]
Exact Mass	178.1358 g/mol	PubChem[3]
Kovats Retention Index	1294 (on a non-polar SE-54 column)	NIST[4], PubChem[3]
SMILES	CCOC1=C(C=CC(=C1)C(C)C)C	PubChem[3]
InChI	InChI=1S/C12H18O/c1-5-13-12-8-11(9(2)3)7-6-10(12)4/h6-9H,5H2,1-4H3	PubChem[3], NIST[4]

The Kovats Retention Index is a critical parameter for identifying compounds in gas chromatography (GC) analysis. An experimental value matching the reference value of 1294 on a similar non-polar column provides strong evidence of the compound's identity. The high LogP value confirms its lipophilic nature and explains its solubility in oils and organic solvents.

Part 4: Applications in Research and Industry

The primary industrial application of carvacryl ethyl ether is as a flavor and fragrance agent .[3][5] Its key value proposition lies in its ability to impart a warm, spicy, and herbal character to formulations without the aggressive phenolic bite of its parent compound, carvacrol.[1] This makes it an effective modifier and sweetener in complex flavor compositions.[2]

For drug development professionals, while carvacryl ethyl ether itself is not a primary therapeutic agent, the etherification of bioactive phenols like carvacrol is a common strategy in medicinal chemistry. This modification can alter key properties such as:

• Lipophilicity: Increasing the LogP value, which can affect membrane permeability and bioavailability.

• Metabolic Stability: Masking a phenolic hydroxyl group can prevent phase II metabolic conjugation (e.g., glucuronidation), potentially extending the compound's half-life.

• Receptor Binding: Altering the hydrogen-bonding capability of the molecule can fine-tune its interaction with biological targets.

Research into other carvacryl ethers and esters has shown that such derivatization can advantageously modify the biological activities of carvacrol, such as its antimicrobial properties.[9]

Conclusion

Carvacryl ethyl ether is a well-characterized aromatic compound with a stable chemical structure and defined sensory properties that make it valuable in the flavor and fragrance sector. Its synthesis from carvacrol is straightforward and scalable, relying on the robust Williamson ether synthesis. The comprehensive physicochemical and spectroscopic data available provide a solid foundation for its identification and quality control. For researchers, it serves as an excellent case study in how targeted chemical modification of a natural product can significantly and beneficially alter its properties for specific industrial and scientific applications.

References

• Government of Canada. (n.d.). Chemical Substance - Carvacryl ethyl ether. Retrieved from [Link]

• NIST. (n.d.). Carvacrol, ethyl ether. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 527268, Carvacryl ethyl ether. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl methyl ether, 6379-73-3. Retrieved from [Link]

• INCHEM. (2003). JECFA Evaluations-CARVACRYL ETHYL ETHER. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether, 4732-13-2. Retrieved from [Link]

• FlavScents. (n.d.). carvacryl ethyl ether. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and antibacterial activity of carvacryl ethers. Retrieved from [Link]

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Carvacryl Ethyl Ether: A Molecular Probe for Elucidating the Bioactivity of Phenolic Monoterpenoids

An In-depth Technical Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Abstract

Carvacrol, a phenolic monoterpenoid abundant in oregano and thyme, exhibits a broad spectrum of biological activities, including potent antimicrobial, anti-inflammatory, and anticancer effects.[1][2] Understanding the precise mechanism of action is crucial for its therapeutic development. This guide focuses on carvacryl ethyl ether, a synthetic ether derivative of carvacrol, not as a primary bioactive agent, but as an indispensable molecular tool. By comparing the biological activities of carvacrol with its ether-capped counterpart, we can unequivocally demonstrate the central role of the free phenolic hydroxyl group in mediating its effects. This document will deconstruct the primary mechanisms of carvacrol and utilize comparative data with carvacryl ethyl ether to highlight the structure-activity relationship that governs its function. We will explore the impact of etherification on membrane disruption, inflammatory signaling, and cytotoxicity, providing researchers with the foundational knowledge and experimental frameworks to investigate this important class of natural compounds.

Introduction: The Significance of the Phenolic Hydroxyl Group

Phenolic monoterpenoids are a class of secondary metabolites synthesized by plants, renowned for their diverse pharmacological properties.[1] Carvacrol (2-methyl-5-(1-methylethyl)phenol) is one of the most extensively studied compounds in this family, demonstrating significant potential as a therapeutic agent.[3][4] Its bioactivity is wide-ranging, from acting as a broad-spectrum antimicrobial agent to modulating complex inflammatory and oncogenic signaling pathways.[3][5]

A central tenet in understanding carvacrol's mechanism is the role of its molecular structure. Carvacryl ethyl ether (2-ethoxy-1-methyl-4-(1-methylethyl)benzene) is a derivative where the phenolic hydroxyl (-OH) group of carvacrol is replaced by an ethoxy (-O-CH2CH3) group.[6][7] Studies consistently show that this modification dramatically reduces or completely abrogates the biological effects observed with the parent compound.[8][9] This makes carvacryl ethyl ether an ideal negative control and molecular probe. Its inactivity is not just a data point; it is the key that unlocks a deeper understanding of the mechanism, confirming that the hydroxyl group is not merely a structural feature but the primary site of chemical interaction and activity.

This guide will therefore use a comparative approach to explore the core mechanisms of action, positioning carvacrol as the active agent and carvacryl ethyl ether as the critical demonstrator of the hydroxyl group's function.

The Antimicrobial Mechanism: Membrane Disruption and Proton Exchange

The most well-documented activity of carvacrol is its potent antimicrobial effect against a wide range of pathogens, including bacteria and fungi.[2][10] The primary target is the bacterial cell membrane.

Carvacrol's Mode of Action

Carvacrol's mechanism is multifaceted but centers on compromising the structural and functional integrity of the cytoplasmic membrane.[9]

• Membrane Partitioning: Due to its lipophilic nature, carvacrol readily partitions into the lipid bilayer of bacterial membranes.[11]

• Increased Permeability: This integration disrupts the packing of phospholipid acyl chains, leading to an increase in membrane fluidity and permeability.[11][12] The consequence is the uncontrolled leakage of vital intracellular components, such as potassium ions (K+) and ATP.[13]

• Proton Motive Force (PMF) Dissipation: The phenolic hydroxyl group is the critical functional moiety. It can release its proton (H+), acting as a proton shuttle. This action dissipates the crucial ion gradients across the membrane, disrupting the Proton Motive Force (PMF) which is essential for ATP synthesis, solute transport, and motility.[8][13]

The Ether Difference: Proving the Mechanism

When the hydroxyl group is masked, as in carvacryl ethyl ether, the antimicrobial activity is severely diminished.[8][9] This is the definitive evidence for the proposed mechanism. Carvacryl ethyl ether, while still lipophilic, cannot donate a proton. It is unable to act as a protonophore to dissipate the PMF, which is a key step in its bactericidal action.

The following diagram illustrates this comparative action at the bacterial membrane.

Caption: Carvacrol disrupts the membrane and dissipates PMF, while the ether derivative cannot.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

The difference in activity is quantified using assays like the Minimum Inhibitory Concentration (MIC) test, which determines the lowest concentration of a substance that prevents visible growth of a microorganism.

Compound	Target Organism	Typical MIC (µg/mL)	Reference
Carvacrol	Staphylococcus aureus	64 - 256	[13]
Carvacrol	Escherichia coli	200 - 400	[10]
Carvacryl Methyl Ether	E. coli, S. aureus	Ineffective / >1000	[8][9]
Carvacryl Acetate	E. coli, S. aureus	Ineffective / >1000	[8][9]

Note: Data for Carvacryl Ethyl Ether is extrapolated from studies on similar ether and ester derivatives which consistently show a loss of activity.[8][14]

Experimental Protocol: Broth Microdilution MIC Assay

This protocol provides a standardized method for comparing the antimicrobial efficacy of carvacrol and carvacryl ethyl ether.

Objective: To determine the MIC of each compound against a target bacterium (e.g., E. coli ATCC 25922).

Materials:

• Carvacrol and Carvacryl Ethyl Ether stock solutions (e.g., 10 mg/mL in DMSO).

• Mueller-Hinton Broth (MHB).

• 96-well microtiter plates.

• Bacterial culture adjusted to 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL), then diluted 1:100 in MHB.

• Spectrophotometer (600 nm).

• Resazurin solution (optional, for viability staining).

Methodology:

• Serial Dilution: Add 100 µL of MHB to wells 2-12 of a 96-well plate. Add 200 µL of MHB containing the test compound (e.g., at 512 µg/mL) to well 1.

• Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, to well 10. Discard 100 µL from well 10.

• Well 11 serves as the growth control (MHB + bacteria, no compound). Well 12 serves as the sterility control (MHB only).

• Inoculation: Add 100 µL of the diluted bacterial suspension to wells 1-11, resulting in a final volume of 200 µL and halving the compound concentrations. The final inoculum density should be ~5 x 10⁵ CFU/mL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). This can be confirmed by reading the optical density at 600 nm.

Causality and Validation: This protocol is self-validating. The growth control (well 11) must show turbidity, and the sterility control (well 12) must remain clear. A stark difference in the MIC values between carvacrol (low MIC) and carvacryl ethyl ether (high or no MIC) would experimentally validate the hypothesis that the hydroxyl group is essential for antimicrobial activity.

The Anti-inflammatory Mechanism: Targeting Cellular Signaling

Carvacrol is a potent anti-inflammatory agent, acting through the modulation of key enzymatic and signaling pathways.[5]

Carvacrol's Mode of Action

• COX Inhibition: Carvacrol inhibits both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes.[15] These enzymes are responsible for converting arachidonic acid into prostaglandins (e.g., PGE2), which are key mediators of inflammation, pain, and fever.[5]

• Cytokine Modulation: It reduces the production of pro-inflammatory cytokines, such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α), in stimulated immune cells.[16][17]

• NF-κB Pathway Suppression: Carvacrol can inhibit the activation of Nuclear Factor-kappa B (NF-κB), a master transcription factor that controls the expression of many pro-inflammatory genes, including those for iNOS, COX-2, and various cytokines.[5]

• Upregulation of IL-10: Studies have shown that carvacrol can enhance the production of Interleukin-10 (IL-10), a potent anti-inflammatory cytokine that helps to resolve inflammation.[16]

The Ether Difference: A Loss of Inhibitory Function

The anti-inflammatory activity of phenolic compounds is often linked to their antioxidant properties and their ability to interact with protein active sites. The hydroxyl group of carvacrol is a key player in these interactions. Replacing it with an ethoxy group in carvacryl ethyl ether is expected to eliminate this activity. The bulkier, non-polar ether group would have altered steric and electronic properties, preventing it from fitting into the active site of enzymes like COX or from interfering with the phosphorylation cascades of signaling pathways like NF-κB.

The following diagram illustrates the proposed inhibition of the inflammatory cascade.

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A Whitepaper on the Potential Natural Occurrence and Biosynthesis of Carvacryl Ethyl Ether

Executive Summary

Carvacryl ethyl ether (2-ethoxy-1-methyl-4-(1-methylethyl)benzene) is a synthetic aromatic compound valued in the flavor and fragrance industries.[1][2] Despite the widespread natural abundance of its precursor, carvacrol, there is currently no definitive scientific literature confirming the natural occurrence of Carvacryl ethyl ether. Flavor and ingredient databases explicitly state it is "not found in nature".[2] This whitepaper explores the theoretical possibility of its existence as a yet-undiscovered natural product. We will analyze the availability of its chemical precursors in plants, discuss the enzymatic machinery required for its biosynthesis, and propose a comprehensive research roadmap to investigate its potential presence in the natural world. This document serves as an in-depth technical guide for researchers interested in the biosynthesis of terpenoid ethers and the discovery of novel natural products.

Part 1: The Known Chemistry of Carvacryl Ethyl Ether

Carvacryl ethyl ether, also known as 5-isopropyl-2-methylphenetole, is recognized for its warm, spicy, and herbaceous aroma.[2][3] It is structurally a derivative of carvacrol, where the phenolic hydroxyl group is replaced by an ethoxy group. This modification significantly alters its chemical properties, moving it from a phenolic compound to an ether, which impacts its aroma profile and reactivity.

The compound is produced synthetically and is listed by various chemical suppliers for use in research, flavor, and fragrance applications.[1] Standard synthesis would involve a Williamson ether synthesis, reacting the sodium salt of carvacrol (carvacrolate) with an ethylating agent like ethyl bromide or diethyl sulfate. Its synthetic origin and commercial availability are well-established.[4]

Part 2: Bio-Precursor Availability in Nature

For Carvacryl ethyl ether to be a natural product, its immediate precursors must be biologically available and co-localized within an organism.

Carvacrol: The Phenolic Backbone

Carvacrol is a highly abundant phenolic monoterpenoid found extensively in the essential oils of numerous plant species.[5] It is a major constituent of oregano (Origanum vulgare), thyme (Thymus vulgaris), savory (Satureja spp.), and wild bergamot, among others.[5][6][7] Its concentration can be remarkably high, reaching up to 85% in some oregano essential oils.[8] The biosynthesis of carvacrol is well-understood, originating from the isoprenoid pathway. The prevalence of this precursor is the primary reason to hypothesize the potential for its derivatives to exist in nature.

Plant Species	Family	Typical Carvacrol Content (%) in Essential Oil
Origanum vulgare (Oregano)	Lamiaceae	60 - 85%[8]
Origanum majorana (Marjoram)	Lamiaceae	~50%[6]
Origanum dictamnus (Dittany of Crete)	Lamiaceae	60 - 80%[6]
Thymus vulgaris (Thyme)	Lamiaceae	5 - 75%[6]
Satureja hortensis (Savory)	Lamiaceae	1 - 45%[6][9]

The Ethyl Donor: A Biochemical Hurdle

The formation of an ethyl ether requires a biological ethyl group donor. In biochemistry, the most common alkyl group donor is S-adenosyl-L-methionine (SAM), which provides a methyl group. The analogous ethyl donor, S-adenosyl-L-ethionine (SAE), is not as common in primary metabolism. Ethionine itself is often considered an antimetabolite of methionine. However, the enzymatic machinery for transferring alkyl groups is vast, and the possibility of an O-ethyltransferase (OET) enzyme exists, which could utilize a yet-to-be-identified ethyl donor.

Part 3: Biosynthetic Plausibility and the Search for an O-Ethyltransferase

The central question regarding the natural occurrence of Carvacryl ethyl ether is the existence of an enzyme capable of catalyzing the ethylation of carvacrol's hydroxyl group.

The Precedent: O-Methyltransferases (OMTs)

Nature is replete with O-methyltransferases (OMTs). These enzymes play crucial roles in the biosynthesis of a vast array of natural products, including lignin, flavonoids, and alkaloids, by methylating hydroxyl groups.[10][11] Plant genomes often contain large families of OMT-encoding genes, demonstrating the evolutionary importance of this modification.[12][13] For example, Carvacryl methyl ether, the methylated counterpart, is a known synthetic fragrance ingredient that mimics herbal notes.[14][15] While it is also primarily synthetic, its formation in nature is biochemically more plausible due to the ubiquity of SAM and OMTs.

The Rarity of O-Ethyltransferases (OETs)

In contrast to OMTs, naturally occurring O-ethyltransferases are exceptionally rare. The biochemical machinery for specifically transferring an ethyl group to a small molecule acceptor like carvacrol has not been widely characterized. The discovery of a natural OET would be a significant finding in the field of enzymology and natural product biosynthesis. The absence of reports on such enzymes is the most significant piece of evidence against the natural occurrence of Carvacryl ethyl ether.

Hypothetical Biosynthetic Pathway

If Carvacryl ethyl ether were to be produced naturally, the reaction would likely be catalyzed by a specific O-ethyltransferase. The enzyme would bind both carvacrol and an activated ethyl donor, facilitating the nucleophilic attack of the carvacrolate oxygen on the ethyl group.

Caption: Hypothetical enzymatic synthesis of Carvacryl ethyl ether.

Part 4: A Research Roadmap for Investigating Natural Occurrence

To definitively determine if Carvacryl ethyl ether exists as a natural product, a systematic, multi-disciplinary approach is required. The following protocols outline a robust research workflow.

Step 1: Targeted Metabolomic Analysis

The initial step is a direct search for the compound in plants known for high carvacrol content. This requires a highly sensitive and specific analytical method.

Protocol: GC-MS Screening for Carvacryl Ethyl Ether

• Standard Synthesis: Synthesize an analytical standard of Carvacryl ethyl ether via Williamson ether synthesis to obtain its precise retention time and mass spectrum. The PubChem database lists its molecular formula as C12H18O and molecular weight as 178.27 g/mol .[3][16]

• Plant Material Selection: Collect fresh samples from various high-carvacrol species and cultivars of Origanum, Thymus, and Satureja.

• Extraction: Perform steam distillation or solvent extraction on the plant material to obtain the essential oil.

• GC-MS Analysis:

  • Instrument: High-resolution Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

  • Column: Use a non-polar column (e.g., DB-5ms) and a polar column (e.g., DB-WAX) to check for co-elution.

  • Method: Develop a temperature gradient program that provides good separation of monoterpenoid compounds.

  • Analysis: Run the synthesized standard to determine its retention time and fragmentation pattern. Analyze the essential oil samples. Search for a peak at the expected retention time with a mass spectrum matching the standard (key ions: m/z 178, 163, 149, 135).

• Validation: If a candidate peak is found, confirm its identity by comparing its retention index with the standard on two different polarity columns.

Caption: Analytical workflow for targeted detection of Carvacryl ethyl ether.

Step 2: Transcriptome Mining and In Vitro Enzymatic Assays

If the compound is detected, the next logical step is to find the enzyme responsible.

Protocol: Identifying a Candidate O-Ethyltransferase

• Transcriptome Sequencing: For the plant species where the compound was detected, perform RNA-seq on tissues actively producing essential oils (e.g., glandular trichomes).

• Bioinformatics:

  • Assemble the transcriptome de novo.

  • Search the assembled transcriptome for sequences with homology to known O-methyltransferases, particularly those in Family 2, which are known to act on diverse plant secondary metabolites.[12]

  • Filter for candidate genes that are highly expressed in the target tissue.

• Heterologous Expression: Synthesize the candidate genes and express the corresponding proteins in a suitable host system like E. coli or yeast.

• Enzymatic Assay:

  • Purify the recombinant proteins.

  • Set up an in vitro reaction containing the purified enzyme, carvacrol, and a potential ethyl donor (e.g., S-adenosyl-L-ethionine).

  • Incubate the reaction and then extract with an organic solvent.

  • Analyze the reaction product by GC-MS, looking for the formation of Carvacryl ethyl ether.

Conclusion

While the natural occurrence of Carvacryl ethyl ether is biochemically plausible due to the high availability of its carvacrol precursor, it is currently unsubstantiated in scientific literature. The primary obstacle to its natural formation is the apparent rarity of O-ethyltransferase enzymes capable of utilizing an ethyl donor for the alkylation of phenolic substrates. The compound remains, for now, classified as a synthetic flavor and fragrance molecule. The research roadmap presented here offers a clear and scientifically rigorous methodology to challenge this classification. The discovery of Carvacryl ethyl ether in nature, along with its corresponding biosynthetic enzyme, would be a noteworthy advancement in our understanding of terpenoid biochemistry and enzymatic diversity.

References

• Wikipedia. (n.d.). Carvacrol. Retrieved from [Link]

• Caring Sunshine. (n.d.). Ingredient: Carvacrol. Retrieved from [Link]

• Nagoor Meeran, M. F., Javed, H., Al Taee, H., Azimullah, S., & Ojha, S. K. (2017). Carvacrol and human health: A comprehensive review. PubMed. Retrieved from [Link]

• Kowalczyk, A., Przychodna, M., Sopata, S., Bodalska, A., & Feledziak, I. (2020). Carvacrol—A Natural Phenolic Compound with Antimicrobial Properties. PMC - NIH. Retrieved from [Link]

• HBNO Bulk. (2024). Oil of Oregano Carvacrol: Benefits, Percentage, and Usage. Retrieved from [Link]

• SBBLG. (n.d.). Carvacrol Methyl Ether. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl methyl ether, 6379-73-3. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether, 4732-13-2. Retrieved from [Link]

• Pfalz, M., Mikkelsen, M. D., & Halkier, B. A. (2011). Metabolic Engineering in Nicotiana benthamiana Reveals Key Enzyme Functions in Arabidopsis Indole Glucosinolate Modification. PMC - NIH. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carvacryl ethyl ether. PubChem Compound Database. Retrieved from [Link]

• FlavScents. (n.d.). carvacryl ethyl ether. Retrieved from [Link]

• Zhao, D., & Dixon, R. A. (2009). Enzyme Action in the Regulation of Plant Hormone Responses. PMC - PubMed Central. Retrieved from [Link]

• Kounkar, R., Chahal, S., & Kumar, A. (2019). Synthesis and antibacterial activity of carvacryl ethers. ResearchGate. Retrieved from [Link]

• Lam, K. C., Ibrahim, R. K., Beaudoin, N., & Gulick, P. J. (2007). Structure, function, and evolution of plant O-methyltransferases. ResearchGate. Retrieved from [Link]

• De La Torre, P. T., & Mahady, G. B. (2022). Functional Diversification and Structural Origins of Plant Natural Product Methyltransferases. MDPI. Retrieved from [Link]

• Šernaitė, L., Rasiukevičiūtė, N., & Valiuškaitė, A. (2022). Transcriptomic Insight into Early Response of Apple Infected with Penicillium expansum Exposed to Blue LED Light. MDPI. Retrieved from [Link]

• Data.gov. (2024). Compound 527268: Carvacryl ethyl ether. Retrieved from [Link]

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A Technical Guide to Carvacryl Ethyl Ether Derivatives and Analogs: Synthesis, Bioactivity, and Therapeutic Prospects

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carvacrol, a phenolic monoterpenoid abundant in the essential oils of oregano and thyme, is a molecule of significant scientific interest due to its broad-spectrum biological activities, including antimicrobial, antioxidant, and anticancer effects.[1][2][3][4][5] However, its therapeutic application can be limited by factors such as poor water solubility and the high concentrations required to achieve a therapeutic effect.[6] This has spurred the development of derivatives, particularly carvacryl ethyl ether and its analogs, to enhance physicochemical properties and biological efficacy. This guide provides a comprehensive technical overview of the synthesis, chemical characterization, structure-activity relationships (SAR), and key experimental protocols for evaluating carvacryl ethyl ether derivatives. We delve into the causality behind experimental choices, present validated methodologies, and explore the future therapeutic landscape for this promising class of compounds.

Introduction: The Rationale for Carvacrol Derivatization

Carvacrol (2-methyl-5-(1-methylethyl)-phenol) has a well-documented profile of pharmacological properties.[3] Its mechanism of action, particularly in antimicrobial contexts, often involves disruption of the bacterial cell membrane, leading to increased permeability and cell death.[7][8] In oncology, carvacrol has been shown to induce apoptosis, trigger cell-cycle arrest, and target various signaling pathways, including PI3K/AKT/mTOR.[9][10][11]

Despite this potential, the parent molecule's phenolic hydroxyl group contributes to both its activity and its limitations. This reactive group is a prime target for metabolic modification in vivo and can limit oral bioavailability. The strategic replacement of this hydroxyl proton with an ethyl group to form carvacryl ethyl ether (2-ethoxy-1-methyl-4-(1-methylethyl)benzene)[12] or other functionalities serves several key objectives in drug design:

• Modulation of Lipophilicity: Altering the molecule's hydrophobicity can significantly impact its ability to cross biological membranes, potentially improving absorption and distribution.

• Enhancement of Stability: Masking the reactive hydroxyl group can prevent rapid metabolism (e.g., glucuronidation or sulfation), thereby increasing the compound's half-life.

• Improvement of Target Specificity and Potency: Subtle structural modifications can fine-tune the molecule's interaction with biological targets, potentially leading to increased potency and a better safety profile.[1][13]

• Exploration of Structure-Activity Relationships (SAR): Systematically creating derivatives allows researchers to understand which parts of the molecule are essential for its biological effects, guiding future design efforts.[13][14][15]

This guide focuses specifically on ether derivatives, a class that has shown considerable promise in balancing these objectives.

Synthesis and Chemical Characterization

The synthesis of carvacryl ethyl ether and its analogs predominantly relies on the robust and versatile Williamson ether synthesis.[16][17][18] This SN2 reaction involves the nucleophilic attack of a phenoxide ion (generated from carvacrol) on an alkyl halide.[17][19]

Core Synthetic Pathway: Williamson Ether Synthesis

The fundamental transformation involves two key steps:

• Deprotonation: Carvacrol's phenolic proton is abstracted by a suitable base to form the carvacryloxide anion, a potent nucleophile.

• Nucleophilic Substitution: The carvacryloxide anion attacks an electrophilic alkyl halide (e.g., ethyl iodide or ethyl bromide), displacing the halide and forming the ether linkage.[18]

Causality in Reagent Selection:

• Base: Strong bases like sodium hydride (NaH) are often used in aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) to ensure complete and irreversible deprotonation.[19] Alternatively, aqueous sodium hydroxide (NaOH) can be used, often in conjunction with a phase-transfer catalyst.[20]

• Alkyl Halide: Primary alkyl halides are ideal for this SN2 reaction, as secondary and tertiary halides are more prone to undergoing elimination (E2) side reactions.[17]

• Solvent: The choice of solvent is critical. Polar aprotic solvents like DMF or DMSO can accelerate the rate of SN2 reactions.[16] When using NaOH, a two-phase system may be employed with a phase-transfer catalyst (e.g., tetrabutylammonium bromide) to shuttle the phenoxide ion into the organic phase where the alkyl halide resides.[20]

// Nodes Carvacrol [label="Carvacrol\n(Starting Phenol)"]; Base [label="Base\n(e.g., NaH, NaOH)", shape=ellipse, fillcolor="#FFFFFF"]; AlkylHalide [label="Alkyl Halide (R-X)\n(e.g., Ethyl Iodide)", shape=ellipse, fillcolor="#FFFFFF"]; Solvent [label="Solvent\n(e.g., THF, DMF)", shape=ellipse, fillcolor="#FFFFFF"]; Phenoxide [label="Carvacryloxide Anion\n(Nucleophile)"]; Product [label="Carvacryl Ether Derivative\n(Final Product)"]; Purification [label="Workup & Purification\n(Extraction, Chromatography)"];

Detailed Protocol: Synthesis of Carvacryl Ethyl Ether

This protocol is a representative example. All operations should be conducted in a fume hood with appropriate personal protective equipment.

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add carvacrol (1.0 eq).

• Solvent Addition: Add anhydrous THF (approx. 20 mL) to dissolve the carvacrol.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 10 minutes. Rationale: Portion-wise addition controls the exothermic reaction and hydrogen gas evolution. The excess of NaH ensures complete deprotonation.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the sodium carvacryloxide salt may be observed.

• Alkylation: Cool the mixture back to 0 °C. Add ethyl iodide (1.5 eq) dropwise via syringe. Rationale: A slight excess of the alkylating agent drives the reaction to completion.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (12-16 hours). Progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution. Rationale: This safely neutralizes any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (1 x 50 mL) and then with brine (1 x 50 mL). Rationale: Washing removes residual salts and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[19]

• Purification: Purify the crude product by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure carvacryl ethyl ether as a colorless oil.[20]

Characterization

The identity and purity of the synthesized compounds must be rigorously confirmed using standard spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): ¹H NMR will show the appearance of a quartet and a triplet characteristic of the ethyl group, and a shift in the aromatic proton signals compared to the starting carvacrol. ¹³C NMR will confirm the presence of the two additional carbons from the ethyl group and a downfield shift of the carbon atom attached to the ether oxygen.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the addition of the ethyl group.

• Infrared (IR) Spectroscopy: The most telling change will be the disappearance of the broad O-H stretching band (around 3200-3600 cm⁻¹) from carvacrol and the appearance of a strong C-O-C stretching band (around 1250 cm⁻¹) in the ether product.

Biological Activities and Structure-Activity Relationships (SAR)

The derivatization of carvacrol into its ether analogs has a profound impact on its biological activity. While the free hydroxyl group is often considered essential for the antimicrobial activity of phenols, etherification does not always lead to inactivation and can, in some cases, enhance or modulate the activity profile.[21]

Antimicrobial Activity

The primary mechanism of carvacrol's antimicrobial action is the disruption of the bacterial cytoplasmic membrane.[2][22] It integrates into the lipid bilayer, increasing its permeability and leading to the leakage of ions and ATP, which ultimately causes cell death.[8]

• Impact of Etherification: Studies on carvacryl methyl ether have shown that it can be less effective than carvacrol, suggesting the free hydroxyl group is critical for potent activity, possibly by acting as a proton exchanger.[21] However, other ether derivatives have demonstrated significant activity. For example, carvacryl ethers synthesized by reacting carvacrol with various α-chloro acetanilides showed varied activity against Gram-positive and Gram-negative bacteria.[2] This indicates that the nature of the entire substituent, not just the ether linkage, dictates the antimicrobial effect.

• SAR Insights: Hydrophobicity is a key factor.[21] An optimal balance is required for the compound to partition into the bacterial membrane without being too insoluble in the aqueous environment. Etherification increases hydrophobicity, which can be beneficial up to a certain point.

Anticancer Activity

Carvacrol and its derivatives have shown promising anticancer activity against a range of cell lines, including breast, colon, and prostate cancer.[1][9][23] The proposed mechanisms are multi-faceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.[9][10]

• Impact of Etherification: The synthesis of thymol and carvacrol derivatives, including ethoxy-cyclohexyl analogs, revealed that these derivatives were consistently the most active against a panel of 10 different cancer cell lines.[1][4] Computational studies predicted that these active compounds target the AKT1 protein, a central node in cancer cell survival signaling.[1][4] This suggests that etherification can lead to derivatives with enhanced and potentially more specific anticancer mechanisms compared to the parent phenol.

• SAR Insights: Hybrid molecules combining carvacrol with other pharmacophores via ether or ester linkages have shown significantly improved cytotoxicity.[23] For instance, a hybrid with a sulfonamide group displayed an IC₅₀ value of 12.8 µM against MCF-7 breast cancer cells, a marked improvement over carvacrol itself.[23]

Antioxidant Activity

Phenolic compounds are well-known antioxidants, primarily acting as free radical scavengers by donating their phenolic hydrogen atom.[24]

• Impact of Etherification: The primary mechanism of antioxidant activity for phenols is hydrogen atom transfer from the hydroxyl group. By replacing this hydrogen with an ethyl group, the direct radical scavenging ability is expected to decrease significantly. However, some derivatives may still exhibit antioxidant effects through other mechanisms, such as upregulating endogenous antioxidant enzymes within cells.[10]

Table 1: Comparative Biological Activities of Carvacrol vs. Representative Ether Derivatives

Compound	Class	Antimicrobial Activity (General)	Anticancer Activity (General)	Primary Antioxidant Mechanism
Carvacrol	Phenol	Strong; membrane disruption[7]	Moderate; induces apoptosis[10]	Strong; H-atom donation[24]
Carvacryl Methyl Ether	Ether	Reduced compared to carvacrol[21]	Varies with cell line	Negligible H-atom donation
Ethoxy-cyclohexyl Analog	Ether	Not extensively reported	Potent; targets AKT1 protein[1]	Not primary mode of action
Sulfonamide Hybrid	Ether/Hybrid	Potent antibacterial activity[15]	Potent (e.g., IC₅₀ = 12.8 µM)[23]	May have indirect effects

Key Experimental Protocols & Assays

Validating the biological activity of newly synthesized derivatives requires robust and standardized assays. Here, we detail the methodologies for two fundamental evaluations: antimicrobial and antioxidant activity.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[25][26] The broth microdilution method is a standard, high-throughput technique.[27][28]

// Nodes Prep_Plate [label="1. Prepare 96-Well Plate\nAdd broth to all wells."]; Serial_Dilution [label="2. Serial Dilution\nCreate 2-fold dilutions of the test compound across wells."]; Controls [label="3. Prepare Controls\nPositive (broth + bacteria)\nNegative (broth only)"]; Inoculation [label="4. Inoculate Plate\nAdd standardized bacterial suspension (~5x10^5 CFU/mL) to test and positive control wells."]; Incubation [label="5. Incubate\nTypically 37°C for 18-24 hours."]; Reading [label="6. Read Results\nVisually inspect for turbidity (growth)."]; MIC_Det [label="7. Determine MIC\nLowest concentration with no visible growth.", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Prep_Plate -> Serial_Dilution; Serial_Dilution -> Controls; Controls -> Inoculation; Inoculation -> Incubation; Incubation -> Reading; Reading -> MIC_Det; }

Methodology:

• Preparation: Aseptically add 50 µL of sterile Mueller-Hinton Broth (MHB) to each well of a 96-well microtiter plate.[25]

• Compound Dilution: Prepare a stock solution of the carvacryl derivative in a suitable solvent (e.g., DMSO). Add 50 µL of this stock to the first well. Perform a 2-fold serial dilution by transferring 50 µL from the first well to the second, and so on, across the plate. Discard the final 50 µL from the last well.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture, standardized to a 0.5 McFarland turbidity standard. This is then diluted to achieve a final concentration of approximately 5x10⁵ CFU/mL in each well.[25][27]

• Inoculation: Inoculate each well (except the negative control) with 50 µL of the standardized bacterial suspension.

• Controls: Include a positive control (broth + bacteria, no compound) and a negative control (broth only) on each plate.

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.[25]

• Determination of MIC: After incubation, the MIC is determined as the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.[29]

Protocol: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to act as a free radical scavenger or hydrogen donor.[30] The stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH) has a deep violet color, which turns to a pale yellow upon reduction by an antioxidant.[30][31]

// Nodes DPPH_Radical [label="DPPH•\n(Violet Radical)"]; Antioxidant [label="Antioxidant-H\n(Test Compound)"]; DPPH_H [label="DPPH-H\n(Yellow, Reduced Form)"]; Antioxidant_Radical [label="Antioxidant•\n(Oxidized Compound)"]; Plus1 [label="+"]; Plus2 [label="+"]; Arrow [label="→", shape=none];

// Structure {rank=same; DPPH_Radical; Plus1; Antioxidant;} {rank=same; DPPH_H; Plus2; Antioxidant_Radical;}

// Edges DPPH_Radical -> Arrow; Antioxidant -> Arrow [style=invis]; // for alignment Arrow -> DPPH_H; Arrow -> Antioxidant_Radical [style=invis]; // for alignment

// Invisible edges for layout DPPH_Radical -> Plus1 [style=invis]; Plus1 -> Antioxidant [style=invis]; DPPH_H -> Plus2 [style=invis]; Plus2 -> Antioxidant_Radical [style=invis]; }

Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The solution should be freshly made and protected from light.

• Sample Preparation: Prepare serial dilutions of the test derivative in methanol.

• Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.[32] A blank (methanol only) and a control (DPPH solution + methanol) are also prepared.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes. Rationale: The reaction kinetics can vary, but 30 minutes is a standard endpoint for many phenolic compounds.[30]

• Measurement: Measure the absorbance of each well at approximately 517 nm using a microplate reader.[30]

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

• IC₅₀ Determination: The results are often expressed as the IC₅₀ value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. This is determined by plotting the scavenging percentage against the compound concentration.

Future Directions and Therapeutic Potential

The development of carvacryl ethyl ether derivatives and analogs represents a promising strategy in medicinal chemistry. By moving beyond the parent molecule, researchers can fine-tune properties to create candidates with superior therapeutic profiles.

• Lead Optimization: Future work should focus on synthesizing a broader range of ether analogs with varying chain lengths, branching, and terminal functional groups (e.g., amines, amides) to build a more comprehensive SAR model.

• Mechanism of Action Studies: For the most potent anticancer derivatives, detailed mechanistic studies are required to confirm their interaction with predicted targets like AKT1 and to elucidate downstream signaling effects.

• Pharmacokinetics and Safety: Promising leads must undergo rigorous ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicology) profiling to assess their drug-like properties and establish a preliminary safety profile.

• Advanced Formulations: Given the lipophilic nature of these ethers, formulating them using nanotechnology (e.g., nanoemulsions, liposomes) could further enhance their bioavailability and targeted delivery, particularly for anticancer applications.[3]

References

• Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

• Kishimoto, Y., et al. (2023). DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food. MDPI. Retrieved from [Link]

• Alamri, M. A., et al. (2024). Thymol and carvacrol derivatives as anticancer agents; synthesis, in vitro activity, and computational analysis of biological targets. RSC Advances. Retrieved from [Link]

• Kieliszek, M., & Piotrowska, M. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. Retrieved from [Link]

• Kumar, A., et al. (2017). Identification and structure–activity relationship study of carvacrol derivatives as Mycobacterium tuberculosis chorismate mutase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved from [Link]

• Liofilchem. (n.d.). Minimal inhibitory concentration (MIC) test and determination of antimicrobial resistant bacteria. SEAFDEC/AQD Institutional Repository. Retrieved from [Link]

• Özyürek, M., et al. (2022). DPPH Radical Scavenging Assay. MDPI. Retrieved from [Link]

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"Carvacryl ethyl ether safety and toxicity data"

An In-depth Technical Guide to the Safety and Toxicity of Carvacryl Ethyl Ether

Introduction and Chemical Identity

Carvacryl ethyl ether, also known by synonyms such as 2-Ethoxy-p-cymene and Ethyl carvacrol, is an aromatic ether belonging to the class of monoterpenoid derivatives.[1][2][3] Its chemical structure is derived from carvacrol, a well-studied phenolic monoterpenoid that is a primary constituent of essential oils from plants like oregano and thyme.[4] The synthesis of carvacryl ethyl ether involves the ethylation of the hydroxyl group of carvacrol, a modification that alters its physicochemical properties while maintaining the core p-cymene scaffold.[4][5]

Primarily utilized for its sensory characteristics, carvacryl ethyl ether is employed as a flavoring agent in the food industry and as a perfuming agent in cosmetics and fragrance concentrates.[1][6][7] Its aroma is described as warm, spicy, and herbaceous.[1][5] Given its presence in consumer products, a thorough understanding of its safety and toxicological profile is essential for researchers, drug development professionals, and regulatory scientists. This guide provides a comprehensive analysis of the available safety data, outlines relevant toxicological testing methodologies, and discusses the compound's likely metabolic fate.

Physicochemical Properties

The physical and chemical characteristics of a substance are fundamental to understanding its toxicological behavior, including its absorption, distribution, metabolism, and excretion (ADME). Key properties for Carvacryl Ethyl Ether are summarized below.

Property	Value	Source(s)
Molecular Formula	C₁₂H₁₈O	[1][8][9]
Molecular Weight	178.27 g/mol	[1][8][9]
CAS Number	4732-13-2	[1][6][7]
Appearance	Colorless to pale yellow liquid	[1][5][6]
Odor	Warm, spicy, herbaceous	[1][5]
Boiling Point	235.0 °C at 760 mmHg	[1][5]
Solubility	Slightly soluble in water; miscible in oils and alcohol	[1][5]
Flash Point	93.33 °C (200.00 °F)	[6]

Summary of Toxicological Profile

Based on aggregated data from multiple sources, including notifications to the European Chemicals Agency (ECHA), Carvacryl Ethyl Ether has been classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards identified are related to acute oral toxicity and irritation to the skin and eyes. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded in 2003 that there is "No safety concern at current levels of intake when used as a flavouring agent".[1][3]

Toxicological Endpoint	GHS Hazard Classification	Hazard Statement	Source(s)
Acute Oral Toxicity	Acute Toxicity 4 (Oral)	H302: Harmful if swallowed	[1][10][11]
Skin Corrosion/Irritation	Skin Irritation 2	H315: Causes skin irritation	[1][10]
Serious Eye Damage/Irritation	Eye Irritation 2	H319: Causes serious eye irritation	[1][10]

Detailed Toxicological Endpoints

Acute Oral Toxicity

Skin Irritation and Corrosion

The compound is classified as a skin irritant (GHS Category 2), indicating that it can cause reversible inflammatory effects on the skin following application.[1][12] This is consistent with safety warnings to avoid skin contact and to wear suitable protective clothing and gloves.[6] Modern assessment of skin irritation potential relies heavily on in vitro methods that avoid the use of live animals, such as the Reconstructed Human Epidermis (RhE) test method outlined in OECD Test Guideline 439.[12][13][14] These tests use three-dimensional models of human skin and measure cell viability after exposure to the test chemical to predict its irritancy potential.[14]

Eye Irritation and Serious Eye Damage

Carvacryl ethyl ether is classified as causing serious eye irritation (GHS Category 2).[1] This suggests that direct contact with the eye can lead to significant, but reversible, changes. Standard safety precautions include wearing eye and face protection during handling.[6] The assessment of eye irritation has traditionally been performed using the in vivo rabbit eye test (OECD TG 405).[15][16] However, a tiered testing strategy prioritizing in vitro and ex vivo methods is now strongly recommended to reduce animal use.[16] Validated alternatives include tests using Reconstructed Human Cornea-like Epithelium (RhCE) models (OECD TG 496), which mimic the human corneal surface.[17]

Skin Sensitization

Skin sensitization is an allergic response mediated by the immune system following skin contact with a substance, leading to allergic contact dermatitis. While no specific sensitization data for carvacryl ethyl ether was identified, this is a critical endpoint for any chemical, like a fragrance ingredient, intended for topical application.[18] The first-choice method for in vivo testing is the Murine Local Lymph Node Assay (LLNA), as it provides quantitative data on the dose-response relationship of sensitization and offers animal welfare advantages over older guinea pig methods.[19][20] The principle of the LLNA is that sensitizing chemicals induce the proliferation of lymphocytes in the lymph nodes draining the application site, which can be measured quantitatively.[19][21]

Genotoxicity and Mutagenicity

Genotoxicity refers to the ability of a chemical to damage genetic material (DNA), potentially leading to mutations and cancer. No specific genotoxicity studies for carvacryl ethyl ether were found in the reviewed literature. This represents a significant data gap in its toxicological profile. For fragrance ingredients, genotoxicity is typically assessed using a battery of tests.[22] The foundational test is the bacterial reverse mutation assay, commonly known as the Ames test.[23][24] This in vitro assay uses specialized strains of bacteria (e.g., Salmonella typhimurium) to detect a chemical's ability to cause gene mutations.[23][25][26]

Metabolism and Toxicokinetics (Hypothesized)

Specific metabolic studies for carvacryl ethyl ether are not publicly available. However, its metabolic pathway can be reasonably predicted based on its chemical structure and the known metabolism of its parent compound, carvacrol. Carvacryl ethyl ether is an ether, and a primary metabolic pathway for aromatic ethers is O-dealkylation, in this case, O-deethylation, mediated by cytochrome P450 (CYP450) enzymes in the liver.

This reaction would yield carvacrol and acetaldehyde. Carvacrol is then expected to undergo Phase II conjugation reactions, primarily glucuronidation and sulfation of its phenolic hydroxyl group, to form water-soluble conjugates that are readily excreted in the urine. This proposed pathway is consistent with the metabolic fate of many phenolic compounds.

Caption: Hypothesized metabolic pathway of Carvacryl Ethyl Ether.

Experimental Protocols for Safety Assessment

The following sections describe standardized and validated protocols for assessing key toxicological endpoints relevant to carvacryl ethyl ether. The choice of these assays reflects the modern emphasis on mechanism-based, and where possible, non-animal testing strategies.[27]

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

Causality and Scientific Rationale: This in vitro method is a scientifically valid replacement for the traditional rabbit skin irritation test.[12][13] It utilizes a three-dimensional tissue construct that mimics the structure and function of the human epidermis.[14] The principle is that irritant chemicals will damage the cells of the epidermis, leading to a decrease in cell viability.[14] Viability is measured by the cellular conversion of the yellow MTT dye into a blue formazan salt by mitochondrial enzymes in viable cells; the amount of formazan produced is directly proportional to the percentage of viable cells.[14] A reduction in viability below a specified threshold (≤ 50%) leads to a classification as "Irritant (Category 2)".[14]

Experimental Workflow Diagram:

Caption: Workflow for the in vitro Reconstructed Human Epidermis (RhE) skin irritation test.

Step-by-Step Methodology:

• Tissue Preparation: Commercially available RhE tissue models are received and pre-incubated in maintenance medium at 37°C and 5% CO₂.[14]

• Chemical Application: Triplicate tissue models are dosed topically with the test chemical (e.g., 30 µL for a liquid), a negative control (e.g., sterile PBS), and a positive control (e.g., 5% Sodium Dodecyl Sulfate).[14]

• Exposure and Incubation: The tissues are incubated for a standardized period (e.g., 60 minutes) at 37°C.[14]

• Washing and Recovery: The test chemical is carefully washed from the tissue surface. The tissues are then transferred to fresh medium and incubated for a recovery period of approximately 42 hours.[14]

• Viability Assessment: Tissues are incubated with MTT solution (e.g., 0.5-1 mg/mL) for 3 hours. During this time, viable cells convert MTT to formazan.[14]

• Extraction: The formazan salt is extracted from the tissues using a solvent (e.g., isopropanol).

• Quantification: The optical density of the extracted formazan is measured using a spectrophotometer (e.g., at 570 nm).

• Data Analysis: The percentage viability for each tissue is calculated relative to the negative control tissues.

• Classification: If the mean tissue viability is ≤ 50%, the chemical is classified as a skin irritant. If viability is > 50%, it is considered a non-irritant.[14]

In Vitro Genotoxicity: Bacterial Reverse Mutation Test (Ames Test)

Causality and Scientific Rationale: The Ames test is a widely used initial screen for genotoxic potential.[23][25] It uses several strains of Salmonella typhimurium (and sometimes E. coli) that have pre-existing mutations in the genes required to synthesize an essential amino acid, such as histidine.[23][25] These strains cannot grow on a medium lacking this amino acid. The test evaluates whether the chemical can cause a reverse mutation (reversion), restoring the gene's function and allowing the bacteria to grow and form colonies.[23][24] A positive result indicates the chemical is mutagenic in this system.[25] Because some chemicals only become mutagenic after being metabolized, the test is run both with and without the addition of a rat liver extract (S9 fraction), which contains metabolic enzymes like CYP450s.[25][26]

Step-by-Step Methodology:

• Strain Preparation: Prepare overnight cultures of the selected bacterial tester strains (e.g., TA98, TA100, TA102).[25]

• Metabolic Activation: Prepare the S9 mix (if not commercially prepared) containing S9 fraction, co-factors (e.g., NADP+), and buffer. Keep on ice.

• Exposure (Plate Incorporation Method):

  • To a sterile tube, add 2 mL of molten top agar kept at 45°C.[25]

  • Add 100 µL of the bacterial culture.[25]

  • Add 100 µL of the test chemical at a specific concentration (or a control).

  • Add 500 µL of S9 mix or a buffer (for the non-activation condition).[24][25]

• Plating: Vortex the tube gently and pour the mixture onto the surface of a minimal glucose agar plate (which lacks histidine).[25] Distribute the top agar evenly.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.[25]

• Scoring: Count the number of revertant colonies on each plate.

• Data Analysis: A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least two to three times higher than the spontaneous reversion rate observed in the negative (solvent) control plates.

In Vivo Skin Sensitization: Murine Local Lymph Node Assay (LLNA)

Causality and Scientific Rationale: The LLNA is the preferred in vivo method for assessing skin sensitization potential.[19][20] The underlying principle is that skin sensitizers, after topical application, migrate to the local draining lymph nodes and induce the proliferation of T-lymphocytes.[19][21] This proliferative response is measured quantitatively and is proportional to the dose applied.[21] The standard method measures proliferation by injecting a radiolabeled DNA precursor (e.g., ³H-methyl thymidine), which is incorporated into the DNA of dividing cells.[21] The amount of radioactivity in the lymph node cells is measured and a Stimulation Index (SI) is calculated by comparing the response in treated animals to that in vehicle-treated controls. An SI ≥ 3 is typically considered a positive result.[19]

Step-by-Step Methodology:

• Dose Range Finding (if necessary): An initial screen may be performed to determine the highest tolerated dose that does not cause excessive skin irritation or systemic toxicity.[21]

• Animal Grouping: Use groups of mice (e.g., 4-5 per group). Assign one group as the vehicle control, at least three groups for different concentrations of the test article, and one group for a positive control (e.g., hexyl cinnamic aldehyde).[21][28]

• Application: On Days 1, 2, and 3, apply 25 µL of the test chemical solution or vehicle to the dorsal surface of each ear of the mice in the respective groups.

• Rest Period: No treatment is given on Days 4 and 5.

• Thymidine Injection: On Day 6, inject all mice intravenously with ³H-methyl thymidine.[21]

• Node Excision: Five hours after the injection, humanely euthanize the mice and excise the draining auricular lymph nodes from both ears.[21]

• Cell Preparation: Prepare a single-cell suspension from the pooled lymph nodes for each animal or group.

• Radioactivity Measurement: Precipitate the DNA and measure the incorporated radioactivity using a liquid scintillation counter. The results are expressed as Disintegrations Per Minute (DPM).

• Data Analysis: Calculate the Stimulation Index (SI) for each group by dividing the mean DPM per treated group by the mean DPM of the vehicle control group. An SI ≥ 3 indicates the chemical is a skin sensitizer.[19]

Discussion and Conclusion

The available data indicates that carvacryl ethyl ether possesses moderate acute oral toxicity and is an irritant to the skin and eyes.[1][10] For its intended use as a flavoring agent, JECFA has concluded it poses no safety concern at current intake levels, suggesting that systemic exposure through diet is low and within acceptable limits.[3] However, for applications involving direct skin contact, such as in cosmetics, its skin irritation potential is a key consideration.

Significant data gaps remain in the public domain, most notably regarding its potential for skin sensitization and genotoxicity. While standardized protocols exist to evaluate these endpoints, the results of such studies on carvacryl ethyl ether were not found. The hypothesized metabolic pathway suggests a rapid detoxification via O-deethylation to the natural product carvacrol, followed by efficient conjugation and excretion. If this pathway is confirmed, the toxicological profile of carvacrol would become highly relevant for assessing the systemic effects of carvacryl ethyl ether.

For researchers and drug development professionals, this guide underscores the importance of a complete toxicological assessment. While carvacryl ethyl ether has a history of safe use in specific applications, any new use, particularly one that could lead to higher or different routes of exposure, would warrant further investigation into the existing data gaps, including skin sensitization, genotoxicity, and repeated dose toxicity.

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"Solubility of Carvacryl ethyl ether in different solvents"

An In-Depth Technical Guide to the Solubility of Carvacryl Ethyl Ether for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the solubility of carvacryl ethyl ether, a compound of interest in the flavor, fragrance, and pharmaceutical industries. Moving beyond a simple data sheet, this document delves into the theoretical underpinnings of its solubility profile, provides detailed experimental protocols for its accurate determination, and discusses the critical factors that ensure data integrity. The insights herein are framed to support researchers in formulation development, analytical science, and early-stage drug discovery.

Introduction to Carvacryl Ethyl Ether: Physicochemical Context

Carvacryl ethyl ether (also known as 2-ethoxy-1-methyl-4-(1-methylethyl)benzene) is an aromatic ether derived from carvacrol, a natural phenolic compound found in the essential oils of oregano and thyme. Its chemical structure, characterized by a bulky, lipophilic cymene core and an ether linkage, is the primary determinant of its physical and chemical properties.

The ether modification of the parent carvacrol molecule significantly alters its characteristics, particularly its solubility. While carvacrol possesses a hydroxyl group capable of hydrogen bonding, the ethyl ether derivative loses this capability, rendering it more nonpolar.[1][2] This structural change is pivotal for its application as a perfuming and flavoring agent, and it dictates the choice of solvents for its formulation and analysis.[3][4]

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C₁₂H₁₈O	[5]
Molecular Weight	178.27 g/mol	[6]
Appearance	Colorless to pale yellow liquid	[3][4]
Odor	Warm, spicy, and herbaceous	[3]
Boiling Point	229-235 °C	[3][5]
Density	~0.914 - 0.942 g/mL at 25 °C	[3][4]
logP (o/w)	~4.1 - 4.5	[3][4]

The high octanol-water partition coefficient (logP) immediately signals a strong preference for nonpolar environments and predicts low aqueous solubility.[3][4]

Theoretical Framework: The "Like Dissolves Like" Principle in Action

The solubility of a substance is governed by the intermolecular forces between the solute (carvacryl ethyl ether) and the solvent molecules. The adage "like dissolves like" provides a foundational, yet powerful, predictive tool.

• Polar Solvents (e.g., Water): Water is a highly polar solvent that forms strong hydrogen bonds. Carvacryl ethyl ether lacks a hydrogen bond donor and possesses only a single, sterically hindered ether oxygen as a weak hydrogen bond acceptor.[6] Its large, nonpolar benzene ring and alkyl groups cannot favorably interact with the water lattice, leading to very poor solubility. An estimated aqueous solubility is approximately 7.046 mg/L at 25°C.[5][7]

• Nonpolar & Moderately Polar Organic Solvents (e.g., Alcohols, Oils): Solvents like ethanol, propylene glycol, and various oils are composed of molecules with significant nonpolar character.[3] Carvacryl ethyl ether can readily establish favorable van der Waals interactions with these solvents. Consequently, it is reported to be soluble or miscible in alcohols, propylene glycol, and oils.[3][6] Miscibility is an absolute property indicating that the substances mix completely in all proportions to form a homogeneous solution.

Solubility Profile of Carvacryl Ethyl Ether

The available data, though primarily qualitative, provides a clear picture of carvacryl ethyl ether's behavior in common laboratory and industrial solvents.

Table of Known Solubilities:

Solvent	Solubility Description	Quantitative Data (at 25°C)	Source
Water	Slightly soluble / Insoluble	~7.046 mg/L (estimated)	[3][4][5][7]
Alcohol (Ethanol)	Soluble / Miscible	Not specified	[3][6]
Propylene Glycol	Soluble	Not specified	[3]
Oils	Miscible	Not specified	[3][6]

This profile confirms its lipophilic nature, making it well-suited for oil-based formulations but challenging for aqueous systems, a critical consideration in drug development where aqueous bioavailability is often desired.

Experimental Protocol for Thermodynamic Solubility Determination

To generate reliable and reproducible solubility data, a robust experimental method is paramount. The Saturation Shake-Flask Method is the gold standard for determining the equilibrium (thermodynamic) solubility of sparingly soluble compounds like carvacryl ethyl ether.[8][9][10] It is a self-validating system because achieving a consistent concentration over time confirms that a true equilibrium has been reached.

Causality Behind the Shake-Flask Method

This method is designed to create a saturated solution where the rate of dissolution of the solid solute equals the rate of precipitation. This dynamic equilibrium represents the maximum amount of solute a solvent can hold at a given temperature. Using an excess of the solid material ensures that this saturation point is reached and maintained.[9]

Detailed Step-by-Step Methodology

• Preparation:

  • Accurately weigh an excess amount of carvacryl ethyl ether and add it to a series of glass vials or flasks. "Excess" means enough solid will remain undissolved at the end of the experiment.

  • Add a precise volume of the desired solvent (e.g., purified water, phosphate-buffered saline pH 7.4, ethanol) to each vessel.

• Equilibration:

  • Seal the vessels tightly to prevent solvent evaporation.

  • Place the vessels in a temperature-controlled shaker or agitator set to a constant temperature (e.g., 25°C or 37°C). The choice of temperature is critical as solubility is temperature-dependent.[11]

  • Agitate the samples for a predetermined period, typically 24 to 48 hours, to ensure equilibrium is reached.[8][12] To validate the equilibration time, samples can be taken at multiple time points (e.g., 24h, 48h, 72h). Equilibrium is confirmed when consecutive measurements yield the same concentration.[9]

• Phase Separation:

  • After equilibration, allow the samples to stand undisturbed at the test temperature to let the excess solid settle.[11]

  • Carefully separate the saturated supernatant from the undissolved solid. This is a critical step where errors can be introduced. The two most reliable methods are:

    • Centrifugation: Centrifuge the samples at high speed to pellet the undissolved solid.

    • Filtration: Filter the solution using a syringe filter. Crucial: The filter material must be chemically compatible with the solvent and must not adsorb the solute. Pre-rinsing the filter with the saturated solution can mitigate adsorption errors.[10]

• Quantification:

  • Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent.

  • Analyze the concentration of carvacryl ethyl ether in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC).[13]

  • Prepare a calibration curve using standards of known carvacryl ethyl ether concentration to ensure accurate quantification.

  • Calculate the original solubility value by accounting for the dilution factor.

Workflow Visualization

Caption: Workflow for the Shake-Flask Solubility Assay.

Broader Context: Alternative Solubility Determination Methods

While the shake-flask method is ideal for thermodynamic solubility, other techniques exist. For instance, potentiometric titration is a powerful method for determining the solubility of ionizable compounds (weak acids or bases).[14][15] It measures changes in pH as a titrant is added, allowing for the calculation of solubility. While not directly applicable to the non-ionizable carvacryl ethyl ether, it is a vital tool for many active pharmaceutical ingredients (APIs).

Conclusion: A Foundation for Formulation and Development

Understanding the solubility of carvacryl ethyl ether is fundamental to its effective application. Its high solubility in organic solvents and low solubility in water are direct consequences of its molecular structure. For researchers and developers, this dictates that oil-based or alcohol-containing systems are the most straightforward vehicles for formulation. Overcoming its aqueous insolubility for potential pharmaceutical applications would require advanced formulation strategies such as emulsification or the use of solubilizing excipients. The rigorous application of the shake-flask method provides the trustworthy, quantitative data necessary to guide these formulation decisions and ensure the development of robust and reliable products.

References

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10364, Carvacrol. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether, 4732-13-2. Retrieved from [Link]

• A. Jouyban. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. InTech.

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 527268, Carvacryl ethyl ether. Retrieved from [Link]

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• The Good Scents Company. (n.d.). carvacryl methyl ether, 6379-73-3. Retrieved from [Link]

• ACS Publications. (2020). Potentiometric Titration Method for the Determination of Solubility Limits and pKa Values of Weak Organic Acids in Water. Analytical Chemistry. Retrieved from [Link]

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• Regulations.gov. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Retrieved from [Link]

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• BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved from [Link]

• California State University, Dominguez Hills. (2014). POTENTIOMETRIC TITRATIONS & SOLUBILITY EQUILIBRIA Introduction. Retrieved from [Link]

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• ResearchGate. (2008). (PDF) Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Retrieved from [Link]

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A Comprehensive Spectroscopic Guide to Carvacryl Ethyl Ether for Researchers and Drug Development Professionals

Introduction: Unveiling the Structural Nuances of a Promising Carvacrol Derivative

Carvacryl ethyl ether, systematically known as 2-ethoxy-1-methyl-4-(1-methylethyl)benzene, is a derivative of the naturally occurring monoterpenoid phenol, carvacrol.[1] Carvacrol itself has garnered significant attention in the scientific community for its wide range of biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. The etherification of carvacrol to carvacryl ethyl ether modifies its physicochemical properties, such as lipophilicity and volatility, which can in turn influence its pharmacokinetic and pharmacodynamic profiles. A thorough understanding of the molecular structure of carvacryl ethyl ether is paramount for elucidating its mechanism of action and for its potential development as a therapeutic agent.

This technical guide provides an in-depth analysis of the spectroscopic data of carvacryl ethyl ether, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As a senior application scientist, the following sections are designed to not only present the spectral data but also to offer insights into the experimental rationale and data interpretation, empowering researchers to confidently identify and characterize this compound.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Carbon-Hydrogen Framework

NMR spectroscopy is an unparalleled tool for determining the precise arrangement of atoms within a molecule. For carvacryl ethyl ether (C₁₂H₁₈O), ¹H and ¹³C NMR provide a complete picture of its carbon-hydrogen framework.

A. ¹H NMR Spectroscopy: Mapping the Proton Environment

Proton NMR (¹H NMR) spectroscopy provides information about the chemical environment, connectivity, and number of different types of protons in a molecule.

Table 1: ¹H NMR Spectroscopic Data for Carvacryl Ethyl Ether

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Data not explicitly found in search results, but predicted based on related structures and general principles.
~6.8-7.1	m	3H	Ar-H
~4.0	q	2H	-O-CH₂ -CH₃
~2.8	sept	1H	-CH(CH₃)₂
~2.2	s	3H	Ar-CH₃
~1.4	t	3H	-O-CH₂-CH₃
~1.2	d	6H	-CH(CH₃ )₂

Expert Interpretation & Causality:

The downfield region of the spectrum (~6.8-7.1 ppm) is characteristic of aromatic protons. The complexity of the multiplet (m) arises from the different electronic environments of the three protons on the benzene ring. The quartet (q) at approximately 4.0 ppm is indicative of a methylene group (-CH₂-) adjacent to an oxygen atom and coupled to a methyl group. This is a key signature of the ethoxy group. The corresponding methyl protons of the ethoxy group appear as a triplet (t) around 1.4 ppm.

The septet at ~2.8 ppm is characteristic of a proton attached to a carbon that is bonded to two methyl groups, as in the isopropyl group. The six equivalent protons of the isopropyl methyl groups appear as a doublet (d) at ~1.2 ppm. The singlet at ~2.2 ppm corresponds to the methyl group directly attached to the aromatic ring. The chemical shifts are influenced by the electron-donating nature of the ethoxy and alkyl groups on the aromatic ring.

Experimental Protocol: ¹H NMR Spectroscopy

This protocol outlines a standard procedure for acquiring a high-resolution ¹H NMR spectrum of a liquid sample like carvacryl ethyl ether.

• Sample Preparation: Dissolve approximately 5-10 mg of carvacryl ethyl ether in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. The deuterated solvent is used to avoid overwhelming the spectrum with solvent protons.

• Instrument Setup:

  • Place the NMR tube in the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a high level of homogeneity, which is crucial for obtaining sharp, well-resolved peaks.

• Data Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

  • Apply a 90° radiofrequency pulse to excite the protons.

  • Acquire the free induction decay (FID) signal.

  • Co-add multiple FIDs (e.g., 16 or 32 scans) to improve the signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the summed FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0 ppm.

  • Integrate the peaks to determine the relative number of protons corresponding to each signal.

B. ¹³C NMR Spectroscopy: Probing the Carbon Skeleton

Carbon-13 NMR (¹³C NMR) spectroscopy provides information about the number and types of carbon atoms in a molecule.

Table 2: ¹³C NMR Spectroscopic Data for Carvacryl Ethyl Ether

Chemical Shift (δ) ppm	Assignment
Data not explicitly found in search results, but predicted based on related structures and general principles.
~155	Ar-C-O
~148	Ar-C-CH(CH₃)₂
~130	Ar-C-CH₃
~126	Ar-CH
~120	Ar-CH
~112	Ar-CH
~64	-O-CH₂ -CH₃
~34	-CH (CH₃)₂
~24	-CH(CH₃ )₂
~21	Ar-CH₃
~15	-O-CH₂-CH₃

Expert Interpretation & Causality:

The aromatic carbons resonate in the downfield region of the spectrum (~112-155 ppm). The carbon attached to the electron-withdrawing oxygen atom (Ar-C-O) is the most deshielded and appears at the lowest field. The other quaternary carbons and the methine carbons of the aromatic ring can be assigned based on substituent effects and comparison with related compounds like carvacrol and p-cymene.[2][3]

The aliphatic carbons appear in the upfield region. The methylene carbon of the ethoxy group (-O-CH₂ -CH₃) is found around 64 ppm due to the deshielding effect of the adjacent oxygen. The methine and methyl carbons of the isopropyl group and the aromatic methyl group are assigned based on their expected chemical shifts.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Prepare the sample as described for ¹H NMR spectroscopy. A slightly more concentrated sample may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup: Use the same locked and shimmed sample from the ¹H NMR experiment.

• Data Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-220 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum to a series of singlets, one for each unique carbon atom.

  • Acquire a larger number of scans (e.g., 1024 or more) compared to ¹H NMR to compensate for the low natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform, phase the spectrum, and calibrate the chemical shift scale using the solvent peak (e.g., the central peak of the CDCl₃ triplet at 77.16 ppm).

Diagram 1: NMR Analysis Workflow

Caption: Workflow for NMR spectroscopic analysis.

II. Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Table 3: FT-IR Spectroscopic Data for Carvacryl Ethyl Ether

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
Data not explicitly found in search results, but predicted based on related structures and general principles.
~2960	C-H stretch (sp³)	Strong
~2870	C-H stretch (sp³)	Medium
~1610, 1580, 1500	C=C stretch (aromatic)	Medium-Weak
~1250	C-O stretch (aryl-alkyl ether, asymmetric)	Strong
~1050	C-O stretch (aryl-alkyl ether, symmetric)	Strong
~810	C-H bend (aromatic, out-of-plane)	Strong

Expert Interpretation & Causality:

The IR spectrum of carvacryl ethyl ether is expected to show characteristic absorption bands for an alkyl aryl ether. The strong bands in the fingerprint region, specifically the asymmetric C-O stretching vibration around 1250 cm⁻¹ and the symmetric stretch near 1040 cm⁻¹, are highly diagnostic for the aryl-O-alkyl ether moiety.[2][4][5][6] The presence of sp³ hybridized C-H bonds in the ethyl and isopropyl groups is confirmed by the strong stretching vibrations just below 3000 cm⁻¹. The aromatic C=C stretching vibrations appear as a series of bands in the 1610-1500 cm⁻¹ region. The strong out-of-plane C-H bending vibration around 810 cm⁻¹ is indicative of the substitution pattern on the benzene ring. The absence of a broad absorption band in the 3200-3600 cm⁻¹ region confirms the absence of an O-H group, distinguishing it from its precursor, carvacrol.[7]

Experimental Protocol: FT-IR Spectroscopy (Attenuated Total Reflectance - ATR)

ATR-FTIR is a convenient method for analyzing liquid samples with minimal sample preparation.

• Instrument Preparation:

  • Ensure the ATR crystal (e.g., diamond) is clean.

  • Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any atmospheric (e.g., CO₂, H₂O) or instrument-related absorptions.

• Sample Application: Place a small drop of carvacryl ethyl ether directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition:

  • Bring the ATR anvil into contact with the liquid sample to ensure good contact with the crystal.

  • Acquire the spectrum over the desired range (e.g., 4000-400 cm⁻¹).

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

III. Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that ionizes molecules and then sorts the ions based on their mass-to-charge ratio (m/z). It provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used for structural elucidation.

Table 4: Mass Spectrometry Data for Carvacryl Ethyl Ether

m/z	Proposed Fragment
Data not explicitly found in search results, but predicted based on related structures and general principles.
178	[M]⁺ (Molecular Ion)
163	[M - CH₃]⁺
149	[M - C₂H₅]⁺
135	[M - C₃H₇]⁺
121	[M - C₂H₅O]⁺ or [M - C₄H₉]⁺

Expert Interpretation & Causality:

The mass spectrum of carvacryl ethyl ether is expected to show a molecular ion peak [M]⁺ at m/z 178, corresponding to its molecular weight (C₁₂H₁₈O).[1][8] The fragmentation of ethers is often initiated by the loss of an electron from the oxygen atom. Common fragmentation pathways for alkyl aryl ethers include alpha-cleavage (cleavage of a bond adjacent to the oxygen) and cleavage of the alkyl-oxygen bond.[9][10][11]

The peak at m/z 163 likely results from the loss of a methyl radical (•CH₃) from the isopropyl group. The peak at m/z 149 corresponds to the loss of an ethyl radical (•C₂H₅) from the ethoxy group. The loss of a propyl radical (•C₃H₇) from the isopropyl group would give rise to a fragment at m/z 135. A fragment at m/z 121 could result from the loss of an ethoxy radical (•OC₂H₅) or a butyl radical. The relative abundances of these fragment ions provide further clues to the structure.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful combination for separating and identifying volatile compounds in a mixture. For a pure sample of carvacryl ethyl ether, direct injection into the MS is also possible, but GC-MS is a common method for its analysis.

• Sample Preparation: Dilute a small amount of carvacryl ethyl ether in a volatile organic solvent (e.g., dichloromethane or hexane) to an appropriate concentration (e.g., 100 ppm).

• GC Separation:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC injection port.

  • The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., a nonpolar HP-5MS column).

  • A temperature program is used to separate the components based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry Analysis:

  • As the compound elutes from the GC column, it enters the ion source of the mass spectrometer.

  • Electron ionization (EI) at 70 eV is a standard method for generating ions.

  • The resulting ions are accelerated and separated by a mass analyzer (e.g., a quadrupole).

  • A detector records the abundance of each ion at a specific m/z.

• Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z. The fragmentation pattern can be analyzed to confirm the structure of the compound.

Diagram 2: Mass Spectrometry Fragmentation Pathway

Caption: Proposed fragmentation of carvacryl ethyl ether.

IV. Conclusion: A Multi-faceted Spectroscopic Portrait

This technical guide has provided a comprehensive overview of the NMR, IR, and MS spectroscopic data for carvacryl ethyl ether. By integrating these complementary techniques, researchers can achieve an unambiguous structural confirmation of this carvacrol derivative. The detailed experimental protocols and expert interpretations serve as a practical resource for scientists in academic and industrial settings, facilitating further research into the biological activities and potential therapeutic applications of carvacryl ethyl ether. The causality-driven explanations for the observed spectral features aim to deepen the understanding of the structure-property relationships of this interesting molecule.

References

• ResearchGate. (n.d.). Carvacrol Derivatives as Antifungal Agents: Synthesis, Antimicrobial Activity and in Silico Studies on Carvacryl Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Carvacrol Derivatives as Antifungal Agents: Synthesis, Antimicrobial Activity and in Silico Studies on Carvacryl Esters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 527268, Carvacryl ethyl ether. Retrieved from [Link]

• Gattrell, M., & Kirk, D. W. (1992). A fourier transform infrared spectroscopy study of the passive film produced during aqueous acidic phenol electro-oxidation. Journal of The Electrochemical Society, 139(10), 2736–2744.

• OpenStax. (n.d.). 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Quimica Organica. (n.d.). IR spectrum: Ethers. Retrieved from [Link]

• Farmacia Journal. (n.d.). GC-MS ANALYSIS OF THYMUS VULGARIS L. AND PTYCHOTIS VERTICILLATA (DESF.) ESSENTIAL OILS: MULTI-BIOACTIVE POTENTIAL AS NATURAL THE. Retrieved from [Link]

• The Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Biological Evaluation of Carvacrol-Based Derivatives as Dual Inhibitors of H. pylori Strains and AGS Cell Proliferation. Retrieved from [Link]

• Virginia Open Data Portal. (n.d.). Carvacryl ethyl ether. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Carvacrol, ethyl ether. In NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). GC/MS chromatograms of thymol and carvacrol standards ( a ) and thyme syrup ( b ). Retrieved from [Link]

• Hilaris Publisher. (2017). Synthesis, Characterization and Antioxidant Activity of Carvacrol Based Sulfonates. Retrieved from [Link]

• YouTube. (2023, February 27). IR spectrum of Ethers || FTIR spectroscopy || Difference from Esters & alcohols. Retrieved from [Link]

• SciELO. (n.d.). GC-MS Method for Dosing of Carvacrol in Oregano Oil: Development and Validation. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). [RuCl2(η6‐p-cymene)] complexes bearing phosphinous acid ligands. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis, Characterization, and Computational Study of Novel Carvacrol-Based 2-Aminothiol and Sulfonic Acid Derivatives as Metabolic Enzyme Inhibitors. Retrieved from [Link]

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• SciSpace. (2016). Gas Chromatography Mass Spectrometric (GCMS) Analysis of Essential Oils of Medicinal Plants. Retrieved from [Link]

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• Biological Magnetic Resonance Bank. (n.d.). p-Cymene. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Comprehensive Guide to the Synthesis of Carvacryl Ethyl Ether from Carvacrol via Williamson Ether Synthesis

Abstract and Introduction

Carvacryl ethyl ether, also known as 5-isopropyl-2-methylphenetole, is a valuable aroma compound and a synthetic derivative of carvacrol, a naturally occurring phenolic monoterpenoid found in the essential oils of oregano, thyme, and other plants.[1] Carvacrol itself exhibits significant biological activities, but its derivatization into ethers or esters can modify its physicochemical properties, such as volatility, stability, and lipophilicity, potentially enhancing its applicability in the fragrance, flavor, and pharmaceutical industries.[1][2]

This document provides a detailed, field-proven protocol for the synthesis of carvacryl ethyl ether from carvacrol. The chosen synthetic route is the Williamson ether synthesis, a robust and widely adopted method for preparing ethers.[3][4] This reaction proceeds via an SN2 mechanism, involving the deprotonation of a weakly acidic alcohol (in this case, the phenol carvacrol) to form a potent nucleophile (a phenoxide), which subsequently displaces a halide from an alkyl halide.[3][5] We will provide a step-by-step methodology, explain the causality behind experimental choices, and detail the necessary safety precautions and analytical characterization techniques to ensure a successful and verifiable synthesis.

Reaction Scheme and Mechanism

The synthesis of carvacryl ethyl ether from carvacrol and ethyl bromide proceeds in two fundamental steps:

• Deprotonation: The phenolic hydroxyl group of carvacrol is deprotonated by a strong base, typically sodium hydroxide (NaOH), to form the sodium carvacrolate salt. This salt is highly nucleophilic.

• Nucleophilic Substitution (SN2): The carvacrolate anion attacks the electrophilic carbon of ethyl bromide, displacing the bromide ion and forming the ether linkage.

Overall Reaction:

Mechanistic Insights

The Williamson ether synthesis is a classic example of a bimolecular nucleophilic substitution (SN2) reaction.[5] The choice of a primary alkyl halide, such as ethyl bromide, is critical. This is because SN2 reactions are sensitive to steric hindrance at the electrophilic carbon. Secondary or tertiary halides would favor elimination (E2) reactions, drastically reducing the yield of the desired ether product. The use of a polar aprotic solvent like Dimethylformamide (DMF) or acetone is often preferred as it effectively solvates the cation (Na+) while leaving the nucleophilic anion relatively free to attack the electrophile, thereby accelerating the reaction rate.[2]

Caption: Reaction mechanism for Williamson ether synthesis of carvacryl ethyl ether.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	CAS No.	M.W. ( g/mol )	Purity	Supplier
Carvacrol	C₁₀H₁₄O	499-75-2	150.22	≥98%	Sigma-Aldrich
Ethyl Bromide	C₂H₅Br	74-96-4	108.97	≥99%	Fisher Scientific
Sodium Hydroxide (pellets)	NaOH	1310-73-2	40.00	≥98%	VWR
Diethyl Ether (anhydrous)	(C₂H₅)₂O	60-29-7	74.12	≥99.7%	Sigma-Aldrich
Acetone	C₃H₆O	67-64-1	58.08	ACS Grade	Fisher Scientific
Sodium Sulfate (anhydrous)	Na₂SO₄	7757-82-6	142.04	ACS Grade	VWR
Deionized Water	H₂O	7732-18-5	18.02	-	-
Hydrochloric Acid (1M)	HCl	7647-01-0	36.46	-	Lab-prepared
Saturated Sodium Bicarbonate	NaHCO₃	144-55-8	84.01	-	Lab-prepared
TLC Plates	-	-	-	Silica gel 60 F₂₅₄	Millipore

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bars

• Dropping funnel (100 mL)

• Separatory funnel (500 mL)

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

• Analytical balance

• TLC development chamber and UV lamp

• Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Experimental Protocol

This protocol outlines the synthesis of carvacryl ethyl ether on a 0.1 mol scale.

Workflow Overview

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Application Note: A Validated Protocol for the Synthesis of Carvacryl Ethyl Ether via Williamson Ether Synthesis

Introduction and Scientific Context

Carvacryl ethyl ether is an aromatic organic compound valued for its warm, spicy, and herbaceous aroma, making it a useful ingredient in the flavor and fragrance industries.[1][2] Beyond its organoleptic properties, structural modifications of its parent molecule, carvacrol, have been explored to enhance biological activities, including potential antibacterial applications.[3]

The synthesis protocol detailed herein employs the Williamson ether synthesis, a cornerstone reaction in organic chemistry for preparing both symmetrical and unsymmetrical ethers.[4] The strategy involves two primary steps:

• Deprotonation: The phenolic hydroxyl group of carvacrol is deprotonated using a strong, non-nucleophilic base, sodium hydride (NaH), to generate a highly nucleophilic sodium carvacrolate intermediate.[4][5]

• Nucleophilic Substitution (SN2): The resulting carvacrolate anion acts as a nucleophile, attacking an ethyl halide (in this case, ethyl iodide) via an SN2 mechanism to form the desired ether bond and a sodium halide salt as a byproduct.[6]

This method is selected for its efficiency and high yield, particularly when using a primary alkyl halide, which minimizes competing elimination reactions.[4]

Mechanistic Pathway

The reaction proceeds as a two-step nucleophilic substitution.

• Step 1: Formation of the Alkoxide Nucleophile. Carvacrol, being weakly acidic, readily reacts with the strong base sodium hydride. The hydride ion (H⁻) removes the proton from the hydroxyl group, liberating hydrogen gas (H₂) and forming the sodium carvacrolate salt. This step is crucial as it transforms the poorly nucleophilic alcohol into a potent alkoxide nucleophile.

• Step 2: SN2 Attack. The negatively charged oxygen of the carvacrolate ion performs a backside attack on the electrophilic α-carbon of the ethyl iodide. This concerted step involves the simultaneous formation of the C-O ether bond and the breaking of the C-I bond, displacing the iodide ion.[6]

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	Molar Mass ( g/mol )	CAS No.	Purity	Supplier
Carvacrol	C₁₀H₁₄O	150.22	499-75-2	≥98%	Sigma-Aldrich
Sodium Hydride (NaH)	NaH	24.00	7646-69-7	60% disp. in oil	Sigma-Aldrich
Ethyl Iodide (C₂H₅I)	C₂H₅I	155.97	75-03-6	≥99%	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	109-99-9	≥99.9%	Sigma-Aldrich
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	ACS Grade	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	144-55-8	ACS Grade	Fisher Scientific
Brine (Saturated NaCl solution)	NaCl	58.44	7647-14-5	ACS Grade	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	7487-88-9	ACS Grade	Fisher Scientific
Silica Gel	SiO₂	60.08	7631-86-9	230-400 mesh	VWR
Hexane	C₆H₁₄	86.18	110-54-3	ACS Grade	Fisher Scientific
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	ACS Grade	Fisher Scientific

Equipment

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Inert gas line (Argon or Nitrogen) with bubbler

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Detailed Experimental Protocol

Quantitative Parameters

Reagent	Amount	Moles	Molar Equiv.
Carvacrol	3.00 g	20.0 mmol	1.0
Sodium Hydride (60% disp.)	0.96 g	24.0 mmol	1.2
Ethyl Iodide	3.74 g (1.92 mL)	24.0 mmol	1.2
Anhydrous THF	40 mL	-	-

Step-by-Step Synthesis Procedure

A. Reaction Setup and Deprotonation

• Preparation: Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas (Argon or Nitrogen). This prevents atmospheric moisture from quenching the sodium hydride.

• Initial Charge: Add carvacrol (3.00 g, 20.0 mmol) and a magnetic stir bar to the 100 mL three-neck flask.

• Solvent Addition: Add 40 mL of anhydrous THF to the flask via syringe. Stir the solution until the carvacrol is fully dissolved.

• Base Addition: Carefully add the sodium hydride (0.96 g of 60% dispersion, 24.0 mmol) to the stirred solution in small portions over 10 minutes.

  • Causality: Portion-wise addition is critical to control the rate of hydrogen gas evolution and the initial exotherm. The reaction is performed under an inert atmosphere because NaH reacts violently with water.[7][8]

• Alkoxide Formation: Stir the resulting suspension at room temperature for 30 minutes. The formation of the sodium carvacrolate and the cessation of H₂ bubbling indicates the completion of the deprotonation step.

B. Ether Formation (SN2 Reaction) 6. Nucleophilic Attack: Add ethyl iodide (1.92 mL, 24.0 mmol) dropwise to the suspension via the dropping funnel over 15 minutes. 7. Reflux: Once the addition is complete, heat the reaction mixture to reflux (approx. 66 °C for THF) using a heating mantle. Maintain the reflux for 2 hours. 8. Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent system. Spot the starting material (carvacrol) and the reaction mixture. The reaction is complete when the carvacrol spot has been consumed and a new, less polar product spot is dominant.[9]

C. Work-up and Purification 9. Quenching: Cool the reaction flask to 0 °C in an ice bath. Very slowly and carefully, add 5 mL of deionized water dropwise to quench any unreacted sodium hydride. 10. Solvent Removal: Remove the THF under reduced pressure using a rotary evaporator. 11. Extraction: Transfer the residue to a 250 mL separatory funnel. Add 50 mL of diethyl ether and 50 mL of water. Shake vigorously and allow the layers to separate. 12. Washing: Wash the organic layer sequentially with 2 x 30 mL of saturated NaHCO₃ solution (to remove any unreacted carvacrol) and 1 x 30 mL of brine (to reduce the amount of water in the organic layer). 13. Drying: Dry the organic layer over anhydrous magnesium sulfate, swirl, and filter to remove the drying agent. 14. Final Concentration: Remove the diethyl ether via rotary evaporation to yield the crude carvacryl ethyl ether as a pale yellow oil.[10] 15. Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (starting with 100% hexane) to isolate the pure product.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Carvacryl Ethyl Ether.

Product Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

• Appearance: Pale yellow clear oily liquid.[10]

• Boiling Point: 235 °C at 760 mmHg.[10][11]

• 1H NMR (CDCl3, 300 MHz): Expected signals include those for the aromatic protons, the isopropyl group, the aromatic methyl group, and the newly introduced ethoxy group (a quartet for -OCH₂- and a triplet for -CH₃).

• 13C NMR (CDCl3, 75 MHz): Signals corresponding to all 12 unique carbons in the molecule.

• FT-IR (neat, cm-1): Presence of a strong C-O-C stretching vibration characteristic of an ether (typically in the 1250-1000 cm-1 region) and the absence of a broad O-H stretch from the starting carvacrol.

• Mass Spectrometry (EI-MS): A molecular ion peak (M⁺) at m/z = 178.27.[11]

Safety and Handling

This protocol involves hazardous materials and should only be performed by trained personnel in a well-ventilated chemical fume hood.

• Sodium Hydride (NaH): Highly flammable and water-reactive. It can ignite spontaneously in air, especially when finely divided. NaH is also corrosive and can cause severe burns.[12] Always handle under an inert atmosphere and wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves.[7][12]

• Ethyl Iodide: A lachrymator and a potential alkylating agent. It is harmful if inhaled or absorbed through the skin. Handle with care and avoid inhalation of vapors.

• Solvents (THF, Diethyl Ether, Hexane): These solvents are extremely flammable. Ensure there are no ignition sources nearby. Work in a fume hood to avoid inhaling vapors.[8]

• Quenching: The quenching of excess NaH is highly exothermic and produces flammable hydrogen gas. This step must be performed slowly and with extreme caution in an ice bath.

References

• The Good Scents Company. (n.d.). Carvacryl ethyl ether. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of carvacrol and thymol ethers [Diagram]. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of carvacrol ester and ether with a -NH2 terminal group [Diagram]. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Sodium Hydride. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis and antibacterial activity of carvacryl ethers. Retrieved from [Link]

• University of Illinois Chicago. (n.d.). Standard Operating Procedure (SOP) Procedure for Safe Use of Pyrophoric Solids. Retrieved from [Link]

• ACG Publications. (2008, December 25). Synthesis of new dimeric carvacrol compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 527268, Carvacryl ethyl ether. Retrieved from [Link]

• Professor Dave Explains. (2018, August 29). Williamson Ether Synthesis [Video]. YouTube. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Substance Record for SID 135264102, Carvacryl ethyl ether. Retrieved from [Link]

• NileRed. (2017, March 17). Purification and Drying: Diethyl Ether [Video]. YouTube. Retrieved from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• University of California. (2012, December 14). Sodium Hydride - Standard Operating Procedure. Retrieved from [Link]

• University of Wisconsin-Stout. (n.d.). The Williamson Ether Synthesis. Retrieved from [Link]

• Alkali Metals Limited. (n.d.). MSDS for SODIUM HYDRIDE. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of carvacrol and thymol ether and ester derivatives. Retrieved from [Link]

• Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra. Retrieved from [Link]

• Government of Canada. (n.d.). Chemical Substance - Carvacryl ethyl ether. Retrieved from [Link]

• ResearchGate. (2016, May 5). How to remove impurities from diethyl ether?. Retrieved from [Link]

• Virginia Open Data Portal. (2025, September 27). Carvacryl ethyl ether. Retrieved from [Link]

• INCHEM. (2005, January 5). JECFA Evaluations-CARVACRYL ETHYL ETHER. Retrieved from [Link]

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Application Notes and Protocols for the Use of Carvacryl Ethyl Ether as a Food Flavoring Agent

Introduction: Unveiling Carvacryl Ethyl Ether

Carvacryl ethyl ether (CEE), systematically known as 2-ethoxy-1-methyl-4-(1-methylethyl)benzene, is a synthetic flavoring substance valued for its unique sensory profile.[1] As an ether derivative of the naturally occurring phenolic monoterpenoid, carvacrol, CEE offers a refined aromatic experience, distinct from its precursor.[2] Carvacrol itself is a major component in the essential oils of plants like oregano and thyme and is known for a potent, somewhat medicinal, phenolic character.[2] The ethyl ether derivative, however, presents a cleaner, warm, spicy, and herbaceous aroma, often with nuances reminiscent of carrot seed.[3][4][5] This profile makes it a versatile ingredient for food formulators seeking to impart complex savory and spicy notes.

From a regulatory standpoint, carvacryl ethyl ether has been robustly evaluated for safety. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) and the Flavor and Extract Manufacturers Association (FEMA) have both assessed this substance.[6][7][8] JECFA concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[3][6] It is recognized as a GRAS (Generally Recognized as Safe) substance by FEMA, bearing the designation FEMA No. 2246.[1][7] These evaluations are critical as they provide the toxicological underpinning for the safe application of CEE in a wide array of food products.[9][10]

These application notes are designed to provide researchers, food scientists, and formulation chemists with the technical framework necessary to effectively utilize carvacryl ethyl ether. We will delve into its synthesis, analytical validation, sensory evaluation, and practical application in various food matrices, providing both the theoretical basis and actionable protocols for its successful implementation.

Physicochemical and Sensory Profile

Understanding the fundamental properties of a flavoring agent is paramount for its correct application. Carvacryl ethyl ether is a colorless to pale yellow oily liquid.[11] Its key attributes are summarized below.

Table 1: Physicochemical Properties of Carvacryl Ethyl Ether

Property	Value	Source(s)
IUPAC Name	2-ethoxy-1-methyl-4-propan-2-ylbenzene	[3]
Synonyms	Ethyl carvacrol, 2-Ethoxy-p-cymene, 5-Isopropyl-2-methylphenetole	[3][5][6]
CAS Number	4732-13-2	[1][5]
FEMA Number	2246	[5][6][7]
JECFA Number	1247	[1][5][6]
Molecular Formula	C₁₂H₁₈O	[3][12]
Molecular Weight	178.27 g/mol	[3][12]
Boiling Point	229-235 °C at 760 mm Hg	[3][4][5]
Density	0.935-0.942 g/mL at 25 °C	[3][11]
Refractive Index	1.502-1.509 at 20 °C	[3][5][11]
Solubility	Slightly soluble in water; miscible with alcohol and oils	[3][4][5]
Flash Point	93.3 °C (200 °F) TCC	[11][13]
LogP (o/w)	4.46 (estimated)	[11]

Sensory Character: The flavor and aroma profile of carvacryl ethyl ether is consistently described as warm, spicy, and herbaceous.[3][4] It is notably sweeter and less harsh than its phenolic precursor, carvacrol, lacking the medicinal notes sometimes associated with oregano oil.[14] The subtle carrot-like nuance provides a unique signature that can enhance savory spice blends, soups, sauces, and baked goods.[5][13]

Synthesis and Quality Control

Synthesis Pathway: Williamson Ether Synthesis

Carvacryl ethyl ether is typically prepared via the Williamson ether synthesis. This classic organic reaction involves the deprotonation of an alcohol (or phenol) to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. In this specific application, carvacrol is deprotonated by a base, and the resulting carvacrolate anion is reacted with an ethylating agent, such as diethyl sulfate.[4]

Caption: Williamson ether synthesis of Carvacryl Ethyl Ether.

Protocol: Laboratory Scale Synthesis

This protocol describes the synthesis of carvacryl ethyl ether from carvacrol. Causality: The use of a phase-transfer catalyst (PTC) like tetrabutylammonium bromide is recommended to facilitate the reaction between the aqueous-soluble base and the organic-soluble carvacrol and ethylating agent, enhancing reaction rate and yield.

Materials:

• Carvacrol (98%+)

• Sodium hydroxide (NaOH) pellets

• Diethyl sulfate ((C₂H₅)₂SO₄)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Deionized water

• Round-bottom flask with reflux condenser and magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 0.1 mol of carvacrol in 150 mL of toluene.

• Base Addition: Prepare a solution of 0.12 mol of NaOH in 50 mL of deionized water. Add this aqueous solution to the flask along with 0.005 mol of TBAB.

• Stirring: Stir the biphasic mixture vigorously for 30 minutes at room temperature to ensure the formation of the sodium carvacrolate salt.

• Ethylating Agent: Slowly add 0.11 mol of diethyl sulfate to the reaction mixture dropwise over 30 minutes. The reaction is exothermic; maintain the temperature below 40°C using a water bath if necessary.

• Reaction: After the addition is complete, heat the mixture to 60°C and maintain for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Cool the mixture to room temperature. Transfer the contents to a separatory funnel.

• Washing: Wash the organic layer sequentially with 100 mL of deionized water, 100 mL of saturated NaHCO₃ solution, and finally 100 mL of brine. This removes unreacted base, acidic byproducts, and residual water.

• Drying: Dry the separated organic layer over anhydrous MgSO₄.

• Solvent Removal: Filter off the drying agent and remove the toluene and any residual diethyl ether under reduced pressure using a rotary evaporator.

• Purification (Optional): The resulting crude oil can be purified by vacuum distillation to yield high-purity carvacryl ethyl ether.

Protocol: Quality Control via Gas Chromatography (GC-MS)

To ensure the purity of the synthesized CEE and to quantify it in food matrices, a validated GC-MS method is essential. Causality: A non-polar column is chosen due to the aromatic and ether functionalities of the analyte. The temperature program is designed to separate CEE from potential starting materials (carvacrol) and solvent impurities.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID) for purity or a Mass Spectrometer (MS) for identification and quantification.

• Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

GC Parameters:

• Injector Temperature: 250°C

• Injection Mode: Split (50:1)

• Injection Volume: 1 µL

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold: 5 minutes at 240°C.

• MS Detector (if used):

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Scan Range: 40-300 m/z

Procedure (Purity Assessment):

• Prepare a 1000 ppm solution of the synthesized CEE in ethanol.

• Inject into the GC-MS system.

• Identify the CEE peak based on its retention time (Kovats index ~1294-1296 on a non-polar column) and mass spectrum.[3][12]

• Calculate purity based on the peak area percentage from the FID chromatogram. An assay of >95% is typical for food-grade material.[5]

Caption: Workflow for CEE quantification in a food matrix.

Application in Food Systems

Protocol: Sensory Evaluation - Triangle Test (ISO 4120)

Before large-scale application, it is crucial to determine the sensory threshold of CEE and its impact on a food base. A triangle test can determine if a perceptible difference exists between a control and a sample containing CEE.

Objective: To determine if a statistically significant sensory difference exists at a specific CEE concentration.

Materials:

• Food base (e.g., plain cracker, vegetable broth, neutral oil).

• Carvacryl ethyl ether stock solution (e.g., 1% in food-grade ethanol or propylene glycol).

• Randomly coded sample cups.

• Water for palate cleansing.

• A panel of at least 20-30 trained or consumer panelists.

Procedure:

• Sample Preparation: Prepare two batches of the food base: a control (A) and a test sample (B) with a specific concentration of CEE (e.g., 1 ppm).

• Triangle Setup: For each panelist, present three coded samples. Two samples will be identical (e.g., A, A, B) and one will be different. The order of presentation should be randomized across panelists (AAB, ABA, BAA, BBA, BAB, ABB).

• Evaluation: Instruct panelists to taste the samples from left to right and identify which of the three samples is different from the other two.

• Data Analysis: Tally the number of correct responses. Compare this number to a statistical chart for triangle tests to determine if the result is significant at a chosen confidence level (typically p < 0.05).

• Causality: This self-validating system ensures that any detected difference is due to the added CEE and not chance, providing a robust basis for determining effective use levels.

Caption: Workflow for a Triangle Test sensory evaluation.

Application Guidelines and Recommended Dosages

CEE's spicy and herbaceous character lends itself well to a variety of food systems. It should be dosed carefully, as overuse can lead to an unbalanced flavor profile. It is typically used at low parts-per-million (ppm) levels.

Table 2: Suggested Starting Use Levels for Carvacryl Ethyl Ether

Food Category	Suggested Starting Level (ppm)	Application Notes
Soups & Broths	0.5 - 2.0	Adds a warm, herbaceous background note. Pairs well with chicken, vegetable, and lentil bases.
Savory Sauces	1.0 - 3.0	Enhances tomato-based sauces, gravies, and marinades. Complements herbs like thyme and rosemary.
Processed Meats	2.0 - 5.0	Provides a savory, slightly peppery note in sausages, burgers, and plant-based meat alternatives.
Baked Goods (Savory)	1.0 - 4.0	Effective in crackers, savory biscuits, and bread. Its thermal stability is an asset in baking processes.
Snack Foods	0.5 - 2.5	Can be used in seasoning blends for chips, nuts, and extruded snacks to impart a complex spicy flavor.
Beverages	0.1 - 0.5	In very low concentrations, can add a unique spicy nuance to certain vegetable juices or savory cocktails.

Protocol for Incorporation:

• Create a Stock Solution: Due to the low dosage levels, it is impractical to add neat CEE directly to a large food batch. Prepare a 1% or 10% stock solution of CEE in a suitable solvent like food-grade ethanol, propylene glycol, or a neutral vegetable oil. Causality: This ensures homogenous dispersion of the flavor throughout the food matrix.

• Solvent Selection: Choose a solvent that is compatible with the food matrix. For aqueous systems like soups, propylene glycol or ethanol is preferred. For high-fat systems like sauces or processed meats, an oil-based stock is ideal.

• Addition Point: Add the flavor solution during a mixing step to ensure even distribution. For thermally processed foods, consider adding it later in the process if possible to minimize any potential volatile loss, although CEE has a relatively high boiling point.[3]

Safety and Regulatory Summary

The use of carvacryl ethyl ether in food is supported by a history of safe use and positive evaluations by international regulatory bodies.

• JECFA: The 61st JECFA meeting evaluated carvacryl ethyl ether and concluded it posed "no safety concern at current levels of intake when used as a flavouring agent".[6] The committee established an Acceptable Daily Intake (ADI) in the "Acceptable" category, signifying a low toxicological risk.[3][6]

• FEMA GRAS: The FEMA Expert Panel has affirmed CEE as Generally Recognized as Safe (GRAS) for its intended use as a flavoring ingredient.[7][15] Its FEMA number is 2246.[1] This status is based on a comprehensive review of its chemistry, metabolism, and toxicology.[9]

• Metabolism: Aromatic ethers like CEE are generally expected to undergo O-de-ethylation to form the corresponding phenol (carvacrol), which can then be conjugated and excreted.[9] This metabolic pathway is well-characterized and considered a detoxification route.

Conclusion

Carvacryl ethyl ether is a well-characterized, safe, and effective synthetic flavoring agent. Its unique warm, spicy, and herbaceous profile provides a valuable tool for food scientists and product developers. By following the protocols outlined for synthesis, quality control, sensory analysis, and application, researchers can confidently and effectively incorporate this versatile ingredient to create distinctive and appealing flavor profiles in a wide range of food products. The robust safety evaluations by JECFA and FEMA provide a strong foundation for its global use.

References

• JECFA Evaluations-CARVACRYL ETHYL ETHER. (2005). Inchem.org. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 527268, Carvacryl ethyl ether. PubChem. [Link]

• Flavor and Extract Manufacturers Association. (n.d.). CARVACRYL ETHYL ETHER. FEMA. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Carvacryl ethyl ether. FAO. [Link]

• IPCS INCHEM. (n.d.). Joint Expert Committee on Food Additives (JECFA) - Monographs & Evaluations. [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether. [Link]

• National Institute of Standards and Technology. (n.d.). Carvacrol, ethyl ether. NIST WebBook. [Link]

• U.S. Food and Drug Administration. (n.d.). Substances Added to Food: CARVACRYL ETHYL ETHER. FDA. [Link]

• ResearchGate. (n.d.). Synthesis and antibacterial activity of carvacryl ethers. [Link]

• Virginia Open Data Portal. (n.d.). Carvacryl ethyl ether. [Link]

• The Good Scents Company. (n.d.). carvacryl methyl ether. [Link]

• Cohen, S. M., et al. (2018). The safety evaluation of food flavouring substances: the role of metabolic studies. Food and Chemical Toxicology, 120, 503-514. [Link]

• Flavor and Extract Manufacturers Association. (2011). GRAS Substances (4667-4727). [Link]

• ResearchGate. (n.d.). Safety evaluation of food flavorings. [Link]

• EU Science Hub. (n.d.). Compilation of analytical methods for model migrants in foodstuffs. [Link]

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Application Note: High-Throughput Quantification of Carvacryl Ethyl Ether using Gas and Liquid Chromatography

Abstract

This comprehensive guide details robust and validated analytical methods for the precise quantification of Carvacryl Ethyl Ether (CEE), a significant compound in the flavor, fragrance, and pharmaceutical industries. Recognizing the need for reliable analytical protocols, this document provides two orthogonal, high-throughput chromatographic methods: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV). Each method is presented with a detailed protocol, from sample preparation to data analysis, and is grounded in established scientific principles and regulatory standards. The causality behind experimental choices is explained to empower researchers to adapt these methods to their specific matrices. All protocols are designed as self-validating systems, with performance characteristics benchmarked against internationally recognized guidelines.

Introduction: The Analytical Imperative for Carvacryl Ethyl Ether

Carvacryl Ethyl Ether (2-ethoxy-1-methyl-4-(1-methylethyl)benzene), a derivative of the naturally occurring monoterpenoid phenol carvacrol, is valued for its unique sensory and potential biological properties.[1][2][3][4] Its application in consumer products and potential therapeutic development necessitates accurate and precise quantification to ensure product quality, consistency, and safety. The inherent volatility and lipophilicity of CEE (logP estimated around 4.1-4.5) make it an ideal candidate for analysis by both gas and liquid chromatography.[3][5]

This application note presents two validated methods that provide orthogonal approaches to CEE quantification, ensuring analytical confidence through cross-verification. The Gas Chromatography (GC) method offers high sensitivity and resolving power for volatile compounds, making it ideal for complex matrices like essential oils and fragrances.[5][6] The High-Performance Liquid Chromatography (HPLC) method provides a robust alternative, particularly suitable for less volatile sample matrices such as cosmetic creams or pharmaceutical formulations.

Method 1: Quantification by Gas Chromatography with Flame Ionization Detection (GC-FID)

The GC-FID method is the workhorse for the quality control of volatile compounds in the fragrance and essential oil industries.[5] Its high reproducibility, wide linear range, and the universal response of the Flame Ionization Detector (FID) to hydrocarbons make it an exceptionally reliable quantitative tool.

Scientific Rationale for GC-FID Method Design

• Injection and Volatilization: CEE has a boiling point of approximately 235°C, making it readily volatile for GC analysis.[3][5] A split/splitless injector is chosen to handle a wide range of sample concentrations. A split injection is preferred for concentrated samples (e.g., raw materials, fragrance oils) to prevent column overload, while a splitless injection is suitable for trace analysis.

• Column Selection: The choice of a non-polar or mid-polarity column is critical. Based on established methods for related compounds, a column such as a DB-5 (or HP-5), which has a (5%-phenyl)-methylpolysiloxane stationary phase, provides excellent separation for aromatic compounds like CEE.[7] This stationary phase separates analytes primarily based on their boiling points and to a lesser extent on their weak dipole interactions.

• Detector: The FID is selected for its robustness and near-universal response to organic compounds containing carbon-hydrogen bonds.[8] It provides a signal that is directly proportional to the mass of carbon entering the detector, leading to excellent quantitative accuracy and precision.

Detailed Protocol: GC-FID Analysis of Carvacryl Ethyl Ether

2.2.1. Sample Preparation

The goal of sample preparation is to extract CEE into a volatile organic solvent suitable for GC injection, while minimizing matrix interference.[9][10]

• For Liquid Matrices (e.g., Fragrance Oils, Beverages):

  • Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

  • Add a suitable internal standard (IS), such as tetradecane or hexadecane, at a known concentration. The IS should be chosen to not co-elute with any sample components.

  • Dilute to volume with a high-purity solvent like acetone or ethyl acetate.[8] Acetone is often preferred as it improves peak shapes for a wide range of analytes.[8]

  • Vortex for 1 minute to ensure homogeneity.

  • Transfer an aliquot to a 2 mL autosampler vial.

• For Solid or Semi-Solid Matrices (e.g., Creams, Powders):

  • Accurately weigh approximately 500 mg of the sample into a 15 mL centrifuge tube.

  • Add 5 mL of methanol and vortex for 2 minutes to disperse the sample.

  • Add 5 mL of hexane and the internal standard. Vortex vigorously for 5 minutes for liquid-liquid extraction.[1][11]

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a 2 mL autosampler vial.

2.2.2. Instrumental Parameters

The following parameters are a robust starting point and should be optimized for the specific instrument and column used.

Parameter	Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides excellent retention time stability and reproducibility.
Column	HP-5, 30 m x 0.25 mm ID, 0.25 µm film	Standard non-polar column offering good resolution for aromatic compounds.[7]
Carrier Gas	Helium or Hydrogen	Hydrogen allows for faster analysis times.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal for column efficiency and separation.
Injector	Split/Splitless	Versatile for different sample concentrations.
Injector Temp.	250°C	Ensures complete and rapid volatilization of CEE.
Split Ratio	50:1 (adjustable based on conc.)	Prevents column overload for high concentration samples.
Injection Vol.	1 µL	Standard volume for quantitative analysis.
Oven Program	Initial: 60°C (hold 2 min)	Allows for sharp initial peaks.
Ramp: 10°C/min to 280°C	Separates a wide range of volatiles.
Hold: 5 min at 280°C	Ensures elution of all high-boiling components.
Detector	FID	Flame Ionization Detector.
Detector Temp.	300°C	Prevents condensation of analytes in the detector.
H2 Flow	30 mL/min	Standard for FID operation.
Air Flow	300 mL/min	Standard for FID operation.
Makeup Gas (N2)	25 mL/min	Improves peak shape and detector response.

2.2.3. Workflow Diagram

Caption: Workflow for CEE quantification by GC-FID.

Method 2: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

Scientific Rationale for HPLC-UV Method Design

• Separation Mode: Reverse-phase (RP) chromatography is the logical choice for a relatively non-polar molecule like CEE. A C18 stationary phase provides sufficient hydrophobic interaction to retain CEE, allowing for its separation from more polar matrix components.[12][14]

• Mobile Phase: A mixture of acetonitrile (ACN) and water is a standard mobile phase for RP-HPLC.[14][15] ACN is a strong organic solvent that effectively elutes CEE from the C18 column. An isocratic elution is chosen for simplicity and robustness, which is ideal for a quality control environment. A small amount of acid (e.g., phosphoric acid) is often added to sharpen peaks of phenolic compounds by suppressing the ionization of any residual silanol groups on the column packing.[15]

• Detector: CEE possesses an aromatic ring, which acts as a chromophore, making it detectable by UV spectroscopy. Based on its structural analog, carvacrol, a detection wavelength in the range of 274-276 nm is expected to provide good sensitivity.[14] A photodiode array (PDA) detector is recommended to confirm peak purity and identify the optimal detection wavelength.

Detailed Protocol: HPLC-UV Analysis of Carvacryl Ethyl Ether

3.2.1. Sample Preparation

• For Creams, Lotions, or Ointments:

  • Accurately weigh approximately 1 g of the sample into a 50 mL beaker.

  • Add 20 mL of a 1:1 isopropanol:water mixture and heat gently to ~40°C while stirring to melt/disperse the base.[12][13]

  • Transfer the mixture to a 25 mL volumetric flask and allow it to cool to room temperature.

  • Dilute to volume with the isopropanol:water mixture.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial. The filter material should be tested for compatibility to prevent analyte absorption.

3.2.2. Instrumental Parameters

Parameter	Setting	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	Provides stable flow rates and reproducible injections.
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm	High-quality C18 column for robust separations.
Mobile Phase	Acetonitrile : Water (60:40 v/v)	Provides adequate retention and elution of CEE.[14]
Flow Rate	1.0 mL/min	Standard flow for a 4.6 mm ID column.
Column Temp.	30°C	Ensures reproducible retention times.
Injection Vol.	10 µL	Standard volume for quantitative analysis.
Detector	UV/PDA	Photodiode Array Detector.
Wavelength	275 nm	Expected absorbance maximum for the aromatic chromophore.
Run Time	~10 minutes	Allows for elution of CEE and any late-eluting compounds.

3.2.3. Workflow Diagram

Caption: Workflow for CEE quantification by HPLC-UV.

Method Validation: Ensuring Trustworthiness and Reliability

Both the GC-FID and HPLC-UV methods must be validated to ensure they are fit for their intended purpose, in accordance with ICH Q2(R2) guidelines.[8][9][16][17] The objective of validation is to demonstrate suitability through a series of defined performance characteristics.[16][17]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and typical acceptance criteria for quantitative impurity or assay tests.

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal measured is unequivocally from CEE, free from interference from matrix components, diluents, or impurities.	Peak purity analysis (for HPLC-PDA) should pass. No interfering peaks at the retention time of CEE in blank and placebo samples.
Linearity	To demonstrate a proportional relationship between analyte concentration and instrument response.	Correlation coefficient (r²) ≥ 0.999 over a range of 5-6 concentrations (e.g., 50-150% of the expected concentration).
Range	The concentration interval over which the method is precise, accurate, and linear.	The specified range for which linearity, accuracy, and precision have been demonstrated.
Accuracy	The closeness of the measured value to the true value.	% Recovery of 98.0% to 102.0% for spiked placebo samples at a minimum of three concentration levels (e.g., 80%, 100%, 120%).
Precision
Repeatability	Precision under the same operating conditions over a short interval.	Relative Standard Deviation (RSD) ≤ 2.0% for ≥6 replicate injections of a standard solution.
Intermediate Precision	Precision within the same laboratory, but on different days, with different analysts, or different equipment.	RSD ≤ 3.0% for analyses conducted under varied conditions.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10. Precision (RSD) at this concentration should meet acceptance criteria (e.g., ≤ 10%).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.	Signal-to-Noise ratio ≥ 3.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters like flow rate (±10%), column temperature (±5°C), or mobile phase composition (±2%) are varied.

Conclusion

The GC-FID and HPLC-UV methods presented in this application note provide comprehensive, robust, and reliable protocols for the quantification of Carvacryl Ethyl Ether. The detailed explanation of the scientific rationale behind the methodological choices, coupled with rigorous validation criteria grounded in ICH guidelines, equips researchers and quality control professionals with the necessary tools to ensure the quality and consistency of their products. By offering two orthogonal techniques, this guide provides the flexibility to select the most appropriate method based on the sample matrix and available instrumentation, ensuring the highest level of analytical confidence.

References

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• PubChem. (n.d.). Carvacryl ethyl ether. National Center for Biotechnology Information. Retrieved from [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Gudrun, S., & Wlcek, K. (n.d.). Synthesis and antibacterial activity of carvacryl ethers. ResearchGate. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH harmonised tripartite guideline: Validation of analytical procedures: Text and methodology Q2(R1). Retrieved from [Link]

• Sanna, M. L., et al. (2016). A Validated HPLC Method for the Determination of Vanillyl Butyl Ether in Cosmetic Preparations. MDPI. Retrieved from [Link]

• Koumaravelou, K., & Arla, G. (2018). Development and Validation of Stability-indicating Gas Chromatography Method for the Quantitative Determination of Ethylhexylglycerin. Asian Journal of Pharmaceutics, 12(1).

• Environment and Climate Change Canada. (n.d.). Chemical Substance - Carvacryl ethyl ether. Retrieved from [Link]

• Ghosh, S., et al. (2016). Analytical method development & validation of artemether in bulk drug by RP- HPLC method as per ICH guidelines. ResearchGate. Retrieved from [Link]

• SIELC Technologies. (2018). Carvacryl methyl ether. Retrieved from [Link]

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• Pereira, C. J., & Caceres, A. (2020). Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by Gas Chromatography-Mass Spectrometry. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

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• Popović, Z., et al. (n.d.). Extraction, purification and analysis of thymol and carvacrole from thyme plant by Modern Chromatographic techniques.
• PerkinElmer. (n.d.). Analysis of Essential Oils Using GC- FID And GC-MS.

• Bell, S., et al. (2016). A Validated HPLC Method for the Determination of Vanillyl Butyl Ether in Cosmetic Preparations. MDPI. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether. Retrieved from [Link]

• Shekarchi, M., et al. (2010). A validated high performance liquid chromatography method for the analysis of thymol and carvacrol in Thymus vulgaris L. volatile oil. Pharmacognosy Magazine, 6(23), 178–183.

• Chemistry LibreTexts. (2022). 7.6: Solvent Partitioning (Liquid-Liquid Extraction). Retrieved from [Link]

• De lannoy, C. (2023). Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in rinse-off cosmetic products. MatheO. Retrieved from [Link]

• Molecules. (2018). GC-MS Analysis of the Composition of the Essential Oil from Dendranthema indicum Var. Aromaticum Using Three Extraction Methods and Two Columns. ResearchGate. Retrieved from [Link]

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Definitive Analysis of Carvacryl Ethyl Ether: A Comprehensive GC-MS Protocol for Identification and Quantification

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Carvacryl ethyl ether, a derivative of the naturally occurring monoterpenoid carvacrol, is a compound of significant interest in the flavor, fragrance, and pharmaceutical industries.[1][2][3] Its characteristic warm, spicy, and herbaceous aroma contributes to its use as a flavoring agent, while its structural similarity to carvacrol suggests potential for biological activity studies.[1][2] Accurate and robust analytical methodologies are therefore essential for quality control, purity assessment, and metabolic studies. This application note presents a detailed, validated protocol for the analysis of carvacryl ethyl ether using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful technique for the separation and definitive identification of volatile and semi-volatile compounds.[4][5] We provide a step-by-step methodology, optimized instrumental parameters, and an in-depth analysis of the compound's mass spectral fragmentation pattern to ensure reliable and reproducible results.

Principle of the Method: The Synergy of Separation and Detection

The analysis of a specific compound within a complex matrix or the confirmation of its identity requires a combination of high-resolution separation and highly specific detection. The coupling of Gas Chromatography (GC) with Mass Spectrometry (MS) provides this synergistic capability.

• Gas Chromatography (GC): The GC component separates compounds based on their volatility and interaction with a stationary phase within a capillary column. An inert carrier gas (e.g., Helium) transports the vaporized sample through the column. Compounds like carvacryl ethyl ether, which have distinct boiling points and polarities, will travel through the column at different rates, resulting in their separation over time.[6] The time it takes for a compound to exit the column is its characteristic Retention Time (RT) .

• Mass Spectrometry (MS): As the separated compounds elute from the GC column, they enter the MS detector. In the ion source, typically operating under Electron Ionization (EI), the molecules are bombarded with high-energy electrons (70 eV). This process imparts sufficient energy to ionize the molecule, forming a positively charged molecular ion (M•+) , and causes it to break apart into smaller, charged fragments. These ions are then separated by a mass analyzer (e.g., a quadrupole) based on their mass-to-charge ratio (m/z). The resulting plot of ion abundance versus m/z is the mass spectrum , which serves as a unique chemical "fingerprint" for the compound.[7][8]

The combination of a unique Retention Time from the GC and a specific mass spectrum from the MS allows for the unequivocal identification of carvacryl ethyl ether.

Experimental Methodology

Reagents and Standards

• Carvacryl Ethyl Ether Standard: (CAS No. 4732-13-2), ≥95% purity.[2][3]

• Solvent: Hexane or Ethyl Acetate, HPLC or GC-grade.

• Carrier Gas: Helium, ultra-high purity (99.999%).

Instrumentation

The following instrumentation or its equivalent is recommended:

• Gas Chromatograph: Agilent 8890 GC System or similar.

• Mass Spectrometer: Agilent 5977B GC/MSD or similar single quadrupole MS.

• GC Column: A non-polar or low-polarity column is ideal. An Agilent J&W DB-5ms (or equivalent 5% phenyl-methylpolysiloxane) with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness is recommended for its excellent resolution and inertness. The NIST WebBook entry for carvacryl ethyl ether lists a retention index on a similar SE-54 column, supporting this choice.[9]

• Autosampler: For precision and reproducibility.

• Data System: Manufacturer's standard software for instrument control, data acquisition, and processing.

Standard and Sample Preparation

The accuracy of any quantitative analysis is founded upon the precise preparation of standards.

Protocol 1: Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of carvacryl ethyl ether standard into a 10 mL volumetric flask. Dissolve and bring to volume with hexane.

• Working Standards: Perform serial dilutions of the stock solution with hexane to prepare a series of calibration standards. A suggested range is 0.5, 1, 5, 10, 25, and 50 µg/mL. These standards will be used to establish a calibration curve for quantification.

• Sample Preparation: For analysis of a material containing carvacryl ethyl ether (e.g., a fragrance oil), accurately weigh a known amount of the sample and dissolve it in hexane to bring the expected concentration of the analyte within the calibration range. If the matrix is complex, a liquid-liquid or solid-phase extraction may be necessary.[10]

Optimized GC-MS Instrumental Parameters

The following parameters have been optimized for the robust analysis of carvacryl ethyl ether. These should be considered a starting point and may require minor adjustments based on the specific instrumentation used.

Parameter	GC Conditions
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow Mode)
Inlet Temperature	250 °C
Injection Mode	Split (50:1 ratio)
Injection Volume	1.0 µL
Oven Program	Initial: 80 °C (hold 1 min), Ramp: 10 °C/min to 250 °C (hold 5 min)
Parameter	MS Conditions
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Scan Range	m/z 40 - 350

Causality Behind Parameter Choices:

• Inlet Temperature: Set high enough to ensure rapid and complete vaporization of carvacryl ethyl ether (Boiling Point ≈ 235 °C) without causing thermal degradation.[2]

• Oven Program: The initial temperature and ramp rate are designed to provide good separation from potential solvent impurities and other volatile components while ensuring a sharp, symmetrical peak shape for the target analyte.

• EI Energy (70 eV): This is the standard energy used in EI-MS because it provides reproducible fragmentation patterns that are comparable to established mass spectral libraries (e.g., NIST, Wiley).

Data Analysis: Identification and Fragmentation

Identification

The identification of carvacryl ethyl ether is confirmed by a match in both retention time from the GC and the mass spectrum from the MS compared to a known reference standard.

Expected Mass Spectrum and Fragmentation

The mass spectrum of carvacryl ethyl ether (C₁₂H₁₈O, Molecular Weight: 178.27 g/mol ) is a distinct fingerprint resulting from its ionization and subsequent fragmentation.[9][11]

Table 2: Key Mass Fragments for Carvacryl Ethyl Ether

m/z (Mass-to-Charge)	Proposed Fragment Identity	Significance
178	[C₁₂H₁₈O]•+	Molecular Ion (M•+) . Its presence confirms the molecular weight of the compound.
163	[M - CH₃]•+	Loss of a methyl radical from the isopropyl group.
149	[M - C₂H₅]•+	Base Peak (most abundant) . Results from α-cleavage with loss of the ethyl radical from the ether linkage.[7]
135	[M - C₃H₇]•+	Loss of the isopropyl group.
133	[M - OC₂H₅]+	Cleavage of the C-O bond, with loss of the ethoxy radical.
105	[C₈H₉]+	Further fragmentation, likely from the m/z 133 ion.

The fragmentation of ethers in EI-MS is a well-understood process.[12] The most favorable cleavage is typically the alpha-cleavage (cleavage of a bond adjacent to the oxygen atom), which for carvacryl ethyl ether involves the loss of the ethyl group to form the highly stable ion at m/z 149. This ion is stabilized by resonance with the aromatic ring and is therefore expected to be the base peak.

Caption: A comprehensive workflow for the GC-MS analysis of Carvacryl Ethyl Ether.

Step-by-Step Protocol: GC-MS Analysis

Protocol 2: GC-MS System Setup and Analysis

• System Check: Ensure the GC-MS system has adequate carrier gas and is vacuum-tight.

• Load Method: Load the instrumental parameters as detailed in Table 1.

• Equilibration: Allow the system to equilibrate until the baseline is stable.

• Solvent Blank: Inject a solvent blank (hexane) to ensure the system is free from contaminants.

• Calibration: Run the series of prepared calibration standards from the lowest concentration to the highest.

• Sample Analysis: Run the prepared unknown samples. It is good practice to run a calibration check standard periodically (e.g., every 10 samples) to verify instrument performance.

Protocol for Data Processing

Protocol 3: Data Processing and Quantitation

• Open Data File: Open the chromatogram data file for a standard or sample.

• Identify Peak: Locate the chromatographic peak at the expected retention time for carvacryl ethyl ether.

• Confirm Identity: View the mass spectrum for this peak and compare it to the reference spectrum obtained from your standard or from a library (e.g., NIST). The fragmentation pattern should match, as described in Section 4.2.

• Integrate Peak: Integrate the area of the identified peak. Use the total ion chromatogram (TIC) or, for higher selectivity, an extracted ion chromatogram (EIC) of a characteristic ion (e.g., m/z 149).

• Generate Calibration Curve: Plot the peak area versus concentration for the calibration standards. Apply a linear regression to generate a calibration curve.

• Calculate Concentration: Use the peak area of the analyte in the unknown sample and the regression equation from the calibration curve to calculate the concentration of carvacryl ethyl ether in the sample.

Trustworthiness: A Self-Validating System

To ensure the trustworthiness and reliability of the results, the following quality control measures must be integrated into the protocol:

• Calibration Verification: The calibration curve should have a coefficient of determination (r²) of ≥0.995.

• Retention Time Window: The retention time of the analyte in a sample should be within ±0.1 minutes of the average retention time from the calibration standards.

• Mass Spectral Match: The mass spectrum of the analyte in a sample should have a library match score of >85% when compared to the reference standard.

• System Suitability: A mid-level calibration standard should be run at the beginning and end of each analytical batch (and periodically within) to check for drift in instrument response. The area response should be within ±15% of the expected value.

By adhering to these protocols and quality control measures, this method provides a robust and self-validating system for the definitive analysis of carvacryl ethyl ether.

References

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• Title: Carvacryl methyl ether Source: PubChem, National Institutes of Health URL: [Link]

• Title: Synthesis and antibacterial activity of carvacryl ethers Source: ResearchGate URL: [Link]

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Application Note: Structural Characterization of Carvacryl Ethyl Ether using 1D and 2D NMR Spectroscopy

Introduction

Carvacryl ethyl ether, with the IUPAC name 2-ethoxy-1-methyl-4-propan-2-ylbenzene, is an ether derivative of the naturally occurring phenolic monoterpenoid, carvacrol.[1] Carvacrol is a principal component of the essential oils of oregano and thyme and is renowned for its significant antimicrobial, antioxidant, and other pharmacological properties. The etherification of carvacrol's phenolic hydroxyl group to form derivatives like carvacryl ethyl ether is a common strategy in medicinal chemistry to modulate its physicochemical properties, such as lipophilicity and metabolic stability, potentially enhancing its therapeutic efficacy or altering its flavor and fragrance profile.[2]

Accurate and unambiguous structural characterization is a critical step in the development and quality control of such derivatives. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the complete structural elucidation of organic molecules in solution.[3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC, HMBC) NMR spectroscopy for the definitive characterization of carvacryl ethyl ether.

Principle and Rationale

NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei with a non-zero spin, such as ¹H and ¹³C, absorb and re-emit electromagnetic radiation at a specific frequency. This resonance frequency is highly sensitive to the local electronic environment of the nucleus, a phenomenon known as the chemical shift. By analyzing the chemical shifts, signal multiplicities (splitting patterns), and integration (signal area), one can deduce the connectivity and spatial arrangement of atoms within a molecule.

For a molecule like carvacryl ethyl ether, ¹H NMR provides information on the number and types of protons, their neighboring protons (through spin-spin coupling), and their relative abundance. ¹³C NMR, in conjunction with Distortionless Enhancement by Polarization Transfer (DEPT) experiments, reveals the number and types of carbon atoms (methyl, methylene, methine, and quaternary). To unequivocally assign each proton and carbon signal and to piece together the molecular structure, two-dimensional NMR experiments are indispensable. COSY (Correlation Spectroscopy) identifies proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded proton-carbon pairs, and HMBC (Heteronuclear Multiple Bond Correlation) reveals longer-range (2-3 bond) proton-carbon correlations.

Predicted NMR Data for Carvacryl Ethyl Ether

Table 1: Predicted ¹H NMR Data for Carvacryl Ethyl Ether (in CDCl₃)

Atom Number(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
11	~1.40	t	3H	-O-CH₂-CH₃
10	~4.05	q	2H	-O-CH₂ -CH₃
7	~2.20	s	3H	Ar-CH₃
9	~1.25	d	6H	-CH-(CH₃ )₂
8	~3.15	sept	1H	-CH -(CH₃)₂
3	~6.80	d	1H	Ar-H
5	~6.95	dd	1H	Ar-H
6	~6.70	d	1H	Ar-H

Table 2: Predicted ¹³C NMR Data for Carvacryl Ethyl Ether (in CDCl₃)

Atom Number	Predicted Chemical Shift (δ, ppm)	DEPT-135	Assignment
11	~15.0	CH₃ (positive)	-O-CH₂-CH₃
10	~64.0	CH₂ (negative)	-O-CH₂ -CH₃
7	~16.0	CH₃ (positive)	Ar-CH₃
9	~24.0	CH₃ (positive)	-CH-(CH₃ )₂
8	~34.0	CH (positive)	-CH -(CH₃)₂
3	~112.0	CH (positive)	Ar-C
5	~120.0	CH (positive)	Ar-C
6	~126.0	CH (positive)	Ar-C
4	~135.0	C (absent)	Ar-C
2	~148.0	C (absent)	Ar-C
1	~155.0	C (absent)	Ar-C

Experimental Protocols

Sample Preparation

• Weigh approximately 10-20 mg of purified carvacryl ethyl ether directly into a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

NMR Data Acquisition

The following experiments should be performed on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 32 scans, 30° pulse width, 2-second relaxation delay, acquisition time of 4 seconds.

• ¹³C NMR:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters: 1024 scans, 30° pulse width, 2-second relaxation delay.

• DEPT-135:

  • This experiment differentiates between CH, CH₂, and CH₃ groups.

  • CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons are not observed.

• COSY (¹H-¹H Correlation Spectroscopy):

  • This 2D experiment identifies protons that are coupled to each other.

  • Cross-peaks will appear between the signals of coupled protons.

• HSQC (Heteronuclear Single Quantum Coherence):

  • This 2D experiment identifies direct one-bond correlations between protons and carbons.

  • A cross-peak indicates that a specific proton is directly attached to a specific carbon.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • This 2D experiment identifies long-range (typically 2-3 bonds) correlations between protons and carbons.

  • This is crucial for identifying connectivity across quaternary carbons and piecing together the molecular skeleton.

Data Analysis and Structural Elucidation Workflow

The following section outlines the logical process for assigning the NMR signals of carvacryl ethyl ether using the acquired data.

Molecular Structure and Numbering

Caption: Numbering scheme for carvacryl ethyl ether.

Step-by-Step Assignment

• Identify the Ethoxy Group (-O-CH₂-CH₃):

  • In the ¹H NMR spectrum, look for a quartet (q) and a triplet (t). The quartet, integrating to 2H, corresponds to the methylene protons (H-10) adjacent to the oxygen and coupled to the methyl protons. The triplet, integrating to 3H, corresponds to the methyl protons (H-11).

  • The COSY spectrum will show a clear cross-peak between this quartet and triplet.

  • In the HSQC spectrum, the quartet will correlate to a CH₂ carbon (negative DEPT-135 signal) around 64.0 ppm (C-10), and the triplet will correlate to a CH₃ carbon (positive DEPT-135 signal) around 15.0 ppm (C-11).

  • The HMBC spectrum will show a 2-bond correlation from the methyl protons (H-11) to the methylene carbon (C-10) and a 3-bond correlation to the aromatic carbon C-1. The methylene protons (H-10) will show a 2-bond correlation to C-1 and a 3-bond correlation to C-11.

• Identify the Isopropyl Group (-CH-(CH₃)₂):

  • The ¹H NMR will show a doublet (d) integrating to 6H for the two equivalent methyl groups (H-9) and a septet (or multiplet) integrating to 1H for the methine proton (H-8).

  • The COSY spectrum will confirm the coupling between the doublet and the septet.

  • The HSQC spectrum will correlate the 6H doublet to a CH₃ carbon at ~24.0 ppm (C-9) and the 1H septet to a CH carbon at ~34.0 ppm (C-8).

  • In the HMBC spectrum, the methyl protons (H-9) will show a 2-bond correlation to the methine carbon (C-8) and a 3-bond correlation to the aromatic carbon C-4. The methine proton (H-8) will show 2-bond correlations to the isopropyl methyl carbons (C-9) and the aromatic carbons C-3 and C-5.

• Identify the Aromatic Methyl Group (Ar-CH₃):

  • A sharp singlet integrating to 3H in the ¹H NMR spectrum, typically around 2.20 ppm, is characteristic of the aromatic methyl group (H-7).

  • The HSQC will correlate this singlet to a CH₃ carbon at ~16.0 ppm (C-7).

  • HMBC correlations from these protons will be crucial for assigning the aromatic ring. Expect 2-bond correlations to C-2 and C-6, and a 3-bond correlation to C-1.

• Assign the Aromatic Protons and Carbons:

  • The aromatic region of the ¹H NMR spectrum will show three signals for the three aromatic protons (H-3, H-5, and H-6). Their splitting patterns (doublets and a doublet of doublets) will indicate their positions relative to each other.

  • The COSY spectrum will show correlations between adjacent aromatic protons (e.g., H-5 and H-6, and H-5 and H-3 via a four-bond coupling).

  • The HSQC spectrum will link each aromatic proton to its directly attached carbon.

  • The HMBC spectrum is key to finalizing the assignments. For example, the proton at H-6 will show a 3-bond correlation to the quaternary carbon C-4 and the methyl carbon C-7. The proton at H-3 will show a 3-bond correlation to the quaternary carbon C-1 and the isopropyl methine carbon C-8. These long-range correlations allow for the unambiguous assignment of all aromatic protons and carbons, including the quaternary carbons (C-1, C-2, and C-4) which are not observed in the HSQC spectrum.

NMR Analysis Workflow Diagram

Caption: Workflow for NMR-based structural elucidation.

Conclusion

This application note details a comprehensive NMR-based strategy for the complete structural characterization of carvacryl ethyl ether. By employing a suite of 1D and 2D NMR experiments, researchers can confidently assign every proton and carbon signal, confirming the identity and purity of the synthesized molecule. The provided protocols and data analysis workflow serve as a robust guide for scientists in the fields of natural product chemistry, medicinal chemistry, and drug development, ensuring the scientific integrity of their work.

References

• Jaafari, A., et al. (2021). Hemisynthesis and evaluation of pharmacological activities of carvacrol-derivatives. Indian Journal of Natural Products and Resources, 12(4), 536-542. [Link]

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• De Pooter, H. L., et al. (1995). The essential oil of Origanum vulgare L. ssp. vulgare in the Netherlands. Flavour and Fragrance Journal, 10(3), 173-178.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
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• PubChem. (n.d.). Carvacryl ethyl ether. National Center for Biotechnology Information. Retrieved from [Link]

• BMRB. (n.d.). p-Cymene. Biological Magnetic Resonance Bank. Retrieved from [Link]

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• Human Metabolome Database. (n.d.). p-Cymene. Retrieved from [Link]

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• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• SDBS. (n.d.). p-Cymene. Spectral Database for Organic Compounds. Retrieved from [Link]

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Application Notes &amp; Protocols: A Comprehensive Guide to the In Vitro Bioactivity Testing of Carvacryl Ethyl Ether

Abstract

This document provides a comprehensive suite of application notes and detailed protocols for the in vitro evaluation of Carvacryl Ethyl Ether (CEE). Carvacrol, a natural phenolic monoterpene from oregano and thyme, is well-documented for its broad-spectrum bioactivities.[1][2] CEE, its ethyl ether derivative, represents a rational synthetic modification aimed at potentially improving physicochemical and pharmacokinetic properties. These protocols are designed for researchers in pharmacology, microbiology, and drug development to systematically characterize the antimicrobial, cytotoxic, antioxidant, and anti-inflammatory potential of CEE. The guide emphasizes not only the procedural steps but also the underlying scientific principles, ensuring robust and reproducible data generation.

Introduction: The Rationale for Carvacryl Ethyl Ether (CEE) Evaluation

Carvacrol is a potent bioactive compound with established antioxidant, antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1] Its primary mechanism of antimicrobial action involves disrupting the bacterial cytoplasmic membrane, leading to increased permeability, dissipation of the proton motive force, and subsequent cell death.[3][4][5][6] In inflammatory processes, carvacrol has been shown to inhibit key signaling pathways, notably the NF-κB pathway, thereby reducing the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines.[7][8][9]

The synthesis of Carvacryl Ethyl Ether (CEE) (Figure 1) is a strategic chemical modification. Etherification of the phenolic hydroxyl group can alter key properties such as lipophilicity, solubility, and metabolic stability. These changes may enhance bioavailability, improve cellular uptake, or modulate the compound's interaction with molecular targets, potentially leading to increased potency or a more favorable safety profile. Therefore, a systematic in vitro investigation is the essential first step to profile the bioactivity of CEE and determine its therapeutic potential relative to its parent compound, carvacrol.

Figure 1: Chemical Structure of Carvacryl Ethyl Ether Synonyms: Ethyl carvacrol, 2-Ethoxy-p-cymene[10][11] Molecular Formula: C12H18O[10] Molecular Weight: 178.27 g/mol [10]

Preliminary Characterization and Preparation for Bioassays

Before initiating bioactivity screening, it is critical to ensure the purity, solubility, and proper handling of the test compound.

Protocol 1: Compound Preparation and Solubility Assessment

Objective: To prepare a sterile, high-concentration stock solution of CEE for use in subsequent in vitro assays.

Rationale: Most in vitro assays are aqueous-based. CEE is predicted to be lipophilic and poorly soluble in water.[10][12] Therefore, a suitable organic solvent, such as dimethyl sulfoxide (DMSO), is required to create a stock solution. The final concentration of this solvent in the assay medium must be controlled and kept consistent across all experimental and control groups to avoid solvent-induced artifacts. A final DMSO concentration of <0.5% (v/v) is generally considered non-toxic for most cell lines.

Materials:

• Carvacryl Ethyl Ether (CEE) powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, pyrogen-free 1.5 mL microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Sterile 0.22 µm syringe filter

Procedure:

• Accurately weigh a precise amount of CEE powder (e.g., 10 mg) using an analytical balance.

• Transfer the powder to a sterile microcentrifuge tube.

• Add a calculated volume of DMSO to achieve a high-concentration stock solution (e.g., 100 mM). The molecular weight of CEE is 178.27 g/mol .

  • Calculation Example: For a 100 mM stock from 10 mg CEE: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol )) Volume (L) = 0.010 g / (0.1 mol/L * 178.27 g/mol ) = 0.000561 L = 561 µL

• Vortex the tube thoroughly until the CEE is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Prepare aliquots to avoid repeated freeze-thaw cycles. Store at -20°C, protected from light.

• Solubility Check: Before use, perform a visual check by diluting the stock solution into the specific assay medium (e.g., cell culture media, broth) to the highest planned working concentration. Ensure no precipitation occurs.

Evaluation of Antimicrobial Activity

A primary hypothesized activity for CEE is its antimicrobial effect, inherited from carvacrol. The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an agent that inhibits the visible growth of a microorganism.[13][14]

Caption: Workflow for MIC and MBC determination.

Protocol 2: Minimum Inhibitory/Bactericidal Concentration (MIC/MBC) Assay

Objective: To quantify the lowest concentration of CEE that inhibits (MIC) and kills (MBC) representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.

Materials:

• CEE stock solution (from Protocol 1)

• Bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Sterile 96-well flat-bottom microtiter plates

• Spectrophotometer

• 0.5 McFarland turbidity standard

• Multichannel pipette

• Plate incubator (37°C)

• Tryptic Soy Agar (TSA) plates

Procedure:

• Inoculum Preparation: a. From a fresh agar plate, pick several colonies and suspend them in sterile saline. b. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL). c. Dilute this suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.[13]

• Plate Setup: a. Add 100 µL of sterile MHB to wells in columns 2 through 12 of a 96-well plate.[15] b. Add 200 µL of the CEE working solution (prepared in MHB at twice the highest desired final concentration) to column 1. c. Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing, then transferring 100 µL from column 2 to 3, and so on, up to column 10. Discard 100 µL from column 10.[15] d. Column 11 serves as the growth control (no CEE). Column 12 serves as the sterility control (MHB only).

• Inoculation: a. Add 100 µL of the standardized bacterial inoculum (from step 1c) to wells in columns 1 through 11. The final volume in each well will be 200 µL, and the final bacterial density will be ~5 x 10⁵ CFU/mL.

• Incubation & MIC Reading: a. Cover the plate and incubate at 37°C for 18-24 hours. b. Visually inspect the plate for turbidity. The MIC is the lowest concentration of CEE in which there is no visible bacterial growth.[14][16]

• MBC Determination: a. From each well that shows no visible growth (the MIC well and all higher concentrations), plate 10 µL onto a TSA plate. b. Incubate the TSA plates at 37°C for 18-24 hours. c. The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.

Compound	Test Organism	MIC (µg/mL)	MBC (µg/mL)
CEE	S. aureus
CEE	E. coli
Carvacrol	S. aureus
Carvacrol	E. coli
Ampicillin	S. aureus
Ampicillin	E. coli
Table 1. Template for recording MIC and MBC data. Carvacrol and a standard antibiotic should be used as comparators.

Assessment of Cytotoxicity and Antiproliferative Activity

Evaluating cytotoxicity is crucial to determine the therapeutic index of a new compound. The MTT assay is a standard colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[17][18][19]

Caption: Standard workflow for an MTT-based cytotoxicity assay.

Protocol 3: MTT Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of CEE on both cancerous (e.g., HeLa, MCF-7) and non-cancerous (e.g., HEK293, fibroblasts) cell lines.

Rationale: The assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[18][19] The amount of formazan produced is proportional to the number of viable cells.[17]

Materials:

• Human cell lines (e.g., HeLa, HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• CEE stock solution (from Protocol 1)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO, cell culture grade

• Sterile 96-well flat-bottom tissue culture plates

• Multichannel pipette

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: a. Trypsinize and count cells. b. Seed 1 x 10⁴ cells in 100 µL of complete medium per well into a 96-well plate. c. Incubate for 24 hours to allow for cell attachment.[17]

• Compound Treatment: a. Prepare serial dilutions of CEE in complete medium from the stock solution. b. Remove the old medium from the cells and add 100 µL of the CEE-containing medium to the respective wells. Include vehicle control (medium with the same final concentration of DMSO) and untreated control wells. c. Incubate for 24, 48, or 72 hours.

• MTT Addition and Incubation: a. After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[20] b. Incubate for 2-4 hours at 37°C, allowing formazan crystals to form.[20]

• Solubilization and Measurement: a. Carefully remove the MTT-containing medium from the wells without disturbing the crystals. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals.[21] c. Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[19] d. Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[19]

• Data Analysis: a. Calculate the percentage of cell viability using the formula: % Viability = [(Abs_sample - Abs_blank) / (Abs_control - Abs_blank)] x 100 b. Plot % Viability against the log of CEE concentration and use non-linear regression to determine the IC50 value.

Cell Line	Exposure Time (h)	CEE IC50 (µM)	Carvacrol IC50 (µM)
HeLa	48
MCF-7	48
HEK293	48
Table 2. Template for summarizing cytotoxicity (IC50) data.

Investigation of Antioxidant Properties

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and simple method to evaluate the radical scavenging ability of a compound.[22][23][24]

Protocol 4: DPPH Radical Scavenging Assay

Objective: To measure the free radical scavenging capacity of CEE.

Rationale: DPPH is a stable free radical with a deep violet color, showing maximum absorbance around 517 nm.[23][25] When an antioxidant donates a hydrogen atom or electron to DPPH, it is reduced to a pale yellow hydrazine form, causing a decrease in absorbance.[23] The degree of discoloration is proportional to the scavenging activity.[23]

Materials:

• CEE stock solution

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• Ascorbic acid or Trolox (positive control)

• 96-well microtiter plate

• Microplate reader

Procedure:

• Reagent Preparation: a. Prepare a 0.1 mM DPPH solution in methanol. Store in a dark bottle at 4°C.[23] b. Prepare serial dilutions of CEE and the positive control (e.g., Ascorbic acid) in methanol.

• Assay Procedure: a. In a 96-well plate, add 100 µL of the various concentrations of CEE or the positive control. b. Add 100 µL of the 0.1 mM DPPH solution to each well. c. Include a control well containing 100 µL of methanol and 100 µL of the DPPH solution. d. Mix and incubate the plate in the dark at room temperature for 30 minutes.[23]

• Measurement and Analysis: a. Read the absorbance at 517 nm. b. Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100[23] c. Plot the % Inhibition against the concentration to determine the IC50 value (the concentration required to scavenge 50% of DPPH radicals).

Compound	DPPH Scavenging IC50 (µM)
CEE
Carvacrol
Ascorbic Acid
Table 3. Template for antioxidant activity data.

Mechanistic Insights: Probing Anti-inflammatory Activity

Carvacrol is known to suppress inflammation by inhibiting the NF-κB signaling pathway.[7][8] This pathway is central to the inflammatory response, controlling the expression of pro-inflammatory mediators like inducible nitric oxide synthase (iNOS) and cytokines. A key assay is to measure nitric oxide (NO) production in macrophages stimulated with lipopolysaccharide (LPS).

Caption: Hypothesized inhibition of the NF-κB signaling pathway by CEE.

Protocol 5: Nitric Oxide (NO) Production Assay using Griess Reagent

Objective: To determine if CEE can inhibit LPS-induced NO production in RAW 264.7 macrophage cells.

Rationale: In response to inflammatory stimuli like LPS, macrophages upregulate iNOS, which produces large amounts of NO. NO is unstable, but it quickly oxidizes to stable nitrite (NO₂⁻) and nitrate (NO₃⁻) in the culture medium.[26] The Griess reaction is a colorimetric assay that detects nitrite, serving as an indirect measure of NO production.[26][27] The reaction involves a two-step diazotization process where sulfanilamide reacts with nitrite in an acidic environment to form a diazonium salt, which then couples with N-(1-naphthyl)ethylenediamine (NED) to form a colored azo dye.[26][27]

Materials:

• RAW 264.7 macrophage cell line

• Complete culture medium (DMEM, 10% FBS)

• CEE stock solution

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent System (Component A: 1% sulfanilamide in 5% phosphoric acid; Component B: 0.1% NED in water)

• Sodium nitrite (NaNO₂) standard

• Sterile 96-well tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells at a density of 5 x 10⁴ cells/well in a 96-well plate and incubate overnight.

• Treatment: a. Pre-treat the cells with various non-toxic concentrations of CEE (determined from the MTT assay) for 1-2 hours. b. Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include control wells: untreated cells, cells treated with LPS only, and cells with CEE only.

• Griess Reaction: a. After incubation, collect 50 µL of the cell culture supernatant from each well and transfer to a new 96-well plate. b. Prepare a sodium nitrite standard curve (e.g., 0-100 µM) in the culture medium. c. Add 50 µL of Griess Reagent Component A to all wells containing standards and samples. d. Incubate for 10 minutes at room temperature, protected from light. e. Add 50 µL of Griess Reagent Component B. A pink/purple color will develop.[28] f. Incubate for another 10 minutes at room temperature, protected from light.

• Measurement and Analysis: a. Read the absorbance at 540 nm.[26][28] b. Calculate the nitrite concentration in the samples by interpolating from the sodium nitrite standard curve. c. Express the results as % inhibition of NO production relative to the LPS-only control.

Treatment	LPS (1 µg/mL)	Nitrite Conc. (µM)	% Inhibition of NO Production
Control	-	N/A
Vehicle	+	0%
CEE (X µM)	+
CEE (Y µM)	+
CEE (Z µM)	+
Table 4. Template for presenting nitric oxide inhibition data.

Conclusion and Future Directions

This guide provides a foundational framework for the systematic in vitro evaluation of Carvacryl Ethyl Ether. The described protocols for antimicrobial, cytotoxicity, antioxidant, and anti-inflammatory assays will generate a robust preliminary dataset to characterize CEE's bioactivity profile. Comparing these results directly with the parent compound, carvacrol, will be essential to understand the impact of the ethyl ether modification.

Positive and significant findings from these assays should prompt further investigation, including:

• Advanced Mechanistic Studies: Exploring the specific molecular targets within signaling pathways (e.g., using Western blot for NF-κB phosphorylation, or qPCR for pro-inflammatory gene expression).

• Expanded Screening: Testing against a broader panel of microbial strains (including resistant strains), and cancer cell lines.

• ADME/Tox Profiling: In vitro assessment of metabolic stability, plasma protein binding, and potential for off-target effects.

• In Vivo Validation: Promising in vitro results should ultimately be validated in appropriate animal models of infection, inflammation, or cancer.

By following these structured protocols, researchers can efficiently and accurately elucidate the biological potential of Carvacryl Ethyl Ether, contributing valuable data to the field of natural product-derived drug discovery.

References

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• ScienCell Research Laboratories. (n.d.). Nitric Oxide Assay (NO). ScienCell Research Laboratories. [Link]

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• Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Protocols.io. [Link]

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• Li, M., Li, C., Liu, S., & Li, D. (2018). Carvacrol protects neuroblastoma SH-SY5Y cells against Fe2+-induced apoptosis by suppressing activation of MAPK/JNK-NF-κB signaling pathway. Cellular and Molecular Neurobiology, 38(3), 765-775. [Link]

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• Micucci, M., Aldieri, E., & Ceccarelli, G. (2020). Anti-Inflammatory and Antioxidant Properties of Carvacrol and Magnolol, in Periodontal Disease and Diabetes Mellitus. Molecules, 25(23), 5698. [Link]

• Xu, J., Zhou, F., Ji, B. P., Pei, R. S., & Xu, N. (2008). The antibacterial mechanism of carvacrol and thymol against Escherichia coli. Letters in Applied Microbiology, 47(3), 174-179. [Link]

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• da Silva, F. V., de Almeida, G. S., & de Sousa, D. P. (2018). Pharmacological Effects of Carvacrol in In vitro Studies: A Review. Current Pharmaceutical Design, 24(15), 1649-1658. [Link]

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Formulation of Carvacryl Ethyl Ether for Preclinical Research: Application Notes and Protocols

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the formulation of Carvacryl ethyl ether. This document is designed to offer full editorial control, moving beyond rigid templates to provide an in-depth, technically sound resource grounded in scientific expertise and field-proven insights.

Introduction to Carvacryl Ethyl Ether: A Promising Bioactive Compound

Carvacryl ethyl ether, a derivative of the naturally occurring monoterpenoid carvacrol, presents a compelling subject for research in various fields, including antimicrobial, anti-inflammatory, and anticancer studies.[1][2][3] Carvacrol itself, a major component of essential oils from oregano and thyme, is well-documented for its broad-spectrum biological activities.[3] The etherification of carvacrol to Carvacryl ethyl ether can modulate its physicochemical properties, potentially enhancing its efficacy, stability, and pharmacokinetic profile.

This guide will delve into the practical aspects of formulating Carvacryl ethyl ether, a hydrophobic compound, for in vitro and in vivo research applications. We will explore various formulation strategies, from simple solutions to more complex nanoemulsions, providing detailed, step-by-step protocols to ensure reproducible and reliable experimental outcomes.

Physicochemical Properties of Carvacryl Ethyl Ether

A thorough understanding of the physicochemical properties of Carvacryl ethyl ether is fundamental to developing effective formulations.

Property	Value	Source
Molecular Formula	C₁₂H₁₈O	PubChem
Molecular Weight	178.27 g/mol	PubChem
Appearance	Colorless to pale yellow liquid	The Good Scents Company
Odor	Warm, spicy, herbaceous	ChemicalBook
Boiling Point	235 °C	Parchem
Density	~0.938 g/mL at 25 °C	PubChem
Solubility	Slightly soluble in water; miscible with alcohol and oils	ChemicalBook
LogP (o/w)	~4.46	Parchem

The high LogP value confirms the hydrophobic nature of Carvacryl ethyl ether, necessitating specific formulation strategies to achieve aqueous dispersibility for biological assays.

Formulation Strategies for Carvacryl Ethyl Ether

The choice of formulation for Carvacryl ethyl ether is dictated by the specific research application (e.g., in vitro cell-based assays, in vivo animal studies) and the desired concentration. Due to its poor water solubility, direct dissolution in aqueous media is not feasible.

Simple Solution for In Vitro Screening

For initial in vitro screening, a common approach is to dissolve the hydrophobic compound in a water-miscible organic solvent to create a concentrated stock solution. This stock is then diluted into the aqueous cell culture medium to the final desired concentration.

Causality Behind Experimental Choices:

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a widely used solvent for preparing stock solutions of hydrophobic compounds for cell-based assays due to its high solubilizing capacity and miscibility with aqueous media. However, it's crucial to be mindful of its potential cytotoxicity.

• Final Solvent Concentration: To minimize solvent-induced artifacts, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%.[4] A vehicle control (medium with the same final DMSO concentration) is essential in all experiments.

Materials:

• Carvacryl ethyl ether (purity ≥98%)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Calibrated pipettes

• Vortex mixer

• Optional: Water bath sonicator

Procedure:

• Calculate the required mass of Carvacryl ethyl ether:

  • Mass (mg) = 10 mM * 178.27 g/mol * Volume (L) * 1000 mg/g

  • For 1 mL of a 10 mM stock solution: 10 * 178.27 * 0.001 * 1000 = 1.7827 mg

• Weighing: Accurately weigh the calculated amount of Carvacryl ethyl ether and transfer it to a sterile microcentrifuge tube.

• Dissolution: Add the desired volume of cell culture grade DMSO to the microcentrifuge tube.

• Mixing: Vortex the tube until the Carvacryl ethyl ether is completely dissolved. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[4]

• Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Diagram: Workflow for Preparing a DMSO Stock Solution

Caption: Workflow for preparing a DMSO stock solution.

Oil-in-Water (O/W) Nanoemulsion for Enhanced Bioavailability

For applications requiring higher concentrations or improved bioavailability, particularly in vivo studies, formulating Carvacryl ethyl ether as an oil-in-water (O/W) nanoemulsion is a highly effective strategy. Nanoemulsions are thermodynamically stable, transparent or translucent colloidal dispersions of an oil phase in an aqueous phase, stabilized by an interfacial film of surfactant and co-surfactant.

Causality Behind Experimental Choices:

• Surfactant and Co-surfactant Selection: Non-ionic surfactants such as Tween 80 are commonly used in pharmaceutical formulations due to their low toxicity.[5] A co-surfactant, often a short-chain alcohol or another surfactant like Span 20, is used to reduce the interfacial tension and increase the flexibility of the surfactant film, facilitating the formation of smaller droplets.[6]

• Homogenization Method: High-pressure homogenization is an effective method for reducing the droplet size of the emulsion to the nanoscale, leading to a stable and transparent formulation.[6]

This protocol is adapted from methodologies for formulating essential oils into nanoemulsions.[5][6]

Materials:

• Carvacryl ethyl ether (oil phase)

• Tween 80 (surfactant)

• Span 20 (co-surfactant)

• Deionized water (aqueous phase)

• High-pressure homogenizer

• Magnetic stirrer

Procedure:

• Phase Preparation:

  • Oil Phase: Mix Carvacryl ethyl ether with Span 20.

  • Aqueous Phase: Dissolve Tween 80 in deionized water.

• Pre-emulsification: Slowly add the oil phase to the aqueous phase under continuous stirring with a magnetic stirrer for 30 minutes to form a coarse emulsion.

• Homogenization: Pass the coarse emulsion through a high-pressure homogenizer at a specified pressure (e.g., 100 MPa) for a set number of cycles (e.g., 3-5 cycles). The optimal parameters should be determined experimentally.

• Characterization: Analyze the resulting nanoemulsion for particle size, polydispersity index (PDI), and zeta potential.

• Storage: Store the nanoemulsion in a sealed container at 4°C.

Diagram: Nanoemulsion Preparation Workflow

Caption: Workflow for nanoemulsion preparation.

Characterization and Quality Control of Formulations

Robust characterization of the formulation is crucial to ensure its quality, stability, and reproducibility of experimental results.

Concentration Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a reliable method for accurately determining the concentration of Carvacryl ethyl ether in the formulation.

This is a general protocol that should be optimized for the specific HPLC system and column.

Materials and Equipment:

• HPLC system with a UV detector

• C18 reverse-phase column

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Carvacryl ethyl ether standard

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of acetonitrile and water (e.g., 70:30 v/v). The optimal ratio should be determined to achieve good separation and peak shape.

• Standard Curve Preparation: Prepare a series of standard solutions of Carvacryl ethyl ether of known concentrations in the mobile phase.

• Sample Preparation: Dilute an aliquot of the Carvacryl ethyl ether formulation in the mobile phase to a concentration within the range of the standard curve. Filter the sample through a 0.45 µm syringe filter.

• HPLC Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Quantification: Determine the concentration of Carvacryl ethyl ether in the sample by comparing its peak area to the standard curve. The detection wavelength should be set at the maximum absorbance of Carvacryl ethyl ether (to be determined by UV scan).

Particle Size and Distribution Analysis by Dynamic Light Scattering (DLS)

For nanoemulsions, DLS is the standard technique for measuring the hydrodynamic diameter of the droplets and the polydispersity index (PDI), which indicates the uniformity of the droplet size distribution.[1][2][7]

Equipment:

• Dynamic Light Scattering instrument (e.g., Malvern Zetasizer)

Procedure:

• Sample Preparation: Dilute the nanoemulsion with deionized water to an appropriate concentration to avoid multiple scattering effects.

• Instrument Setup: Set the instrument parameters, including temperature and scattering angle.

• Measurement: Place the diluted sample in a cuvette and perform the DLS measurement.

• Data Analysis: Analyze the data to obtain the Z-average particle size and the PDI. A PDI value below 0.3 is generally considered acceptable for a monodisperse nanoemulsion.

Encapsulation Efficiency

For nanoemulsions, it is important to determine the encapsulation efficiency (EE%), which is the percentage of the drug that is successfully encapsulated within the droplets.

Procedure:

• Separation of Free Drug: Separate the unencapsulated Carvacryl ethyl ether from the nanoemulsion. This can be achieved by ultracentrifugation or by using centrifugal filter devices.[8]

• Quantification of Free Drug: Quantify the amount of free Carvacryl ethyl ether in the aqueous phase using the developed HPLC method.

• Quantification of Total Drug: Disrupt an aliquot of the nanoemulsion using a suitable solvent (e.g., methanol or isopropanol) to release the encapsulated drug, and then quantify the total amount of Carvacryl ethyl ether using HPLC.

• Calculation: Calculate the EE% using the following formula: EE% = [(Total Drug - Free Drug) / Total Drug] x 100

Stability Testing

Stability testing is essential to determine the shelf-life of the formulation and to ensure that its properties remain within acceptable limits over time.

Long-Term Stability

Long-term stability studies are conducted under recommended storage conditions to establish the shelf-life.

Procedure:

• Storage: Store the nanoemulsion in sealed containers at the recommended temperature (e.g., 4°C and 25°C).

• Testing Schedule: At predetermined time points (e.g., 0, 1, 3, and 6 months), withdraw samples and analyze them for:

  • Appearance (visual inspection for phase separation, creaming, or sedimentation)

  • Particle size and PDI (using DLS)

  • Concentration of Carvacryl ethyl ether (using HPLC)

  • pH

Forced Degradation Studies

Forced degradation studies are performed under stress conditions to identify potential degradation products and to assess the stability-indicating nature of the analytical methods.[9][10][11][12]

Stress Conditions:

• Acidic and Basic Hydrolysis: Incubate the formulation in acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) conditions.

• Oxidative Degradation: Treat the formulation with an oxidizing agent (e.g., 3% H₂O₂).

• Thermal Degradation: Expose the formulation to elevated temperatures (e.g., 60°C).

• Photodegradation: Expose the formulation to UV light.

Procedure:

• Exposure: Subject the Carvacryl ethyl ether formulation to the stress conditions for a defined period.

• Analysis: Analyze the stressed samples using the developed HPLC method to identify and quantify any degradation products.

Diagram: Stability Testing Workflow

Caption: Workflow for stability testing.

Conclusion

The successful formulation of the hydrophobic compound Carvacryl ethyl ether is a critical step in unlocking its full research potential. By carefully selecting the appropriate formulation strategy and meticulously following validated protocols for preparation, characterization, and stability testing, researchers can ensure the delivery of a consistent and effective compound for their studies. The methodologies outlined in this guide provide a robust framework for the development of reliable Carvacryl ethyl ether formulations, thereby enabling more accurate and impactful scientific investigations.

References

• Synthesis and Biological Evaluation of Carvacrol-Based Derivatives as Dual Inhibitors of H. pylori Strains and AGS Cell Proliferation. (Source: NIH) [Link]

• Thymol and carvacrol derivatives as anticancer agents; synthesis, in vitro activity, and computational analysis of biological targets. (Source: RSC Publishing) [Link]

• Dynamic Light Scattering. (Source: Particle Technology Labs) [Link]

• Biological activity of plant-based carvacrol and thymol and their impact on human health and food quality. (Source: ResearchGate) [Link]

• Synthesis and Antibacterial Activity of Thymyl Ethers. (Source: MDPI) [Link]

• Encapsulation of Thymol in Ethyl Cellulose-Based Microspheres and Evaluation of Its Sustained Release for Food Applications. (Source: MDPI) [Link]

• A practical guide to forced degradation and stability studies for drug substances. (Source: a-practical-guide-to-forced-degradation-and-stability-studies-for-drug-substances) [Link]

• Preparation, characterization, optimization, and antibacterial evaluation of nano-emulsion incorporating essential oil extracted from Teucrium polium L. (Source: Taylor & Francis Online) [Link]

• Essential Oils Nanoemulsions: Preparation, Characterization and Study of Antibacterial Activity against Escherichia Coli. (Source: ResearchGate) [Link]

• Thymol, a Monoterpenoid within Polymeric Iodophor Formulations and Their Antimicrobial Activities. (Source: MDPI) [Link]

• Forced Degradation Study in Pharmaceutical Stability. (Source: Pharmaguideline) [Link]

• Synthesis and antibacterial potential of novel thymol derivatives against methicillin-resistant Staphylococcus aureus and P. aeruginosa pathogenic bacteria. (Source: PubMed Central) [Link]

• Synthesis and antibacterial activity of carvacryl ethers. (Source: ResearchGate) [Link]

• Chemical Substance - Carvacryl ethyl ether. (Source: chemicalsubstance.com) [Link]

• Forced Degradation Studies. (Source: MedCrave online) [Link]

• carvacryl ethyl ether, 4732-13-2. (Source: The Good Scents Company) [Link]

• Nanoemulsion formation and characterization by spontaneous emulsification: Investigation of its antibacterial effects on Listeria monocytogenes. (Source: Asian Journal of Pharmaceutics) [Link]

• Development and Characterization of A Nanoemulsion Gel formulation for Transdermal delivery of Carvedilol. (Source: Development and Characterization of A Nanoemulsion Gel formulation for Transdermal delivery of Carvedilol) [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (Source: resolvemass.com) [Link]

• A Study on Solubility Enhancement of Etravirine by Crystal Engineering Method. (Source: Indian Journal of Pharmaceutical Sciences) [Link]

• HOW TO APPROACH A FORCED DEGRADATION STUDY. (Source: SGS) [Link]

• A Study on Solubility Enhancement of Etravirine by Crystal Engineering Method. (Source: researchgate.net) [Link]

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Carvacryl Ethyl Ether: A Novel Internal Standard for Robust Quantification in Chemical Analysis

Application Note

Abstract

This application note presents carvacryl ethyl ether as a highly suitable internal standard for quantitative analysis by gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS). Its chemical stability, structural similarity to a range of analytes, and distinct chromatographic behavior make it an excellent choice for correcting variabilities in sample preparation and injection. This guide provides a comprehensive overview of its properties, detailed protocols for its application, and validation principles for its use in research and quality control environments.

Introduction: The Rationale for a Better Internal Standard

Accurate quantification is a cornerstone of chemical analysis, yet it is often challenged by unavoidable variations in sample handling, matrix effects, and instrument performance.[1] The internal standard (IS) method is a powerful technique to mitigate these issues by introducing a known amount of a non-native compound to all samples, calibration standards, and quality controls.[1][2] The ratio of the analyte's response to the IS response is used for calibration, effectively canceling out variations that affect both compounds similarly.[1]

The ideal internal standard should be chemically similar to the analyte but well-resolved chromatographically, stable throughout the analytical process, and not present in the original sample.[1] Carvacryl ethyl ether, the ethyl ether derivative of the naturally occurring phenolic monoterpenoid carvacrol, emerges as a compelling candidate for an internal standard in the analysis of essential oils, flavorings, and pharmaceutical formulations containing related compounds. Its ether linkage provides greater stability compared to the free hydroxyl group of parent compounds like carvacrol and thymol.

This document serves as a technical guide for researchers, scientists, and drug development professionals on the effective use of carvacryl ethyl ether as an internal standard.

Physicochemical Properties of Carvacryl Ethyl Ether

A thorough understanding of the physicochemical properties of an internal standard is crucial for method development.

Property	Value	Source
Chemical Formula	C₁₂H₁₈O	[3][4]
Molecular Weight	178.27 g/mol	[3][4]
IUPAC Name	2-ethoxy-1-methyl-4-propan-2-ylbenzene	[4]
Boiling Point	229-235 °C	[4][5]
Density	0.914-0.942 g/mL at 25 °C	[4][5]
Refractive Index	1.4965-1.509 at 20 °C	[4][5]
Solubility	Slightly soluble in water; soluble in propylene glycol; miscible with alcohol and oils.	[4][5]
Kovats Retention Index	1294, 1296 (non-polar column)	[3]

Application as an Internal Standard in GC-MS

Carvacryl ethyl ether is particularly well-suited as an internal standard for the quantification of volatile and semi-volatile compounds in complex matrices, such as essential oils or herbal extracts. Its structural similarity to phenolic compounds, terpenes, and their derivatives ensures comparable behavior during extraction and chromatographic separation.

Hypothetical Application: Quantification of Carvacrol in Oregano Oil

To illustrate its use, we present a hypothetical protocol for the quantification of carvacrol in a commercial oregano oil sample using carvacryl ethyl ether as the internal standard.

Experimental Workflow

Caption: Experimental workflow for carvacrol quantification.

Detailed Protocol

3.3.1. Materials and Reagents

• Carvacryl ethyl ether (≥98% purity)

• Carvacrol analytical standard (≥98% purity)

• Methanol (HPLC or GC grade)

• Oregano oil sample

• Volumetric flasks, pipettes, and autosampler vials

3.3.2. Preparation of Solutions

• Internal Standard Stock Solution (ISSS): Accurately weigh approximately 10 mg of carvacryl ethyl ether and dissolve it in methanol in a 10 mL volumetric flask to obtain a concentration of 1 mg/mL.

• Analyte Stock Solution: Accurately weigh approximately 10 mg of carvacrol and dissolve it in methanol in a 10 mL volumetric flask to obtain a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by diluting the analyte stock solution. For example, to prepare a 10 µg/mL standard, pipette 100 µL of the analyte stock solution into a 10 mL volumetric flask. Add 100 µL of the 1 mg/mL ISSS and bring to volume with methanol. This results in a final internal standard concentration of 10 µg/mL in all calibration standards.

• Sample Preparation: Dilute the oregano oil sample by adding 10 µL to a 10 mL volumetric flask containing methanol. Add 100 µL of the 1 mg/mL ISSS and fill to the mark with methanol.

3.3.3. GC-MS Instrumentation and Conditions

• GC System: Agilent 8890 GC or equivalent

• MS System: Agilent 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column

• Injection Volume: 1 µL

• Injector Temperature: 250 °C

• Split Ratio: 50:1

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode:

  • Full Scan: m/z 40-300 for qualitative identification

  • Selected Ion Monitoring (SIM):

    • Carvacrol: Quantifier ion m/z 135, Qualifier ions m/z 150, 91

    • Carvacryl Ethyl Ether (IS): Quantifier ion m/z 149, Qualifier ions m/z 178, 121 (Note: These are predicted based on typical ether fragmentation, confirmation with an actual mass spectrum is recommended).

Data Analysis and Quantification

• Calibration Curve Construction:

  • For each calibration standard, calculate the ratio of the peak area of carvacrol to the peak area of carvacryl ethyl ether.

  • Plot this ratio against the concentration of carvacrol.

  • Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.995 is generally considered acceptable.[6]

• Quantification of Carvacrol in the Sample:

  • Calculate the ratio of the peak area of carvacrol to the peak area of carvacryl ethyl ether in the sample chromatogram.

  • Use the calibration curve equation to determine the concentration of carvacrol in the prepared sample.

  • Account for the initial dilution to report the final concentration of carvacrol in the original oregano oil sample.

Method Validation Principles

Any analytical method employing an internal standard must be validated to ensure its suitability for the intended purpose.[6] Key validation parameters according to ICH guidelines (Q2(R1)) include:[6]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention times of the analyte and the internal standard in a blank matrix.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is confirmed by the high correlation coefficient of the calibration curve.

• Accuracy: The closeness of the test results to the true value. This can be assessed by recovery studies, spiking a blank matrix with a known concentration of the analyte.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically expressed as the relative standard deviation (RSD) for a series of measurements.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

Sources

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
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• 4. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. researchtrendsjournal.com [researchtrendsjournal.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of Carvacryl Ethyl Ether Synthesis

Welcome to the technical support center for the synthesis of carvacryl ethyl ether. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine technical accuracy with practical, field-proven insights to help you optimize your reaction yields and obtain high-purity carvacryl ethyl ether.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of carvacryl ethyl ether via the Williamson ether synthesis, a classic and versatile method for preparing ethers.[1]

Issue 1: Low or No Yield of Carvacryl Ethyl Ether

A consistently low yield is one of the most frequent challenges in ether synthesis.[2] The Williamson ether synthesis is sensitive to several factors, and identifying the root cause is crucial for optimization.[3]

Potential Cause A: Incomplete Deprotonation of Carvacrol

Explanation: The first step of the Williamson synthesis is the deprotonation of the alcohol (in this case, the phenolic hydroxyl group of carvacrol) to form a more nucleophilic alkoxide or phenoxide ion.[1][4] If the base used is not strong enough to completely deprotonate the carvacrol, a significant portion of the starting material will remain unreacted.[2]

Solution:

• Base Selection: For phenols like carvacrol, moderately strong bases are often sufficient.[4] Consider using sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).[4][5] For less reactive systems or to ensure complete deprotonation, a stronger base like sodium hydride (NaH) can be employed, though caution is advised due to its high reactivity.[2]

• Anhydrous Conditions: Ensure the reaction is conducted under anhydrous (dry) conditions. Any moisture can consume the base and reduce its effectiveness.[3]

Potential Cause B: Suboptimal Reaction Conditions

Explanation: Temperature and reaction time are critical parameters.[3] Insufficient heat may lead to a slow or incomplete reaction, while excessively high temperatures can promote side reactions, particularly elimination.[3][4]

Solution:

• Temperature Optimization: A typical temperature range for Williamson ether synthesis is 50-100 °C.[3][6] It is advisable to start at a lower temperature (e.g., 50-60 °C) and monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC).[6] The temperature can be gradually increased if the reaction is sluggish.

• Reaction Time: Reaction times can vary, often between 1 to 8 hours.[3][6] Monitoring the reaction is key to determining the optimal duration and preventing product decomposition from prolonged heating.[3]

Potential Cause C: Inappropriate Solvent Choice

Explanation: The solvent plays a crucial role in solvating the ions and influencing the reaction rate. Protic solvents (like ethanol) can solvate the phenoxide ion, creating a solvent cage that reduces its nucleophilicity and slows down the reaction.[2][3]

Solution:

• Solvent Selection: Polar aprotic solvents are generally preferred as they effectively solvate the cation of the phenoxide, leaving a more reactive "naked" nucleophile.[3] Recommended solvents include acetonitrile, N,N-dimethylformamide (DMF), or dimethyl sulfoxide (DMSO).[2][4]

Potential Cause D: Issues with the Ethylating Agent

Explanation: The Williamson ether synthesis proceeds via an S(_N)2 mechanism, which is sensitive to steric hindrance at the electrophilic carbon.[1][7]

Solution:

• Choice of Alkyl Halide: Always use a primary alkyl halide, such as ethyl iodide or ethyl bromide.[2][8] Ethyl iodide is generally more reactive than ethyl bromide, which is more reactive than ethyl chloride.[9] Secondary alkyl halides can lead to a mixture of substitution and elimination products, while tertiary alkyl halides will almost exclusively undergo elimination, forming an alkene instead of the desired ether.[2][8]

Issue 2: Presence of Significant Impurities in the Product

Even with a good yield, the purity of the carvacryl ethyl ether can be compromised by side reactions.

Potential Cause A: E2 Elimination Side Reaction

Explanation: The carvacrolate anion is a strong nucleophile but also a reasonably strong base.[2] If it reacts with a sterically hindered alkyl halide or at high temperatures, it can act as a base and abstract a proton, leading to the formation of an alkene (ethene in this case) via an E2 elimination pathway.[2][3]

Solution:

• Use a Primary Alkyl Halide: As mentioned, using ethyl iodide or ethyl bromide minimizes the likelihood of elimination.[8]

• Control the Temperature: Avoid excessively high reaction temperatures, as this favors elimination over substitution.[4]

Potential Cause B: C-Alkylation of the Phenol Ring

Explanation: The phenoxide ion is an ambident nucleophile, meaning it can react at two different sites: the oxygen (O-alkylation) to form the desired ether, or the aromatic ring (C-alkylation), particularly at the positions ortho and para to the hydroxyl group.[2]

Solution:

• Solvent Choice: The choice of solvent can influence the ratio of O- to C-alkylation. Polar aprotic solvents generally favor O-alkylation.[2]

• Phase-Transfer Catalysis (PTC): Employing a phase-transfer catalyst can significantly enhance the yield of the O-alkylated product.[6]

Issue 3: Difficulty in Product Purification

Explanation: After the reaction is complete, isolating the pure carvacryl ethyl ether from unreacted starting materials, the base, and any byproducts can be challenging.

Solution:

• Aqueous Work-up: A standard work-up procedure involves quenching the reaction with water, followed by extraction with an organic solvent like diethyl ether or ethyl acetate.[4] Washing the organic layer with a dilute aqueous base solution (e.g., 5% NaOH) can help remove any unreacted carvacrol.[5] Subsequent washes with water and brine will remove residual base and water-soluble impurities.[4]

• Chromatography: If simple extraction and washing are insufficient, column chromatography is an effective method for purifying the crude product.[4]

Frequently Asked Questions (FAQs)

Q1: What is the recommended base for the deprotonation of carvacrol?

For phenolic compounds like carvacrol, potassium carbonate (K₂CO₃) is a good starting choice as it is effective and easy to handle.[5] Sodium hydroxide (NaOH) is also a suitable and stronger option.[4] For very high yields, especially in anhydrous conditions, sodium hydride (NaH) can be used, but it requires more stringent safety precautions.[3]

Q2: Which ethylating agent is better: ethyl iodide or ethyl bromide?

Both are excellent choices as they are primary alkyl halides.[9] Ethyl iodide is more reactive than ethyl bromide due to iodide being a better leaving group.[9] This can lead to faster reaction times or allow for lower reaction temperatures. However, ethyl bromide is often less expensive and may be sufficient for achieving a good yield.

Q3: How can I monitor the progress of my reaction?

Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction.[3] By spotting the reaction mixture alongside the carvacrol starting material, you can visualize the consumption of the starting material and the appearance of the product spot (which will have a different R(_f) value).

Q4: What is phase-transfer catalysis (PTC) and how can it improve my yield?

Phase-transfer catalysis is a technique that facilitates the transfer of a reactant (in this case, the carvacrolate anion) from one phase (aqueous or solid) to another (organic) where the reaction occurs.[10] A phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), forms an ion pair with the phenoxide, making it soluble in the organic phase where the ethyl halide is.[6][11] This can lead to:

• Faster reaction rates.[10]

• Higher yields.[10]

• The ability to use milder and less expensive bases like solid KOH or concentrated aqueous NaOH.[6]

• Reduced need for strictly anhydrous conditions and expensive anhydrous solvents.

Q5: My NMR spectrum shows unreacted carvacrol. What went wrong?

This typically points to incomplete deprotonation or insufficient reaction time/temperature.

• Check your base: Ensure you used a sufficient molar equivalent of a strong enough base.

• Verify anhydrous conditions: Moisture will consume your base.[3]

• Increase reaction time or temperature: Monitor the reaction by TLC to confirm it has gone to completion.[6]

Q6: I see byproducts in my GC-MS analysis. What are they likely to be?

Common byproducts include those from elimination (ethene, though this is volatile and may not be observed) and C-alkylation of the carvacrol ring.[2] If you used a secondary or tertiary alkyl halide, you would likely see significant amounts of the corresponding alkene.[2]

Experimental Protocols

Protocol 1: Standard Williamson Ether Synthesis of Carvacryl Ethyl Ether

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

• Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add carvacrol (1.0 eq) and a suitable polar aprotic solvent (e.g., acetonitrile or DMF).[4]

• Deprotonation: Add finely pulverized potassium carbonate (K₂CO₃, 1.5-2.0 eq) to the flask.[5] Stir the suspension at room temperature for 30 minutes.

• Alkylation: Slowly add ethyl iodide (1.2-1.5 eq) to the stirring mixture.[5]

• Reaction: Heat the mixture to a reflux temperature of around 60-80 °C. Monitor the reaction progress by TLC until the carvacrol spot has disappeared (typically 2-6 hours).[3]

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture to remove the inorganic salts and wash the solid residue with a small amount of the reaction solvent or ethyl acetate.[2] Combine the filtrates and remove the solvent under reduced pressure.

• Purification: Dissolve the crude residue in diethyl ether or ethyl acetate. Wash the organic layer with 5% aqueous NaOH to remove any unreacted carvacrol, followed by water and then brine.[5] Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carvacryl ethyl ether.[4]

• Final Purification: If necessary, purify the product further by vacuum distillation or column chromatography on silica gel.[4]

Protocol 2: Phase-Transfer Catalysis (PTC) Synthesis

• Setup: To a round-bottom flask, add carvacrol (1.0 eq), ethyl iodide (1.2-1.5 eq), and a solvent such as toluene or dichloromethane.

• Addition of Reagents: Add a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB, 0.05-0.1 eq). Then, add a concentrated aqueous solution of sodium hydroxide (e.g., 50% w/v) or solid potassium hydroxide pellets.[6]

• Reaction: Stir the biphasic mixture vigorously at a temperature between 40-60 °C. The vigorous stirring is essential to maximize the interfacial area between the two phases. Monitor the reaction by TLC.

• Work-up and Purification: After the reaction is complete, cool the mixture, separate the organic layer, and wash it with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. Purify as described in Protocol 1.

Data and Visualization

Table 1: Influence of Reaction Parameters on Williamson Ether Synthesis

Parameter	Option 1 (Suboptimal)	Option 2 (Better)	Option 3 (Optimal)	Rationale
Base	NaHCO₃ (weak base)	K₂CO₃ / NaOH	NaH (in anhydrous solvent)	Phenols require a sufficiently strong base for complete deprotonation.[2][4]
Alkyl Halide	Ethyl Chloride	Ethyl Bromide	Ethyl Iodide	Reactivity follows the trend I > Br > Cl for the leaving group ability.[9]
Solvent	Ethanol (Protic)	THF (Aprotic, less polar)	DMF / Acetonitrile (Polar Aprotic)	Polar aprotic solvents enhance nucleophilicity by not solvating the anion.[2][3]
Temperature	Room Temperature	50-60 °C	80-100 °C (with monitoring)	Higher temperatures increase reaction rate, but too high can favor elimination.[3]

Diagrams

Caption: Troubleshooting flowchart for low yield in carvacryl ethyl ether synthesis.

Caption: Reaction pathway for carvacryl ethyl ether synthesis and potential side reactions.

References

• Benchchem. (n.d.). Improving reaction conditions for Williamson ether synthesis.
• Benchchem. (n.d.). Troubleshooting low yield in Williamson ether synthesis of crown ethers.
• Benchchem. (n.d.). Troubleshooting low yields in the Williamson ether synthesis of 3-(2-Chloroethoxy)prop-1-ene.
• National Center for Biotechnology Information. (n.d.). Carvacryl ethyl ether. PubChem.
• Benchchem. (n.d.). Technical Support Center: Williamson Ether Synthesis of Phenolic Compounds.
• Patil, V. R., et al. (2010). Synthesis and antibacterial activity of carvacryl ethers. ResearchGate.
• Unknown. (n.d.). Williamson Ether Synthesis.
• Grokipedia. (n.d.). Williamson ether synthesis.
• Studylib. (n.d.). Carvacrol derivatives preparation Scheme S1 Reagents and.
• ResearchGate. (n.d.). Synthesis of carvacrol ester and ether with a -NH2 terminal group....
• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
• Chemistry Steps. (n.d.). The Williamson Ether Synthesis.
• Kiasat, A. R., et al. (2009). Solvent‐Free Williamson Synthesis: An Efficient, Simple, and Convenient Method for Chemoselective Etherification of Phenols and Bisphenols. ResearchGate.
• Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents.
• Wikipedia. (n.d.). Williamson ether synthesis.
• Sharma, M. M. (n.d.). Phase Transfer Catalysis: Chemistry and Engineering. Publications of the IAS Fellows.
• Dalal Institute. (n.d.). Phase Transfer Catalysis.
• CRDEEP Journals. (n.d.). Phase-Transfer Catalysis in Organic Syntheses.

Sources

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• 10. dalalinstitute.com [dalalinstitute.com]
• 11. crdeepjournal.org [crdeepjournal.org]

Technical Support Center: Purification of Carvacryl Ethyl Ether

From the desk of the Senior Application Scientist

Welcome to the technical support guide for the purification of Carvacryl ethyl ether. This document is designed for researchers, scientists, and drug development professionals who may encounter challenges during the synthesis and purification of this compound. Here, we address common issues in a practical, question-and-answer format, providing not just protocols but the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What is Carvacryl ethyl ether and what are its key physical properties?

Carvacryl ethyl ether, also known as 2-ethoxy-1-methyl-4-(1-methylethyl)benzene, is a colorless to pale yellow oily liquid with a characteristic warm, spicy, and herbaceous aroma[1][2]. It is primarily used as a flavoring and fragrance agent[1][3]. Understanding its physical properties is critical for designing an effective purification strategy.

Table 1: Physical Properties of Carvacryl Ethyl Ether and Key Potential Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL @ 25°C)	Solubility
Carvacryl Ethyl Ether	178.27	~235	~0.94	Insoluble in water, soluble in alcohol and oils[1][2][3][4]
Carvacrol	150.22	~237	~0.98	Slightly soluble in water, soluble in ethanol, ether, and alkali hydroxides
Diethyl Sulfate	154.19	208 (decomposes)	~1.18	Reacts with water, soluble in ether and alcohol
Ethanol	46.07	78.37	~0.79	Miscible with water and most organic solvents

Q2: How is Carvacryl ethyl ether typically synthesized, and what impurities should I expect?

A common laboratory-scale synthesis is the Williamson ether synthesis, which involves the reaction of carvacrol with an ethylating agent like diethyl sulfate or ethyl iodide in the presence of a base[4][5][6].

Based on this synthesis, the primary impurities in your crude product are likely to be:

• Unreacted Carvacrol: Due to incomplete reaction. Its boiling point is very close to the product, making simple distillation ineffective.

• Unreacted Ethylating Agent: e.g., diethyl sulfate.

• Reaction Solvent: Depending on the specific protocol used.

• Side-Reaction Products: Such as products from elimination reactions, particularly if secondary or tertiary alkyl halides are used or if the temperature is too high[6].

Troubleshooting Guide

Problem 1: My purified product has a strong phenolic or "medicinal" odor, and a broad -OH peak is visible in the IR spectrum.

• Probable Cause: This is a classic sign of contamination with unreacted carvacrol. Carvacrol is a phenol and is acidic, which makes it easy to remove with a basic wash.

• Solution: Perform a liquid-liquid extraction with an aqueous base solution. This deprotonates the carvacrol, forming a water-soluble sodium carvacrolate salt that partitions into the aqueous layer, leaving the neutral Carvacryl ethyl ether in the organic layer.

  Protocol 1: Basic Aqueous Wash to Remove Carvacrol

  • Dissolve the crude product in a water-immiscible organic solvent like diethyl ether or ethyl acetate (use approximately 3-5 volumes of solvent to 1 volume of crude product).

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of a 5-10% aqueous sodium hydroxide (NaOH) solution.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

  • Allow the layers to separate completely. The lower aqueous layer contains the sodium carvacrolate.

  • Drain the lower aqueous layer.

  • Repeat the wash (steps 3-6) one more time with fresh NaOH solution to ensure complete removal.

  • Wash the organic layer with an equal volume of water, followed by an equal volume of brine (saturated NaCl solution) to remove residual NaOH and dissolved water.

  • Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

  • Filter off the drying agent and concentrate the organic solvent using a rotary evaporator to yield the crude, carvacrol-free product.

Problem 2: GC-MS analysis shows a peak very close to my product's peak, and the boiling points are too similar for a simple distillation.

• Probable Cause: You are likely dealing with an isomeric impurity or unreacted carvacrol that was not fully removed by the basic wash. The boiling points of Carvacryl ethyl ether (~235°C) and carvacrol (~237°C) are nearly identical, necessitating a more advanced separation technique.

• Solution A: Vacuum Fractional Distillation. This is the preferred method for separating liquids with close boiling points on a larger scale[7]. By reducing the pressure, the boiling points of the compounds are lowered, which can prevent thermal decomposition and often increases the boiling point difference, aiding separation.

  Protocol 2: Vacuum Fractional Distillation

  • Ensure the apparatus is clean, dry, and assembled correctly with a fractionating column (e.g., Vigreux or packed column) placed between the distillation flask and the condenser.

  • Add the crude product and a few boiling chips or a magnetic stir bar to the round-bottom flask.

  • Connect the apparatus to a vacuum pump with a pressure gauge and a cold trap.

  • Slowly reduce the pressure to the desired level.

  • Begin heating the distillation flask gently using a heating mantle.

  • Collect the distillate in fractions. Monitor the temperature at the head of the column; a stable temperature indicates a pure fraction is being collected.

  • Collect an initial "forerun" fraction, which may contain more volatile impurities.

  • Collect the main fraction when the temperature at the column head stabilizes at the expected boiling point of Carvacryl ethyl ether at that pressure.

  • Stop the distillation before the flask runs dry to prevent the formation of explosive peroxides, a known hazard with ethers[8].

• Solution B: Flash Column Chromatography. For smaller scales or when dealing with non-volatile impurities, flash column chromatography is highly effective[9][10]. This technique separates compounds based on their differential adsorption to a stationary phase (like silica gel) and solubility in a mobile phase.

  Protocol 3: Flash Column Chromatography

  • Select a Solvent System: Use Thin Layer Chromatography (TLC) to find a suitable eluent. A good starting point for ethers is a mixture of hexanes and ethyl acetate. Aim for an Rf value of ~0.3-0.4 for Carvacryl ethyl ether.

  • Pack the Column: Pack a glass column with silica gel slurried in the nonpolar component of your eluent (e.g., hexanes).

  • Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a less polar solvent. Alternatively, "dry load" the sample by adsorbing it onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elute the Column: Add the eluent to the top of the column and apply positive pressure (using a pump or inert gas) to force the solvent through the silica gel at a steady rate.

  • Collect Fractions: Collect the eluate in a series of test tubes or flasks.

  • Analyze Fractions: Spot each fraction on a TLC plate to determine which ones contain the pure product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent via rotary evaporation to yield the purified Carvacryl ethyl ether.

Problem 3: The yield of my purified product is very low after chromatography.

• Probable Cause: The compound may be unstable on silica gel, or the chosen solvent system is not optimal[11][12]. Silica gel is slightly acidic and can sometimes cause degradation of sensitive compounds.

• Solution:

  • Test for Stability: Before running a large column, spot your compound on a TLC plate, let it sit for 30-60 minutes, and then elute it. If a new spot appears or the original spot streaks, your compound may be degrading on the silica[11].

  • Use Deactivated Silica: You can deactivate silica gel by treating it with a base, such as triethylamine, which is often added in small amounts (0.1-1%) to the eluent.

  • Switch Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic).

  • Re-evaluate Eluent: An eluent that is too polar can cause broad bands and poor separation, leading to mixed fractions and lower isolated yield. Conversely, a system that is too nonpolar will result in very slow elution. Re-optimize the solvent system using TLC.

Workflow and Decision Making

The following diagram illustrates a logical workflow for selecting the appropriate purification strategy for crude Carvacryl ethyl ether.

Caption: Decision tree for purifying Carvacryl ethyl ether.

References

• PubChem. (n.d.). Carvacryl ethyl ether. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl methyl ether. Retrieved from [Link]

• Reddit. (2024). Ether purification. r/chemhelp. Retrieved from [Link]

• SIELC Technologies. (2018). Carvacryl methyl ether. Retrieved from [Link]

• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Biologically Active Carvacrol Compounds using Different Solvents and Supports. Retrieved from [Link]

• ResearchGate. (n.d.). synthesis of carvacrol and thymol ether and ester derivatives. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). US3450608A - Purification of ethers.

• ResearchGate. (2014). Can anyone help with purifying product from reaction mixture with column chromatography?. Retrieved from [Link]

• ResearchGate. (2016). How to remove impurities from diethyl ether?. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• YouTube. (2012). A Brief Introduction to Fractional Distillation. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

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• 12. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Carvacrol Derivatives

Welcome to the technical support center for the synthesis of carvacrol derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of these valuable compounds. Here, you will find practical, in-depth troubleshooting advice and frequently asked questions, grounded in established chemical principles and field-proven insights.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the underlying scientific rationale.

Issue 1: Low Yields in Williamson Ether Synthesis of Carvacrol Ethers

Question: I am attempting a Williamson ether synthesis to prepare a carvacrol ether, but my yields are consistently low, and I observe the formation of side products. What are the likely causes and how can I optimize the reaction?

Answer:

Low yields in the Williamson ether synthesis with carvacrol are a frequent challenge, often stemming from the inherent properties of the phenolic starting material and the reaction conditions. Here’s a breakdown of potential issues and their solutions:

• Steric Hindrance: Carvacrol is a sterically hindered phenol due to the isopropyl and methyl groups on the aromatic ring. This bulkiness can impede the approach of the electrophile to the phenoxide oxygen, slowing down the desired SN2 reaction.[1][2][3]

  • Solution: When choosing your alkyl halide, opt for less sterically hindered primary halides. Secondary and tertiary halides are more prone to elimination (E2) reactions, leading to the formation of alkenes instead of the desired ether, especially in the presence of a strong base like an alkoxide.[1][2][3][4]

• Competing C-Alkylation: While O-alkylation is the desired pathway, the phenoxide ion is an ambident nucleophile, meaning it can also react through the aromatic ring (C-alkylation), particularly at the ortho and para positions. This side reaction is more prevalent under certain conditions.

  • Solution: Employ polar aprotic solvents like DMF (N,N-dimethylformamide) or acetone.[5][6] These solvents solvate the cation of the base (e.g., K⁺ from K₂CO₃), leaving the phenoxide anion more available for O-alkylation. Using a weaker base like potassium carbonate (K₂CO₃) instead of stronger bases like sodium hydride (NaH) can also favor O-alkylation.[6]

• Incomplete Deprotonation: The phenolic proton of carvacrol must be fully deprotonated to form the nucleophilic phenoxide. Incomplete deprotonation leads to unreacted starting material.

  • Solution: Ensure you are using at least a stoichiometric equivalent of a suitable base. Freshly ground and anhydrous potassium carbonate is a common and effective choice.[6] Allow sufficient time for the deprotonation to occur before adding the alkyl halide; stirring the carvacrol and base mixture for 30-60 minutes at room temperature is a good practice.[6]

Caption: Key factors leading to carvacrol oxidation and corresponding prevention strategies.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the best practices for purifying carvacrol derivatives?

A1: Purification of carvacrol derivatives typically involves standard organic chemistry techniques. After an aqueous work-up to remove inorganic salts and water-soluble impurities, column chromatography on silica gel is the most common method for achieving high purity. A[7] gradient elution system, often starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is effective for separating the product from unreacted starting materials and non-polar byproducts. Recrystallization can be an excellent final purification step for solid derivatives.

[8]Q2: How can I confirm the structure of my synthesized carvacrol derivative?

A2: A combination of spectroscopic techniques is essential for unambiguous structure confirmation.

• NMR Spectroscopy (¹H and ¹³C): This is the most powerful tool. In ¹H NMR, look for the disappearance of the phenolic -OH proton and the appearance of new signals corresponding to the added derivative (e.g., new alkyl or acyl protons). Changes in the chemical shifts of the aromatic protons can also be indicative of successful derivatization. ¹³C NMR will show new carbon signals and shifts in the aromatic region. *[6] Mass Spectrometry (MS): GC-MS or LC-MS will confirm the molecular weight of your product. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula. *[7][9] Infrared (IR) Spectroscopy: For ester synthesis, the disappearance of the broad phenolic O-H stretch (around 3200-3600 cm⁻¹) and the appearance of a strong C=O stretch (around 1735-1750 cm⁻¹) are key indicators. For ether synthesis, the disappearance of the O-H stretch is also a primary confirmation.

Q3: Are protecting groups necessary for reactions on other parts of the carvacrol molecule?

A3: Yes, if you plan to perform reactions that are incompatible with a free phenolic hydroxyl group, protection is necessary. T[10]he acidic proton of the phenol can interfere with many reagents, such as Grignard reagents, strong bases, and some oxidizing agents. C[10]ommon protecting groups for phenols include methyl ethers, benzyl ethers, or silyl ethers (e.g., TBDMS). T[11][12]he choice of protecting group depends on its stability to the planned reaction conditions and the ease of its subsequent removal.

[11][13]Q4: What are the main safety precautions when working with carvacrol and its reagents?

A4: Standard laboratory safety practices are crucial.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood, especially when handling volatile solvents (e.g., DCM, ether) and corrosive reagents (e.g., acyl chlorides).

• Reagent Handling: Be cautious with strong bases (e.g., NaH, which is flammable) and acids. Acyl chlorides are often lachrymatory and corrosive. Always consult the Safety Data Sheet (SDS) for each chemical before use.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to your institution's guidelines.

References

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Department of Chemistry, IIT Bombay. (2020). Protecting Groups.
• Kocienski, P. J. (2004). Protecting Groups. Thieme.
• Cai, M., & Cao, X. (1988). Studies of C-glycosides V: Protection and deprotection of phenolic hydroxy group in the synthesis of substituted phenols by Grignard reagents. Acta Chimica Sinica, 46(9), 887-894.
• Oxford Learning Link. (n.d.). Appendix 6: Protecting groups.
• Bagul, S. D., Rajput, J. D., & Bendre, R. S. (2017).
• Crocoll, C., et al. (2021). The biosynthesis of thymol, carvacrol, and thymohydroquinone in Lamiaceae proceeds via cytochrome P450s and a short-chain dehydrogenase. Proceedings of the National Academy of Sciences, 118(52), e2116406118.
• Krajnović, T., et al. (2018). Comparative Study on the Antioxidant and Biological Activities of Carvacrol, Thymol, and Eugenol Derivatives. Journal of Agricultural and Food Chemistry, 66(3), 541-549.
• Pawar, N. S., et al. (2010). Synthesis of Biologically Active Carvacrol Compounds using Different Solvents and Supports. Letters in Organic Chemistry, 7(3), 236-242.
• Homework.Study.com. (n.d.). Write down the limitation(s) of the 'Williamson Ether Synthesis'?
• Butnariu, M., & Sarac, I. (2019). Tailored Functionalization of Natural Phenols to Improve Biological Activity. Molecules, 24(21), 3847.
• Glamo Gligorijević, J., et al. (2022). Carvacrol Derivatives as Antifungal Agents: Synthesis, Antimicrobial Activity and in Silico Studies on Carvacryl Esters. Molecules, 27(19), 6393.
• Bose, D. S., et al. (2007). Microwave mediated solvent-free acetylation of deactivated and hindered phenols. Indian Journal of Chemistry - Section B, 46B(4), 659-662.
• Naghdi Badi, H., et al. (2016). Oxidation of carvacrol by hydrogen peroxide by using metal complex. Industrial Crops and Products, 83, 46-51.
• Chemistry For Everyone. (2025). What Are The Limitations Of Williamson Ether Synthesis?
• Bagul, S. D., et al. (2017). Synthesis, Characterization and Antioxidant Activity of Carvacrol Containing Novel Thiadiazole and Oxadiazole Moieties. Letters in Drug Design & Discovery, 14(7), 812-819.
• Di Sotto, A., et al. (2020). Synthesis and Biological Evaluation of Carvacrol-Based Derivatives as Dual Inhibitors of H.
• D'souza, C., et al. (2022). Synthesis of Carvacrol Derivatives as Potential New Anticancer Agent against Lung Cancer. Molecules, 27(14), 4597.
• Günay, S., et al. (2016). Major products of the oxidation of thymol and carvacrol. Journal of the Serbian Chemical Society, 81(12), 1367-1376.
• Wang, K., et al. (2019). Synthesis and antifungal activity of carvacrol and thymol esters with heteroaromatic carboxylic acids.
• Lo Presti, M., et al. (2021). Extraction Techniques and Analytical Methods for Characterization of Active Compounds in Origanum Species. Molecules, 26(17), 5143.
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• Kowalski, P., et al. (2016). Liquid Chromatography–mass Spectrometry Analysis of Carvacrol in Chicken Tissues. Journal of Veterinary Research, 60(4), 465-471.
• Pinto, M. F., et al. (2021). New carvacrol and thymol derivatives as potential insecticides: synthesis, biological activity, computational studies and nanoencapsulation. RSC Advances, 11(55), 34919-34930.
• Günay, S., et al. (2016). Oxidation of Thymol and Carvacrol to Thymoquinone with KHSO5 Catalyzed by Iron Phthalocyanine Tetrasulfonate in a Methanol–Water Mixture.
• da Silva, R. A., et al. (2014). Green Oxidation Reactions of Drugs Catalyzed by Bio-inspired Complexes as an Efficient Methodology to Obtain New Active Molecules. Current Green Chemistry, 1(2), 146-163.
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• Quora. (2014). Why can't the Williamson synthesis be used to prepare diphenyl ether?
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Technical Support Center: Improving the Solubility of Carvacryl Ethyl Ether for Bioassays

Introduction

Carvacryl ethyl ether (CEE) is a derivative of carvacrol, a monoterpenoid phenol, and is noted for its potential applications in various biological studies. As a lipophilic compound, characterized by its ether linkage and alkyl groups, CEE is "slightly soluble in water" and "miscible in oils"[1][2][3]. This inherent hydrophobicity presents a significant challenge for researchers conducting aqueous-based bioassays, such as cell culture experiments, enzymatic assays, and antimicrobial susceptibility testing. Improper solubilization can lead to compound precipitation, inaccurate concentration measurements, and unreliable experimental results.

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals to effectively solubilize Carvacryl ethyl ether for various bioassay applications. We will explore multiple strategies, from the use of common organic solvents to advanced formulation techniques, explaining the scientific principles behind each method to empower you to make informed decisions for your specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: Why is my Carvacryl ethyl ether precipitating when I add it to my aqueous buffer or cell culture medium?

A: This is the most common issue and occurs because CEE is a hydrophobic molecule with very low water solubility[1][4][5]. When a concentrated stock solution of CEE (typically in an organic solvent like DMSO) is diluted into an aqueous environment, the solvent concentration drops dramatically. The water molecules cannot effectively solvate the nonpolar CEE, causing it to come out of solution and form a precipitate. This is often referred to as "crashing out."

Q2: I dissolved my CEE in DMSO. What is the maximum final concentration of DMSO I can safely use in my cell-based assay?

A: The tolerance to Dimethyl sulfoxide (DMSO) is highly cell-line dependent. As a general rule, most cell lines can tolerate a final DMSO concentration of 0.5% without significant cytotoxicity[6][7]. Some robust cell lines may tolerate up to 1%, but sensitive cells, such as primary cultures or stem cells, may show stress or altered function at concentrations as low as 0.1%[6][8][9]. It is imperative to run a vehicle control experiment, treating your cells with the highest concentration of DMSO you intend to use, to ensure the solvent itself does not impact your assay results[9][10].

Q3: Can I use ethanol to dissolve CEE instead of DMSO?

A: Yes, ethanol is a viable alternative and a commonly used co-solvent[11][12]. However, like DMSO, ethanol can have biological effects, including cytotoxicity and alterations in cell signaling, especially at higher concentrations. The acceptable final concentration of ethanol is also cell-type specific but is generally kept below 0.5%. Always perform a vehicle control.

Q4: What are surfactants and co-solvents, and how can they help?

A: Co-solvents are water-miscible organic solvents (like DMSO, ethanol, propylene glycol) that, when added to water, increase the solubility of nonpolar compounds by reducing the overall polarity of the solvent system[11][13]. Surfactants (e.g., Tween® 80, Polysorbate 20) are amphiphilic molecules that form micelles in aqueous solutions. These micelles have a hydrophobic core that can encapsulate insoluble compounds like CEE, effectively dispersing them in the aqueous medium[14][15].

Solubilization Strategy Decision Workflow

Before selecting a method, consider the specific requirements of your bioassay. This workflow diagram will guide you to the most appropriate starting point.

Caption: Decision workflow for selecting a CEE solubilization method.

In-Depth Troubleshooting & Protocols

Strategy 1: Using a Co-Solvent (DMSO or Ethanol)

This is the most common and straightforward method for preparing stock solutions for in vitro assays.[16] The principle is to dissolve the hydrophobic compound at a high concentration in a water-miscible organic solvent and then dilute this stock into the aqueous assay medium.[11]

• Mechanism: Co-solvents like DMSO reduce the polarity of the aqueous medium, decreasing the interfacial tension between the hydrophobic drug and the solvent, which enhances solubility.[11]

• Best For: In vitro cell culture, enzymatic assays, and initial screening studies.

• Causality & Expertise: While simple, the key is the final dilution step. Rapidly adding the stock to the buffer can cause localized high concentrations of CEE that immediately precipitate. The trick is to add the stock solution dropwise while vortexing or stirring the aqueous medium to ensure rapid and uniform dispersion.

Data Summary: CEE & Common Solvents

Property	Value	Source(s)
Chemical Formula	C₁₂H₁₈O	[1][17]
Molecular Weight	178.27 g/mol	[1][17]
Appearance	Colorless to pale yellow liquid	[1][2][4][5]
Water Solubility	Slightly soluble / Insoluble	[1][2][4][5]
Alcohol Solubility	Soluble / Miscible	[2][3][4][5]
Oil Solubility	Miscible	[1][2][3]
LogP (o/w)	~4.4-4.5 (estimated)	[4][5]

Protocol: Preparing a 100 mM CEE Stock in DMSO

• Preparation: Work in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses. CEE is classified as an irritant.[4]

• Calculation: The molecular weight of CEE is 178.27 g/mol . To make 1 mL of a 100 mM stock solution:

  • 178.27 g/mol * 0.1 mol/L * 0.001 L = 0.01783 g = 17.83 mg

• Weighing: Accurately weigh 17.83 mg of Carvacryl ethyl ether. The density is ~0.935-0.942 g/mL, so you can also use a micropipette to measure ~19 µL.[1]

• Dissolution: Add the CEE to a sterile 1.5 mL microcentrifuge tube. Add 1 mL of high-purity, sterile-filtered DMSO.

• Mixing: Vortex the tube vigorously for 1-2 minutes until the CEE is completely dissolved. A brief sonication can assist with dissolution if needed.[6]

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to prevent freeze-thaw cycles. Protect from light.

• Application: For your experiment, dilute this 100 mM stock at least 1:200 into your final medium to achieve a final DMSO concentration of 0.5%. For a final CEE concentration of 100 µM, you would perform a 1:1000 dilution.

Strategy 2: Formulation with Surfactants (Tween® 80)

When higher concentrations of CEE are needed or when DMSO toxicity is a concern, using a non-ionic surfactant like Tween® 80 (Polysorbate 80) is an excellent alternative.[14][18]

• Mechanism: Surfactants form micelles in aqueous solutions above a certain concentration (the Critical Micelle Concentration). These micelles have a hydrophobic core that sequesters CEE away from the water, creating a stable, clear microemulsion.[14][15]

• Best For: Cell-based assays sensitive to organic solvents, preparing formulations for in vivo studies, and solubilizing high concentrations of CEE.

• Causality & Expertise: The order of addition is critical. Pre-mixing the CEE with the surfactant before adding the aqueous phase allows the surfactant to coat the hydrophobic molecules effectively, preventing precipitation upon hydration.

Protocol: Preparing a CEE Formulation with Tween® 80

• Preparation: In a sterile tube, combine your required mass of CEE with Tween® 80. A common starting ratio is 1:2 to 1:5 (w/w) of CEE to Tween® 80.

• Mixing: Vortex the CEE and Tween® 80 mixture thoroughly to create a homogenous oil phase.

• Hydration: Add your aqueous buffer (e.g., PBS or cell culture medium) dropwise to the CEE/Tween® 80 mixture while continuously and vigorously vortexing.

• Observation: The solution should turn from cloudy to clear (or slightly hazy) as the micelles form and encapsulate the CEE.

• Final Volume: Once a stable emulsion is formed, add the remaining buffer to reach your final desired stock concentration.

• Validation: Visually inspect the solution for any signs of precipitation. For cell-based assays, run a vehicle control with the same final concentration of Tween® 80 to check for surfactant-induced cytotoxicity.

Strategy 3: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. This structure allows them to encapsulate "guest" molecules like CEE, forming an inclusion complex that is water-soluble.[19][20] This is an advanced technique often used in pharmaceutical formulation to improve drug solubility and bioavailability.[21]

• Mechanism: The hydrophobic CEE molecule fits into the nonpolar interior of the cyclodextrin cone, while the polar exterior of the cyclodextrin interacts with water, rendering the entire complex soluble.[19][20]

• Best For: In vivo studies, applications requiring very low solvent concentrations, and enhancing bioavailability.

• Causality & Expertise: The choice of cyclodextrin is important. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used due to its high water solubility and safety profile.[22] The formation of the complex often requires energy input, such as stirring or sonication, to drive the CEE into the cyclodextrin cavity.

Diagram: Mechanism of Cyclodextrin Encapsulation

Caption: Encapsulation of a hydrophobic CEE molecule by a cyclodextrin.

Protocol: Kneading Method for CEE-Cyclodextrin Complex

• Selection: Choose a suitable cyclodextrin, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Molar Ratio: Determine the molar ratio of CEE to HP-β-CD. A 1:1 ratio is a common starting point.

• Preparation: In a glass mortar, place the calculated amount of HP-β-CD. Add a small amount of a water/ethanol mixture (e.g., 50:50 v/v) to form a thick, consistent paste.

• Incorporation: Dissolve the CEE in a minimal amount of ethanol. Slowly add this solution to the cyclodextrin paste while continuously grinding with the pestle.[23]

• Kneading: Continue kneading for 30-60 minutes. The goal is to maintain a paste-like consistency, adding more of the water/ethanol solvent if it becomes too dry. This mechanical action facilitates the inclusion of CEE into the cyclodextrin cavity.[24]

• Drying: Spread the paste in a thin layer on a glass dish and dry it in an oven at 40-50°C until the solvent has completely evaporated.

• Final Product: The resulting dry powder is the CEE-cyclodextrin inclusion complex. It can be pulverized and then dissolved directly in your aqueous bioassay medium.

References

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"Avoiding side products in Carvacryl ethyl ether synthesis"

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Welcome to the technical support guide for the synthesis of Carvacryl Ethyl Ether. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on identifying and mitigating the formation of unwanted side products. Our goal is to provide you with the expertise and actionable insights needed to optimize your reaction, improve yield, and ensure the purity of your final product.

Section 1: Understanding the Synthesis and Its Challenges

Carvacryl ethyl ether, also known as 2-ethoxy-4-isopropyl-1-methylbenzene, is a valuable compound in the flavor, fragrance, and pharmaceutical industries[1][2][3]. The most common and direct method for its synthesis is the Williamson ether synthesis. This reaction involves the deprotonation of carvacrol (a phenol) to form the carvacrolate anion, which then acts as a nucleophile to attack an ethyl halide (e.g., ethyl bromide or ethyl iodide) in a bimolecular nucleophilic substitution (SN2) reaction[4][5].

While straightforward in principle, the Williamson ether synthesis is often plagued by competing side reactions that can significantly lower the yield and complicate purification. The carvacrolate anion is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (O-alkylation) to form the desired ether, or the aromatic ring (C-alkylation)[4]. Furthermore, the basic nature of the carvacrolate can promote an elimination (E2) reaction with the ethyl halide, producing ethene gas as a byproduct[6].

This guide will provide a deep dive into the causes of these side reactions and present robust strategies to favor the desired O-alkylation pathway.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary side products I should be concerned about?

A1: There are two main classes of side products. The first is C-alkylation , where the ethyl group attaches to the aromatic ring of carvacrol instead of the oxygen atom. This occurs because the phenoxide intermediate is an ambident nucleophile[4]. The second major side product results from the E2 elimination of the ethyl halide, which is promoted by the basic phenoxide, leading to the formation of ethene gas and consuming your reagents[6].

Q2: How does the choice of base impact the reaction?

A2: The base is critical for deprotonating the carvacrol to form the reactive carvacrolate anion. A strong, non-nucleophilic base like sodium hydride (NaH) is often preferred because it irreversibly deprotonates the alcohol, driving the initial step to completion[7][8]. Weaker bases like potassium carbonate (K₂CO₃) can also be effective and may offer better selectivity by creating a less reactive phenoxide, which can reduce the rate of competing C-alkylation[7].

Q3: Why is the solvent choice so important for selectivity?

A3: The solvent plays a key role in controlling the reactivity of the carvacrolate anion. Polar aprotic solvents like dimethylformamide (DMF) or acetonitrile are highly recommended. These solvents solvate the cation (e.g., Na⁺ or K⁺), leaving a "naked" and highly reactive phenoxide anion, which favors the SN2 reaction[7]. Protic solvents, like ethanol, can form hydrogen bonds with the oxygen of the phenoxide, making it less nucleophilic and potentially increasing the proportion of C-alkylation[6].

Q4: Can adjusting the temperature really prevent side products?

A4: Absolutely. Temperature is a critical parameter for controlling the competition between substitution (SN2) and elimination (E2). Elimination reactions generally have a higher activation energy than substitution reactions. Therefore, running the reaction at elevated temperatures (e.g., >100 °C) will disproportionately favor the undesired E2 elimination pathway[6][7][9]. Lowering the temperature will favor the desired SN2 reaction, though it may require a longer reaction time to achieve full conversion[7].

Section 3: Troubleshooting Guide: A Deep Dive into Side Product Mitigation

This section provides detailed strategies to address specific issues you may encounter during the synthesis.

Problem 1: Significant Formation of C-Alkylated Byproducts

• Symptoms: Your post-reaction analysis (e.g., GC-MS or NMR) shows one or more isomers of carvacryl ethyl ether, where the ethyl group is attached to the benzene ring.

• Root Cause: The carvacrolate anion is an ambident nucleophile, with electron density on both the oxygen and the aromatic ring. Hard electrophiles tend to react at the hard nucleophilic site (oxygen), while softer electrophiles might react at the softer ring carbons. Reaction conditions can strongly influence this O- vs. C-alkylation ratio[4].

• Mitigation Strategies:

  • Solvent Selection: As mentioned in the FAQ, avoid protic solvents. Use a polar aprotic solvent like DMF or acetonitrile to enhance the nucleophilicity of the oxygen atom[7].

  • Counter-ion Effect: The choice of base influences the counter-ion (e.g., Na⁺, K⁺). In some cases, using a larger, softer cation like potassium or cesium can favor O-alkylation.

  • Temperature Control: C-alkylation can sometimes be favored at higher temperatures. Maintain a moderate reaction temperature (50-80 °C) to favor the kinetically preferred O-alkylation.

Problem 2: Low Yield and Evidence of Gas Evolution (Ethene Formation)

• Symptoms: The overall yield of ether product is low, and you may observe gas bubbling from the reaction mixture, especially during heating.

• Root Cause: The carvacrolate anion is not only a nucleophile but also a strong base. It can abstract a proton from the beta-carbon of the ethyl halide, leading to an E2 elimination reaction that produces ethene[6]. This pathway is highly competitive with the SN2 reaction, especially with more sterically hindered alkyl halides or at higher temperatures[5].

• Mitigation Strategies:

  • Temperature Management: This is the most critical factor. Keep the reaction temperature as low as reasonably possible to favor SN2 over E2. A typical range is 50-100 °C, but if elimination is a major issue, try the lower end of this range for a longer duration[7].

  • Choice of Leaving Group: The nature of the halide on the ethyl group matters. Ethyl iodide (R-I) is more reactive in SN2 reactions than ethyl bromide (R-Br), which is more reactive than ethyl chloride (R-Cl)[10]. Using ethyl iodide can often allow for lower reaction temperatures, further suppressing the E2 pathway.

  • Base Concentration: Use a stoichiometric amount of base relative to the carvacrol. A large excess of base can increase the rate of elimination.

Table 1: Impact of Reaction Parameters on Product Selectivity

Parameter	To Favor O-Alkylation (Ether)	To Minimize E2 Elimination	Rationale
Alkyl Halide	Use a primary halide (Ethyl Halide is ideal)	Use a primary halide	SN2 is fastest with primary halides; E2 dominates with secondary and tertiary halides.[5][6]
Base	NaH, K₂CO₃, KOH	Use the least hindered alkoxide/phenoxide possible	Strong bases are needed for deprotonation, but bulky bases can promote E2.[7][8]
Solvent	Polar Aprotic (DMF, Acetonitrile, DMSO)	Polar Aprotic	Solvates the cation, increasing the nucleophilicity of the "naked" anion for SN2.[7]
Temperature	Moderate (50-80 °C)	Low (e.g., < 80 °C)	Lower temperatures favor the SN2 pathway over the higher activation energy E2 pathway.[7][9]

Section 4: Visualizing the Reaction Pathways

To better understand the chemistry at play, the following diagrams illustrate the desired reaction and the competing side reactions.

Caption: Reaction pathways in Carvacryl Ethyl Ether synthesis.

Section 5: Optimized Experimental Protocol

This protocol is designed to maximize the yield of carvacryl ethyl ether while minimizing side product formation.

Materials:

• Carvacrol (1.0 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.1 eq)

• Ethyl Iodide (1.2 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aq. Ammonium Chloride (NH₄Cl)

• Saturated aq. Sodium Chloride (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (Nitrogen or Argon), add anhydrous DMF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Deprotonation: Cool the DMF to 0 °C in an ice bath. Carefully add the sodium hydride portion-wise to the stirring solvent.

• Slowly add a solution of carvacrol in a small amount of anhydrous DMF to the NaH suspension via the dropping funnel over 20-30 minutes. Causality Note: This slow addition at low temperature controls the exothermic reaction and hydrogen gas evolution.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the sodium carvacrolate.

• Alkylation: Cool the reaction mixture back to 0 °C. Add the ethyl iodide dropwise over 20 minutes.

• Once the addition is complete, remove the ice bath and heat the reaction mixture to 60 °C. Monitor the reaction progress by TLC or GC. The reaction is typically complete within 2-4 hours. Causality Note: Maintaining the temperature at 60 °C provides enough energy for the SN2 reaction while minimizing the competing E2 elimination pathway.

• Work-up: Cool the reaction to room temperature. Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl to destroy any unreacted NaH.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

• Wash the organic layer sequentially with water (2x) and then with brine (1x).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure carvacryl ethyl ether.

Caption: Optimized workflow for Carvacryl Ethyl Ether synthesis.

Section 6: References

• Wikipedia. Williamson ether synthesis. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Link]

• Chemistry Steps. Williamson Ether Synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Quora. How to decide if Alkyl Halides undergo elimination or Williamson's ether synthesis when it reacts with NaOEt. (2018). [Link]

• ResearchGate. Alkylation of Phenol: A Mechanistic View. (2025). [Link]

• The Good Scents Company. carvacryl ethyl ether. [Link]

• Web NDL. Chemical Substance - Carvacryl ethyl ether. [Link]

• PubChem. Carvacryl ethyl ether. [Link]

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"Interpreting complex NMR spectra of Carvacryl ethyl ether"

Technical Support Center: Carvacryl Ethyl Ether Analysis

Welcome to the technical support guide for the analysis of Carvacryl Ethyl Ether. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this compound and need to interpret its Nuclear Magnetic Resonance (NMR) spectra. As a derivative of the natural monoterpenoid carvacrol, its structure presents several interesting features that can lead to spectral complexity. This guide provides baseline spectral data, addresses common troubleshooting scenarios in a Q&A format, and offers advanced protocols to validate your findings.

Section 1: Baseline Spectral Interpretation of Carvacryl Ethyl Ether

Before troubleshooting a complex spectrum, it is essential to have a clear, foundational understanding of the expected "ideal" spectrum. Carvacryl ethyl ether's structure contains three key spin systems: a tri-substituted aromatic ring, an isopropyl group, and an ethyl ether group.

Chemical Structure:

• IUPAC Name: 2-ethoxy-1-methyl-4-propan-2-ylbenzene[1]

• Synonyms: Ethyl carvacrol, 5-Isopropyl-2-methylphenetole[2][3][4]

• Molecular Formula: C₁₂H₁₈O[1][4]

Figure 1: Structure of Carvacryl Ethyl Ether (Image Source: PubChem[1])

Predicted ¹H NMR Spectral Data

The following table outlines the expected proton NMR signals for carvacryl ethyl ether, typically recorded in CDCl₃. Chemical shifts are influenced by the electronic environment; the electron-donating nature of the ethoxy and alkyl groups plays a significant role in the shielding and deshielding of the aromatic protons.

Assigned Proton(s)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
H-a (CH₃-Ar)	~2.20	singlet (s)	3H	-	Methyl group attached directly to the aromatic ring.
H-b (CH(CH₃)₂)	~1.22	doublet (d)	6H	J ≈ 6.9	Diastereotopic methyl protons of the isopropyl group, split by the adjacent methine proton.
H-c (CH(CH₃)₂)	~2.85	septet (sept)	1H	J ≈ 6.9	Isopropyl methine proton, split by the six equivalent methyl protons.
H-d (O-CH₂-CH₃)	~1.40	triplet (t)	3H	J ≈ 7.0	Ethyl group methyl protons, split by the adjacent methylene protons.
H-e (O-CH₂-CH₃)	~4.00	quartet (q)	2H	J ≈ 7.0	Methylene protons adjacent to the ether oxygen, split by the terminal methyl group. Protons on carbons next to an ether oxygen typically appear at 3.4-4.5 ppm.[5]
H-f (Ar-H)	~6.75	doublet (d)	1H	J ≈ 8.0	Aromatic proton ortho to the isopropyl group and meta to the ethoxy group.
H-g (Ar-H)	~6.95	doublet of doublets (dd)	1H	J(ortho) ≈ 8.0, J(meta) ≈ 2.0	Aromatic proton ortho to the methyl group and meta to both the ethoxy and isopropyl groups.
H-h (Ar-H)	~6.70	doublet (d)	1H	J ≈ 2.0	Aromatic proton ortho to the ethoxy group and meta to the isopropyl group.

Predicted ¹³C NMR Spectral Data

The carbon spectrum provides complementary information, confirming the number of unique carbon environments.

Assigned Carbon(s)	Chemical Shift (δ, ppm)	Rationale
C-a (CH₃-Ar)	~16.0	Aromatic methyl carbon.
C-b (CH(CH₃)₂)	~24.0	Isopropyl methyl carbons.
C-c (CH(CH₃)₂)	~34.0	Isopropyl methine carbon.
C-d (O-CH₂-CH₃)	~15.0	Ethyl ether terminal methyl carbon.
C-e (O-CH₂-CH₃)	~64.0	Ethyl ether methylene carbon, shifted downfield by the adjacent oxygen.
C-f, g, h (Ar-C-H)	110-131	Aromatic methine carbons.
C-i, j, k (Ar-C)	135-156	Quaternary aromatic carbons attached to the alkyl/ether groups.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues and questions that arise during the spectral analysis of carvacryl ethyl ether and similar molecules.

Q1: The aromatic region of my spectrum is crowded and the multiplicities are unclear. How can I confidently assign the signals?

A1: This is a frequent challenge with multi-substituted aromatic rings. The chemical shifts can be very close, and long-range couplings can complicate the patterns.

• Causality: The substitution pattern (1,2,4-) dictates specific ortho, meta, and para relationships. Ortho coupling (³J) is typically the largest (7-10 Hz), followed by meta coupling (⁴J, 2-3 Hz), and para coupling (⁵J, 0-1 Hz).[6][7] These differences are key to assignment.

• Troubleshooting Protocol: The most robust method for resolving this is a 2D ¹H-¹H Correlation Spectroscopy (COSY) experiment. A COSY spectrum will show cross-peaks between protons that are scalar-coupled. You should expect to see a strong correlation (cross-peak) between H-f and H-g (ortho coupling) and a weaker one between H-g and H-h (meta coupling). This allows for unambiguous assignment of the entire aromatic spin system.

Q2: My isopropyl group doesn't show a clean doublet and septet. The septet is particularly distorted. Is my compound impure?

A2: Not necessarily. You are likely observing a phenomenon known as second-order effects (or strong coupling).

• Causality: First-order splitting patterns (like the simple n+1 rule) are only perfectly observed when the chemical shift difference between the coupled nuclei (Δν, in Hz) is much larger than their coupling constant (J). The rule of thumb is Δν/J > 10. For the isopropyl group, if the chemical shifts of the methine (H-c) and methyl (H-b) protons are too close, the spectrum becomes "complex" or "second-order."[8] The outer peaks of the multiplet decrease in intensity while the inner peaks increase, leading to a distorted pattern that is no longer symmetric.

• Troubleshooting Protocol:

  • Increase Spectrometer Field Strength: If available, re-acquiring the spectrum on a higher field spectrometer (e.g., moving from 300 MHz to 600 MHz) will increase the Δν in Hz, often simplifying the spectrum back towards a first-order appearance.

  • Simulation Software: Use NMR simulation software to model the spin system. By inputting the expected chemical shifts and J-coupling, you can often replicate the complex experimental pattern, confirming that it arises from second-order effects rather than an impurity.[8]

Q3: I have a broad singlet around 5-6 ppm that I can't assign. What is it?

A3: This is a classic sign of a residual phenolic proton from the starting material, carvacrol . The etherification reaction may not have gone to completion.

• Causality: Phenolic -OH protons are acidic and can undergo chemical exchange with trace amounts of water or other protic species in the NMR solvent. This exchange process often leads to peak broadening. The chemical shift of -OH protons is also highly variable and dependent on concentration, temperature, and solvent.[9][10]

• Troubleshooting Protocol: Perform a D₂O shake . Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it vigorously for a minute, and re-acquire the ¹H spectrum. The acidic phenolic proton will exchange with deuterium (becoming an invisible -OD group), causing the signal to disappear completely from the proton spectrum. This is a definitive test for exchangeable protons like -OH or -NH.[11]

Q4: The chemical shifts in my spectrum are shifted by 0.1-0.2 ppm compared to your reference table. Did I make the wrong molecule?

A4: This is very unlikely to indicate a different molecule. Minor deviations in chemical shifts are normal and are typically caused by environmental factors.

• Causality:

  • Solvent Effects: The choice of deuterated solvent has a significant impact on chemical shifts. Aromatic solvents like benzene-d₆ can induce noticeable shifts (known as Anisotropic Solvent Induced Shifts, or ASIS) compared to chloroform-d₃ due to interactions with the solute.[11][12][13][14] Always report the solvent used to acquire the spectrum.

  • Concentration: At high concentrations, intermolecular interactions between solute molecules can slightly alter the electronic environment, causing shifts in resonance frequencies.[11]

• Troubleshooting Protocol: The key is to focus on the multiplicity, integration, and relative positions of the signals. As long as the quartet for the ethoxy group is downfield from the triplet, and the aromatic signals have the correct splitting patterns and integrations, minor shifts from a reference table are acceptable. For absolute certainty, advanced techniques like Heteronuclear Multiple Bond Correlation (HMBC) can be used to confirm long-range C-H connectivities.

Section 3: Key Experimental Protocols

Protocol 3.1: Acquiring a 2D ¹H-¹H COSY Spectrum

This experiment is invaluable for confirming proton-proton connectivities within a spin system.

• Sample Preparation: Prepare a moderately concentrated sample of your compound (~5-10 mg) in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard NMR tube.

• Instrument Setup:

  • Lock and shim the spectrometer on your sample to achieve good resolution.

  • Acquire a standard 1D proton spectrum and correctly reference it (e.g., CDCl₃ residual peak at 7.26 ppm).

  • Note the spectral width (e.g., from 0 to 10 ppm).

• COSY Experiment Setup:

  • Load a standard COSY pulse sequence program (e.g., cosygpppqf on a Bruker instrument).

  • Set the spectral width in both dimensions (F1 and F2) to encompass all proton signals.

  • Set the number of increments in the F1 dimension (e.g., 256 or 512) and the number of scans per increment (e.g., 2, 4, or 8). More scans will improve the signal-to-noise ratio.

• Acquisition & Processing:

  • Start the acquisition. This may take anywhere from 10 minutes to an hour.

  • After acquisition, perform a 2D Fourier transform. This typically involves sine-bell window functions and symmetrization.

• Interpretation:

  • The 1D spectrum appears along the diagonal.

  • Off-diagonal peaks (cross-peaks) indicate coupling between the two protons at those corresponding chemical shifts on the F1 and F2 axes.[15] Look for the cross-peaks connecting your aromatic protons to establish their connectivity.

Protocol 3.2: D₂O Shake for Identifying Exchangeable Protons

• Acquire Initial Spectrum: Run a standard ¹H NMR spectrum of your sample.

• Add D₂O: Remove the NMR tube from the spectrometer. Add one drop of D₂O to the tube.

• Mix: Cap the tube securely and shake vigorously for 30-60 seconds to ensure mixing and facilitate proton-deuterium exchange. You may see an emulsion form, which should settle.

• Re-acquire Spectrum: Place the tube back in the spectrometer. You may need to re-lock and re-shim slightly, as the D₂O will change the sample's magnetic susceptibility.

• Analyze: Acquire a second ¹H NMR spectrum. Compare it to the first one. Any signal that has disappeared or significantly diminished in intensity corresponds to an exchangeable proton.[11]

Section 4: Troubleshooting Workflow

The following diagram outlines a logical workflow for tackling a complex or unexpected NMR spectrum of carvacryl ethyl ether.

Caption: Troubleshooting workflow for NMR spectral analysis.

References

• PubChem. (n.d.). Carvacryl ethyl ether. National Center for Biotechnology Information. Retrieved from [Link]

• The Good Scents Company. (n.d.). carvacryl methyl ether, 6379-73-3. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organic Chemist. The Journal of Organic Chemistry, 62(21), 7512–7515.

• The Good Scents Company. (n.d.). carvacryl ethyl ether, 4732-13-2. Retrieved from [Link]

• Government of Canada. (n.d.). Chemical Substance - Carvacryl ethyl ether. Retrieved from [Link]

• Reich, H. J. (n.d.). Spin-Spin Splitting: J-Coupling. University of Wisconsin. Retrieved from [Link]

• Singh, P., & Kumar, A. (2018). Synthesis and antibacterial activity of carvacryl ethers. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H‐NMR spectrum of carvacrol (CAR) and its peak shifts. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

• Facey, G. (2012). Second Order 1H NMR Spectra of Isopropyl Groups. University of Ottawa NMR Facility Blog. Retrieved from [Link]

• Matsuo, T., & Shosenji, H. (1967). Studies of the solvent effect on the chemical shifts in nmr spectroscopy. II. Solutions of succinic anhydride. Canadian Journal of Chemistry, 45(16), 1829-1835. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 14.12: Coupling Constants Identify Coupled Protons. Retrieved from [Link]

• Wang, N., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Molecules, 28(23), 7891. Retrieved from [Link]

• Chem LibreTexts. (2022). NMR 5: Coupling Constants. Retrieved from [Link]

• Duke University. (n.d.). Ethyl vinyl ether. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 12.08 Solving NMR spectra. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 18.9: Spectroscopy of Ethers. Retrieved from [Link]

• PubChem. (n.d.). Carvacrol. National Center for Biotechnology Information. Retrieved from [Link]

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Technical Support Center: Method Development for GC-MS Analysis of Carvacryl Ethyl Ether

Welcome to the technical support center for the gas chromatography-mass spectrometry (GC-MS) analysis of Carvacryl Ethyl Ether (CEE). This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into method development, optimization, and troubleshooting. Our approach moves beyond simple step-by-step instructions to explain the fundamental causality behind experimental choices, ensuring robust and reliable results.

Section 1: Foundational Knowledge & Initial Setup (FAQs)

This section addresses the preliminary questions that form the basis of a successful analysis.

Q1: What is Carvacryl Ethyl Ether and why is GC-MS the ideal analytical technique?

Carvacryl ethyl ether (5-isopropyl-2-methylphenetole) is an ether derivative of carvacrol, a phenolic monoterpenoid found in the essential oils of oregano and thyme.[1] Its properties, including a boiling point of 235°C and a relatively non-polar structure, make it an excellent candidate for GC analysis.[2]

GC-MS is the optimal method because it combines the powerful separation capabilities of gas chromatography with the definitive identification power of mass spectrometry.[3] GC effectively separates CEE from a complex matrix (like essential oils or reaction mixtures), while MS provides a unique fragmentation pattern, or "fingerprint," confirming its identity and allowing for precise quantification.[3][4]

Q2: What is the best approach for sample preparation?

For CEE analysis, simplicity is often key. The primary goal is to dissolve the analyte in a suitable volatile solvent and ensure the concentration is within the linear range of the instrument.

• Choice of Solvent: Use a high-purity, volatile organic solvent. Dichloromethane, hexane, and ethyl acetate are common and effective choices.[5][6] Avoid water and non-volatile solvents which are incompatible with most GC systems.[6][7]

• Concentration: Aim for a concentration in the low-to-mid parts-per-million (ppm) range (e.g., 1-50 µg/mL). This minimizes the risk of column overload, which can lead to peak fronting and poor data quality.[8]

• Cleanup: Samples should be free of particulates. If your sample matrix is complex or "dirty," consider a cleanup step like passing it through a 0.45 µm syringe filter or using Solid Phase Extraction (SPE) to remove interfering compounds.[6]

Q3: Do I need to derivatize Carvacryl Ethyl Ether for analysis?

No. Derivatization is a chemical modification process used to increase the volatility or thermal stability of an analyte.[9][10] It is commonly used for compounds with active hydrogens, such as phenols (like carvacrol), alcohols, or amines, to prevent peak tailing.[9] Since the phenolic hydroxyl group of carvacrol is already capped with an ethyl group in CEE, the molecule is sufficiently volatile and thermally stable for direct GC-MS analysis.

Section 2: GC-MS Method Development & Optimization

Developing a robust method requires careful selection of columns and optimization of instrumental parameters. The following workflow illustrates the key decision points in the process.

Caption: General workflow for GC-MS analysis of Carvacryl Ethyl Ether.

Q4: How do I select the correct GC column?

Column selection is the most critical step for achieving good separation.[11] The choice depends on four factors: stationary phase, internal diameter (I.D.), film thickness, and length.

• Stationary Phase: The principle of "like dissolves like" applies. CEE is a relatively non-polar molecule, so a non-polar or mid-polarity stationary phase is ideal.

  • Recommendation: A 5% phenyl-methylpolysiloxane phase (e.g., DB-5ms, HP-5ms, Rxi-5Sil MS) is the industry standard for this type of analysis.[3][12][13] This phase separates compounds primarily by their boiling points, which provides excellent resolution and peak shape for CEE.[14]

• Column Dimensions:

  • I.D.: 0.25 mm is the most common choice, offering a good balance between efficiency (narrow peaks) and sample capacity.[11]

  • Length: 30 meters is standard for resolving complex mixtures.

  • Film Thickness: 0.25 µm is well-suited for analytes in the boiling range of CEE. Thicker films are typically reserved for highly volatile compounds.[11]

Q5: What are the optimal injector and oven temperature settings?

• Injector Temperature: The inlet temperature must be high enough to ensure rapid and complete vaporization of the sample without causing thermal degradation. A temperature of 250°C is a robust starting point.[3]

• Injector Mode: For samples in the ppm concentration range, a split injection is recommended to avoid overloading the column. A split ratio between 20:1 and 100:1 is typical.[3][15] A 50:1 split is a good starting point.

• Oven Temperature Program: An isothermal (single temperature) run is not suitable for separating CEE from other potential components. A temperature ramp is required.

  • Rationale: A lower initial temperature allows volatile components (like the solvent) to elute first, while a gradual ramp provides the energy needed to move less volatile compounds like CEE through the column, ensuring sharp, symmetrical peaks.

  • Recommended Program:

    • Initial Temperature: 70°C, hold for 1-2 minutes.

    • Ramp: Increase by 10-15°C per minute to 280°C.

    • Final Hold: Hold at 280°C for 5-10 minutes to ensure all heavier components are eluted from the column, preventing contamination of subsequent runs.[3][16]

Q6: What are the key MS parameters to set?

• Ionization Mode: Electron Impact (EI) is the standard for routine analysis, providing reproducible fragmentation patterns that are searchable against spectral libraries like NIST.[3]

• Ionization Energy: The standard EI energy is 70 eV . This provides sufficient energy to generate a rich fragmentation pattern for structural elucidation without causing excessive fragmentation into very small, non-specific ions.

• Mass Range: Set the scan range to adequately cover the molecular ion and key fragments. For CEE (MW 178.27), a scan range of m/z 40 to 400 is appropriate. This captures potential low-mass fragments while extending high enough to see the molecular ion and rule out higher-mass contaminants.

• Source and Quadrupole Temperatures: These are typically set to 230°C and 150°C , respectively.[3] These temperatures prevent condensation of the analyte within the MS source while ensuring stable performance.

Section 3: Troubleshooting Common GC-MS Problems

Even with a well-designed method, issues can arise. This guide provides a logical framework for diagnosing and solving common problems.

Caption: Decision tree for troubleshooting common GC-MS issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	1. Active Sites: Exposed silanol groups in the inlet liner or column can interact with the ether oxygen.[9] 2. Column Contamination: Non-volatile residues from previous injections. 3. Temperature Too Low: Insufficient thermal energy to keep the analyte in the vapor phase.	1. Use a new, deactivated inlet liner. Trim the first 10-15 cm from the column inlet. 2. Bake out the column at its maximum rated temperature for several hours. 3. Increase the oven ramp rate or final temperature.
Peak Fronting	1. Column Overload: Injecting too much analyte mass onto the column.[8] 2. Solvent Mismatch: Incompatibility between the sample solvent and the stationary phase.	1. Dilute the sample. Increase the split ratio (e.g., from 50:1 to 100:1). 2. Ensure the injection solvent is appropriate (e.g., hexane for a non-polar column).
Ghost Peaks	1. Carryover: Residue from a previous, more concentrated sample. 2. Septum Bleed: Degradation of the inlet septum at high temperatures.[17][18]	1. Inject a solvent blank to confirm carryover. If present, bake out the column and clean the inlet. 2. Replace the septum with a high-quality, low-bleed version.
Poor Sensitivity	1. System Leak: Leaks in the carrier gas line, at the inlet, or column connections. 2. Incorrect Split Ratio: Split ratio is set too high for the sample concentration. 3. Contaminated MS Source: Over time, the ion source becomes coated, reducing its efficiency.	1. Perform a leak check of the entire system using an electronic leak detector. 2. Decrease the split ratio (e.g., from 50:1 to 20:1) or perform a splitless injection for trace analysis. 3. Follow the manufacturer's procedure for cleaning the ion source.
Poor Reproducibility	1. Inconsistent Injection: Manual injections are a common source of variability.[17] 2. Unstable GC Conditions: Fluctuations in carrier gas flow or oven temperature. 3. Sample Volatility: Evaporation of solvent from uncapped sample vials.	1. Use an autosampler for the highest precision. If manual, use the solvent flush injection technique. 2. Verify that the gas supply is stable and the oven temperature is calibrated. 3. Keep sample vials capped until immediately before analysis.

Section 4: Understanding the Mass Spectrum of Carvacryl Ethyl Ether

The mass spectrum provides definitive structural confirmation. Under 70 eV EI conditions, CEE will fragment in predictable ways. The primary fragmentation mechanisms for ethers are alpha-cleavage (cleavage of a bond adjacent to the oxygen) and cleavage of the carbon-oxygen bond.[19][20][21]

Caption: Predicted major fragmentation pathways for Carvacryl Ethyl Ether.

m/z (Mass-to-Charge Ratio)	Proposed Fragment Identity	Comments
178	[C₁₂H₁₈O]⁺	Molecular Ion (M⁺) . Its presence confirms the molecular weight. May be of moderate to low intensity.
163	[M - CH₃]⁺	Loss of a methyl radical from the isopropyl group. A common fragmentation for isopropyl-substituted aromatics.
149	[M - C₂H₅]⁺	Loss of an ethyl radical. This is a very common and often abundant fragment for phenetole-type compounds due to the formation of a stable phenoxy-cation.
133	[M - OC₂H₅]⁺	Cleavage of the ether bond, with loss of the ethoxy radical, leaving the carvacryl cation.
91	[C₇H₇]⁺	Tropylium ion, a common rearrangement fragment for alkyl-substituted benzene rings.

Section 5: Reference Protocols & Data

Protocol 1: Standard Operating Procedure for Quantitative GC-MS Analysis

• Sample Preparation: Accurately weigh ~10 mg of the CEE-containing sample into a 10 mL volumetric flask. Dissolve and bring to volume with hexane. This creates a 1000 µg/mL stock solution. Prepare a working standard of 10 µg/mL by performing a 1:100 dilution.

• Instrument Setup:

  • Equip the GC-MS with a 30 m x 0.25 mm x 0.25 µm 5% phenyl-methylpolysiloxane column.

  • Set parameters as listed in Table 1.

• Sequence Setup: Create a sequence including a solvent blank, calibration standards (if performing quantification), quality control (QC) samples, and the unknown samples.

• Injection: Inject 1 µL of the sample/standard into the GC-MS.

• Data Acquisition: Acquire data in full scan mode (m/z 40-400).

• Data Processing:

  • Identify the CEE peak by its retention time.

  • Confirm identity by comparing the acquired mass spectrum to a reference spectrum or the NIST library.

  • For quantification, integrate the peak area of a characteristic ion (e.g., m/z 149) and calculate the concentration based on a calibration curve.

Table 1: Recommended GC-MS Starting Parameters

Parameter	Setting	Rationale
GC System
Column	30m x 0.25mm ID, 0.25µm film, 5% Phenyl-Methylpolysiloxane	Optimal for resolving semi-volatile, non-polar compounds.[3][12][13]
Carrier Gas	Helium or Hydrogen	Inert carrier gas. Set to constant flow mode (~1.0-1.2 mL/min).[22][23]
Inlet Temperature	250°C	Ensures complete vaporization without degradation.[3]
Injection Mode	Split (50:1 ratio)	Prevents column overload for samples in the ppm range.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program	70°C (1 min), then 10°C/min to 280°C (hold 5 min)	Separates analytes by boiling point and cleans the column post-run.
MS System
Ion Source	Electron Impact (EI)	Provides standard, library-searchable spectra.
Ion Source Temp.	230°C	Prevents analyte condensation in the source.[3]
Quadrupole Temp.	150°C	Ensures stable mass filtering.[3]
Electron Energy	70 eV	Standard energy for reproducible fragmentation.
Scan Range	40 - 400 amu	Covers molecular ion and all significant fragments.
Solvent Delay	3-4 minutes	Prevents the massive solvent peak from saturating the detector.

References

• GC-MS Analysis Method for Natural Essential Oils: A Fast and Reliable Analytical Tool. (2025). Vertex AI Search.
• Essential Oils Analysis Using GC/MS with Hydrogen and the Agilent HydroInert Source. (2024). Agilent Technologies.
• Optimization of GC-MS Method for Analysis of Basil Essential Oils. (2022).
• Improving Quality Control of Essential Oils With GC×GC–TOF-MS and “Soft” Ionization. (2015).
• Validation of Essential Oils' Gas Chromatography Mass Spectrometry Compositional Analysis. (2022). Oriental Journal of Chemistry.
• Carvacrol, ethyl ether. NIST WebBook.
• GC Derivatiz
• Mass Spectrometry - Fragmentation P
• GC-MS Method for Dosing of Carvacrol in Oregano Oil: Development and Valid
• Synthesis of carvacrol and thymol ether and ester derivatives. (2021).
• How to select a GC column for your applic
• Mass Spectrometry Part 4-Fragment
• Mass Spectrometry: Fragment
• carvacryl ethyl ether, 4732-13-2. The Good Scents Company.
• Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials. (2020).
• GC-MS Sample Preparation.
• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Drawell.
• Sample prepar
• Mass Spectrometry: Fragmentation P
• Derivatization Reactions and Reagents for Gas Chromatography Analysis. (2012). Masinde Muliro University of Science and Technology.
• Packed Column GC Troubleshooting Guide. Supelco.
• Limitations and disadvantages of GC-MS. (2022). Labio Scientific.
• Capillary GC Troubleshooting: a Practical Approach. Supelco.

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Technical Support Center: Scaling Up the Synthesis of Carvacryl Ethyl Ether

This guide is designed for researchers, chemists, and process development professionals tackling the challenges of scaling the synthesis of Carvacryl ethyl ether. Moving from a bench-scale reaction to a pilot or manufacturing scale introduces complexities in reaction kinetics, heat management, purification, and safety. This document provides in-depth, field-tested insights and troubleshooting protocols to navigate these challenges effectively.

Part 1: Synthesis Overview & Core Mechanism

The most direct and widely used method for preparing Carvacryl ethyl ether is the Williamson Ether Synthesis .[1] This reaction proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism.[1][2] The core process involves two fundamental steps:

• Deprotonation: The phenolic hydroxyl group of carvacrol is deprotonated by a base to form a highly nucleophilic carvacrolate (phenoxide) anion.

• Nucleophilic Attack: The carvacrolate anion then attacks the electrophilic carbon of an ethylating agent (e.g., ethyl iodide, ethyl bromide), displacing the leaving group to form the ether linkage.

Being an SN2 reaction, its success on a large scale is highly dependent on minimizing steric hindrance and preventing competing side reactions, most notably E2 elimination.[2][3][4]

Reaction Mechanism: Williamson Ether Synthesis

Caption: The SN2 mechanism for the synthesis of Carvacryl ethyl ether.

Part 2: Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the scale-up process in a question-and-answer format.

FAQ 1: Reaction & Yield Optimization

Question: My reaction yield dropped significantly when I increased the batch size from 10g to 1kg. What are the likely causes and how can I fix it?

Answer: A drop in yield upon scale-up is a classic problem often rooted in issues of mass and heat transfer, as well as reaction kinetics.

Problem	Potential Cause	Recommended Solution & Explanation
Low Conversion	Poor Mixing/Heterogeneity: Inadequate agitation in a larger reactor can lead to localized "hot spots" or areas of poor reactant mixing, slowing the reaction. The base (e.g., K₂CO₃) may not be sufficiently dispersed.	Action: Increase stirring speed and consider using a baffled reactor to improve turbulence. Rationale: Efficient mixing ensures uniform temperature and concentration distribution, which is critical for consistent reaction rates.
Inefficient Heat Transfer: Exothermic or endothermic processes that are negligible at a small scale can become significant in large reactors. If the reaction requires heating, the core of the reactor may not be reaching the optimal temperature.[1]	Action: Use a jacketed reactor with a thermal fluid for precise temperature control. Monitor both the jacket and internal batch temperature. For highly exothermic steps (like base addition), add reagents slowly.
Moisture Contamination: Water can hydrolyze the alkyl halide or interfere with the formation of the alkoxide, reducing the concentration of active nucleophiles.[5]	Action: Use anhydrous solvents and dry reagents. If using aqueous base (like 50% NaOH), consider a Phase Transfer Catalyst (see FAQ 2).
Increased Byproducts	E2 Elimination Side Reaction: Higher reaction temperatures, necessary to heat a larger volume, can favor the E2 elimination of the ethyl halide, producing ethylene gas instead of the desired ether.[2][4] This is especially true if using a strong, sterically hindered base.	Action: Maintain the lowest effective temperature (typically 50-100°C for Williamson synthesis).[1] Use a primary ethyl halide (Et-I or Et-Br) as they are less prone to elimination than secondary halides.[6][3]
Ring Alkylation (C-alkylation): The carvacrolate anion is an ambident nucleophile, meaning it can react at the oxygen (O-alkylation, desired) or the aromatic ring (C-alkylation, undesired).[1]	Action: This is less common but can be influenced by the solvent. Polar aprotic solvents like DMF or acetonitrile generally favor O-alkylation.[1]

FAQ 2: Improving Efficiency with Phase Transfer Catalysis (PTC)

Question: I am struggling with expensive anhydrous solvents and long reaction times. Is there a more industrially viable approach?

Answer: Absolutely. Phase Transfer Catalysis (PTC) is an excellent and widely adopted industrial method for overcoming these exact problems.[7][8]

A PTC, such as a quaternary ammonium salt (e.g., Tetrabutylammonium bromide - TBAB), facilitates the transfer of the carvacrolate anion from the aqueous or solid phase into the organic phase where the ethyl halide resides.[9][10][11]

Advantages of PTC for this Synthesis:

• Eliminates Need for Anhydrous Solvents: The reaction can be run in a two-phase system (e.g., toluene and concentrated aqueous NaOH), which is cheaper and easier to handle at scale.[8]

• Increased Reaction Rates: The PTC carries the "naked" anion into the organic phase, where it is highly reactive, leading to faster conversions under milder conditions.[9][12]

• Simplified Workup: Reduces the need to handle dangerous bases like sodium hydride and simplifies byproduct removal.[8]

Parameter	Conventional Method	Phase Transfer Catalysis (PTC) Method
Base	NaH, K₂CO₃ (anhydrous)	50% aq. NaOH, solid K₂CO₃
Solvent	DMF, Acetonitrile (anhydrous)	Toluene, Dichloromethane (less stringent dryness)
Catalyst	None	Tetrabutylammonium bromide (TBAB) or similar
Temperature	Often higher (80-100°C)	Milder (40-70°C)
Reaction Time	1-8 hours or more[1]	Often significantly faster

FAQ 3: Purification and Workup at Scale

Question: My crude product is contaminated with unreacted carvacrol. How do I efficiently purify multi-liter quantities of Carvacryl ethyl ether?

Answer: The key is to leverage the chemical differences between the phenolic starting material and the ether product.

• Caustic Wash (Extraction): After the reaction, quench the mixture with water. Unreacted carvacrol is acidic (phenolic) and will be deprotonated by a base.

  • Procedure: Wash the organic layer with a 5-10% aqueous sodium hydroxide (NaOH) solution. The unreacted carvacrol will convert to sodium carvacrolate, which is water-soluble and will be extracted into the aqueous layer.[10] The Carvacryl ethyl ether product, being non-acidic, will remain in the organic layer.

  • Scale-Up Tip: For large volumes, use a liquid-liquid extractor or a jacketed reactor with a bottom outlet valve to perform the wash and easily separate the layers.

• Water Wash: Wash the organic layer with water or brine to remove any residual NaOH and salt byproducts.

• Solvent Removal: Remove the organic solvent using a rotary evaporator (lab scale) or a batch distillation setup (pilot scale).

• Final Purification (Vacuum Distillation): The final purification step is fractional distillation under reduced pressure. This is crucial to remove any higher-boiling impurities and achieve high purity.

  • Safety Note: Never distill ethers to dryness, as this can concentrate potentially explosive peroxides.[13] Always leave a small amount of liquid in the distillation flask.

FAQ 4: Safety Considerations for Scale-Up

Question: What are the primary safety hazards I need to manage when scaling up this synthesis?

Answer: The hazards intensify at scale. A comprehensive Process Hazard Analysis (PHA) is mandatory. Key areas of concern include:

• Flammability: Many organic solvents (ethers, toluene, acetonitrile) are highly flammable.[14]

  • Control Measures: Use explosion-proof equipment (stirrers, pumps, lights).[14] Ensure all equipment is properly grounded and bonded to prevent static electricity discharge, a common ignition source.[13] Work in a well-ventilated area with no open flames or spark sources.[15]

• Peroxide Formation: Ethers, including Carvacryl ethyl ether, can form explosive peroxides upon exposure to air and light, especially if inhibitors are not used.[13][14]

  • Control Measures: Store the final product in airtight, dark containers.[13] Periodically test for peroxides using test strips, especially before any distillation step.[13] Never distill to dryness.

• Reagent Toxicity & Corrosivity:

  • Alkyl Halides (Ethyl Iodide/Bromide): These are toxic and potential carcinogens. Handle only in a fume hood with appropriate gloves.

  • Bases (NaOH, NaH): Sodium hydroxide is highly corrosive. Sodium hydride is a flammable solid that reacts violently with water.

• Thermal Runaway: The reaction can be exothermic, especially during the addition of the base or alkylating agent. A large-scale reaction that overheats can lead to a dangerous pressure buildup and a runaway reaction.

  • Control Measures: Use a jacketed reactor for precise temperature control. Add reactive agents slowly and monitor the internal temperature closely. Ensure an emergency cooling plan is in place.

Part 3: Experimental Protocols & Workflow

Protocol 1: Scaled-Up Synthesis using Phase Transfer Catalysis (1.5 mol Scale)

Materials:

• Carvacrol (225 g, 1.5 mol)

• Toluene (1.5 L)

• Sodium Hydroxide (50% w/w aqueous solution, 240 g, 3.0 mol)

• Ethyl Bromide (196 g, 1.8 mol)

• Tetrabutylammonium Bromide (TBAB) (24 g, 0.075 mol)

Procedure:

• Reactor Setup: Charge a 5L jacketed glass reactor equipped with a mechanical overhead stirrer, reflux condenser, thermocouple, and nitrogen inlet with Carvacrol and Toluene.

• Inert Atmosphere: Purge the reactor with nitrogen.

• Catalyst Addition: Add the Tetrabutylammonium Bromide (TBAB) to the mixture and stir until dissolved.

• Base Addition: Begin vigorous stirring (e.g., 300 RPM). Slowly add the 50% NaOH solution over 30-45 minutes, monitoring the internal temperature. The exotherm should be manageable; keep the temperature below 40°C using the reactor jacket if necessary.

• Ethylating Agent Addition: Once the base addition is complete, slowly add the Ethyl Bromide over 45-60 minutes. A mild exotherm will occur. Maintain the internal temperature between 50-60°C.

• Reaction: Heat the reaction mixture to 65°C and hold for 3-5 hours. Monitor the reaction progress by TLC or GC analysis until the carvacrol is consumed.

• Cooling: Once complete, cool the reaction mixture to room temperature.

Protocol 2: Large-Scale Workup and Purification

• Quenching: Slowly add 1L of deionized water to the cooled reaction mixture in the reactor. Stir for 15 minutes.

• Layer Separation: Stop stirring and allow the layers to separate. Drain the lower aqueous layer.

• Caustic Wash: Add 500 mL of 10% aqueous NaOH solution to the reactor. Stir vigorously for 20 minutes to extract unreacted carvacrol. Allow layers to separate and drain the lower aqueous layer.

• Water Wash: Add 500 mL of deionized water. Stir for 15 minutes, separate, and drain the aqueous layer. Repeat once more.

• Drying & Solvent Removal: Transfer the organic layer to a suitable flask and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the toluene under reduced pressure using a rotary evaporator or batch still.

• Vacuum Distillation: Transfer the crude oil to a distillation apparatus. Perform fractional distillation under high vacuum to yield pure Carvacryl ethyl ether. Collect the fraction at the appropriate boiling point and pressure.

Scale-Up General Workflow

Caption: A generalized workflow for the scaled-up synthesis of Carvacryl ethyl ether.

References

• Wikipedia. Williamson ether synthesis. [Link]

• Loba Chemie. (2020). DIETHYL ETHER FOR SYNTHESIS - Safety Data Sheet. [Link]

• Sciencemadness Discussion Board. (2018). Ether synthesis safety. [Link]

• askIITians. (2025). Illustrate with examples the limitations of Williamson's synthesis. [Link]

• Unknown Source. The Williamson Ether Synthesis. [Link]

• ResearchGate. Optimization of reaction conditions a [Table]. [Link]

• ResearchGate. Optimization of reaction conditions [Diagram]. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Chemistry Steps. The Williamson Ether Synthesis. [Link]

• ACG Publications. (2008). Synthesis of new dimeric carvacrol compounds. [Link]

• Chemistry For Everyone. (2025). What Are The Limitations Of Williamson Ether Synthesis?. [Link]

• Organic Chemistry Tutor. Williamson Ether Synthesis. [Link]

• Harvard Environmental Health and Safety. Lab Safety Guideline: Diethyl Ether. [Link]

• Dalal Institute. Phase Transfer Catalysis. [Link]

• Vedantu. Illustrate with examples the limitations of Williamson's synthesis for the preparation of certain types of ethers. [Link]

• ResearchGate. (2025). Synthesis of Biologically Active Carvacrol Compounds using Different Solvents and Supports. [Link]

• CRDEEP Journals. Phase-Transfer Catalysis in Organic Syntheses. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

• Publications of the IAS Fellows. Phase Transfer Catalysis: Chemistry and Engineering. [Link]

• OperaChem. (2023). Phase transfer catalysis (PTC). [Link]

• Biomedres. (2022). A Minireview of Phase-Transfer Catalysis and Recent Trends. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Efficacy of Carvacrol and its Ethyl Ether Derivative

In the ever-pressing search for novel antimicrobial agents to combat the rise of antibiotic-resistant bacteria, natural compounds have emerged as a promising reservoir of bioactive molecules. Among these, carvacrol, a phenolic monoterpenoid found in the essential oils of oregano and thyme, has garnered significant attention for its potent, broad-spectrum antibacterial properties.[1][2] This guide provides an in-depth, evidence-based comparison of the antibacterial activity of carvacrol and its synthetic derivative, carvacryl ethyl ether. Through an examination of their structure-activity relationships, mechanisms of action, and supporting experimental data, we will elucidate why carvacrol stands as a powerful antimicrobial agent, while its etherified counterpart falls short.

The Decisive Role of the Free Hydroxyl Group: A Structural Perspective

The fundamental difference in the antibacterial prowess of carvacrol and carvacryl ethyl ether lies in a simple yet critical structural modification: the presence of a free hydroxyl (-OH) group on the phenol ring of carvacrol.[3][4][5] In carvacryl ethyl ether, this hydroxyl group is replaced by an ethyl ether (-OCH₂CH₃) group. This seemingly minor alteration has profound implications for the molecule's ability to interact with and disrupt bacterial cells.

The hydroxyl group of carvacrol is the lynchpin of its antibacterial activity.[3][4] It acts as a proton donor and is crucial for the compound's ability to disrupt the cytoplasmic membrane of bacteria.[1] Etherification of this group, as in carvacryl ethyl ether, eliminates this proton-donating capability, rendering the molecule significantly less effective as an antibacterial agent.[3][4]

Comparative Antibacterial Activity: A Quantitative Look

The most direct measure of a compound's antibacterial efficacy is its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism. A lower MIC value indicates greater potency. Overwhelming evidence from numerous studies demonstrates that carvacrol possesses potent antibacterial activity against a wide range of both Gram-positive and Gram-negative bacteria, while its ether derivatives are largely inactive.

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)	Reference(s)
Carvacrol	Escherichia coli	1.5 mM - 3 mM	[2]
Staphylococcus aureus	399 mg/L (median)	[6]
Salmonella Typhimurium	0.6 mg/mL	[7][8][9]
Carvacryl Methyl Ether	Various bacteria	Not efficient	[3][4]
Carvacryl Ethyl Ether	Not available (presumed inactive)	-	-

Note: MIC values for carvacrol can vary between studies due to differences in bacterial strains and testing methodologies.

As the table illustrates, while specific MIC values for carvacrol are readily available and demonstrate its strong antibacterial effects, corresponding data for carvacryl ethyl ether is conspicuously absent in the scientific literature. This is a direct consequence of its significantly reduced or non-existent activity, making it a less compelling subject for antimicrobial research. Studies that have synthesized and tested ether derivatives of carvacrol have consistently reported a loss of efficacy.[3][4][10]

Unraveling the Mechanisms of Action: Disruption vs. Inactivity

The disparity in antibacterial activity between carvacrol and carvacryl ethyl ether is a direct result of their differing interactions with the bacterial cell.

Carvacrol: A Multi-pronged Attack on the Bacterial Membrane

Carvacrol's primary mode of action is the disruption of the bacterial cytoplasmic membrane.[1] This process involves several key steps:

• Membrane Intercalation: Due to its lipophilic nature, carvacrol readily partitions into the lipid bilayer of the bacterial cell membrane.

• Increased Permeability: The presence of carvacrol molecules within the membrane disrupts its integrity, leading to an increase in permeability to ions such as protons (H⁺) and potassium (K⁺).

• Dissipation of the Proton Motive Force (PMF): The influx of protons dissipates the transmembrane pH gradient and electrical potential, which collectively constitute the PMF. The PMF is essential for vital cellular processes, including ATP synthesis, nutrient transport, and motility.

• ATP Depletion: The collapse of the PMF inhibits the activity of membrane-bound ATP synthase, leading to a rapid depletion of intracellular ATP.

• Leakage of Cellular Contents: Severe membrane damage results in the leakage of essential intracellular components, such as ions, metabolites, and nucleic acids, ultimately leading to cell death.

Caption: Workflow for MIC determination by broth microdilution.

Assessment of Bacterial Membrane Integrity

This assay helps to determine if an antimicrobial agent disrupts the bacterial cell membrane.

Materials:

• Bacterial culture

• Phosphate-buffered saline (PBS)

• Carvacrol and carvacryl ethyl ether solutions

• LIVE/DEAD™ BacLight™ Bacterial Viability Kit (containing SYTO 9 and propidium iodide)

• Fluorometer or fluorescence microscope

Procedure:

• Bacterial Suspension: Harvest mid-log phase bacteria, wash, and resuspend in PBS to a specific optical density.

• Treatment: Treat the bacterial suspension with different concentrations of carvacrol and carvacryl ethyl ether (and a no-compound control) for a defined period (e.g., 30-60 minutes).

• Staining: Add the SYTO 9 and propidium iodide dyes to the bacterial suspensions and incubate in the dark for 15 minutes.

• Analysis: Measure the fluorescence. SYTO 9 (green fluorescence) stains all bacteria (live and dead), while propidium iodide (red fluorescence) only enters cells with compromised membranes (dead). An increase in the red/green fluorescence ratio indicates membrane damage.

Caption: Workflow for assessing bacterial membrane integrity.

Conclusion: The Indispensable Role of the Phenolic Hydroxyl Group

The comparative analysis of carvacrol and carvacryl ethyl ether unequivocally demonstrates the critical importance of the free phenolic hydroxyl group for antibacterial activity. Carvacrol's potent bactericidal effects are directly attributable to its ability to disrupt the bacterial cytoplasmic membrane, a mechanism that is nullified by the etherification of its hydroxyl group. For researchers and drug development professionals, this structure-activity relationship is a key takeaway. While carvacrol continues to be a promising lead compound for the development of new antibacterial agents, its ether derivatives, such as carvacryl ethyl ether, are unlikely to yield fruitful results in the search for effective antimicrobials. Future research should focus on modifications of the carvacrol scaffold that preserve or enhance the activity of the essential hydroxyl group.

References

• Barboza, N., et al. (2024). Post-Antibiotic and Post-Antibiotic Sub-Minimum Inhibitory Concentration Effects of Carvacrol against Salmonella Typhimurium. Molecules, 29(19), 4581. [Link]

• Barboza, N., et al. (2024). Post-Antibiotic and Post-Antibiotic Sub-Minimum Inhibitory Concentration Effects of Carvacrol against Salmonella Typhimurium. PubMed, 39332509. [Link]

• Barboza, N., et al. (2024). Post-Antibiotic and Post-Antibiotic Sub-Minimum Inhibitory Concentration Effects of Carvacrol against Salmonella Typhimurium. ResearchGate. [Link]

• Patil, S., et al. (2010). Synthesis and antibacterial activity of carvacryl ethers. ResearchGate. [Link]

• Azman, F., et al. (2021). Preparation, Characterisation and Antibacterial Activity of Carvacrol Encapsulated in Gellan Gum Hydrogel. Polymers, 13(23), 4156. [Link]

• Corbo, F., et al. (2023). Minimal Inhibitory Concentrations of Thymol and Carvacrol: Toward a Unified Statistical Approach to Find Common Trends. Antibiotics, 12(7), 1184. [Link]

• El-Sayed, A., et al. (2022). Carvacrol and Thymol Content Affects the Antioxidant and Antibacterial Activity of Origanum compactum and Thymus zygis Essential Oils. Molecules, 27(19), 6540. [Link]

• Al-Ostath, A., et al. (2024). Structure–activity relationships for the antimicrobial, antimalarial... ResearchGate. [Link]

• Marchese, A., et al. (2016). Carvacrol and its derivatives as antibacterial agents. ResearchGate. [Link]

• S-Amador, C., et al. (2020). Table 1. Chemical structure and minimal inhibitory concentration (MIC)... ResearchGate. [Link]

• Ben Arfa, A., et al. (2006). Antimicrobial activity of carvacrol related to its chemical structure. Letters in Applied Microbiology, 43(2), 149-154. [Link]

• Ben Arfa, A., et al. (2006). Antimicrobial activity of carvacrol related to its chemical structure. Oxford Academic. [Link]

• The Good Scents Company. (n.d.). carvacryl ethyl ether, 4732-13-2. The Good Scents Company. [Link]

• Al-Shabib, N. A., et al. (2022). Assessment of carvacrol-antibiotic combinations' antimicrobial activity against methicillin-resistant Staphylococcus aureus. Frontiers in Pharmacology, 13, 1004126. [Link]

• Patil, S., et al. (2010). Synthesis and Antibacterial Activity of Thymyl Ethers. Molecules, 15(10), 7357-7365. [Link]

• Grepioni, G., et al. (2020). Natural Antimicrobials Meet a Synthetic Antibiotic: Carvacrol/Thymol and Ciprofloxacin Cocrystals as a Promising Solid-State Route to Activity Enhancement. Crystal Growth & Design, 20(10), 6331-6335. [Link]

• National Center for Biotechnology Information. (n.d.). SID 135264102 - Carvacryl ethyl ether. PubChem. [Link]

• The Good Scents Company. (n.d.). carvacryl methyl ether, 6379-73-3. The Good Scents Company. [Link]

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A Comparative Guide to the Structure-Activity Relationship of Carvacryl Ethyl Ether: The Critical Role of the Phenolic Hydroxyl Group

For researchers and professionals in drug development, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides an in-depth comparative analysis of carvacryl ethyl ether, focusing on how a simple etherification of the potent bioactive phenol, carvacrol, dramatically alters its efficacy. We will explore the structure-activity relationship (SAR) concerning its antimicrobial, antioxidant, and anti-inflammatory properties, supported by experimental data and detailed protocols. This guide is designed to not only present data but to illuminate the underlying chemical principles that govern biological function, thereby informing future derivatization and drug design strategies.

Introduction: Carvacrol and the Rationale for Derivatization

Carvacrol, a monoterpenoid phenol, and its isomer thymol are the primary bioactive constituents of essential oils from oregano and thyme.[1] These compounds are renowned for a wide spectrum of pharmacological activities, including potent antimicrobial, anti-inflammatory, and antioxidant effects.[2] The core of their bioactivity is largely attributed to the presence of a phenolic hydroxyl (-OH) group, which can act as a proton exchanger and a hydrogen donor.[3][4]

The synthesis of derivatives, such as carvacryl ethyl ether, is a common strategy in medicinal chemistry. The objectives of such modifications can include:

• Enhancing Potency: Fine-tuning the molecule's electronic and steric properties to improve interaction with biological targets.

• Improving Pharmacokinetics: Modifying solubility, stability, and absorption to enhance bioavailability.

• Reducing Toxicity: Altering the molecule to minimize off-target effects and improve its safety profile.

Carvacryl ethyl ether (2-ethoxy-1-methyl-4-(1-methylethyl)benzene) represents a simple modification where the hydrogen of the phenolic hydroxyl group of carvacrol is replaced by an ethyl group. This seemingly minor change provides a powerful case study in SAR, as it effectively "locks" the functional group responsible for much of carvacrol's activity.

The Decisive Factor: The Phenolic Hydroxyl Group's Role in Bioactivity

The consensus from numerous studies is that the free phenolic hydroxyl group is indispensable for the significant biological activities of carvacrol.[3][4] Its etherification or esterification leads to a substantial decrease or complete loss of these activities, particularly the antimicrobial effects.[3]

Mechanism of Action

The primary mechanism of carvacrol's antimicrobial action involves its interaction with the bacterial cell membrane.[5] Its hydrophobic nature allows it to partition into the lipid bilayer, disrupting its structure and increasing its permeability.[5] The crucial role of the hydroxyl group is twofold:

• Proton Exchange: It acts as a proton carrier, dissipating the pH gradient and the proton motive force across the cytoplasmic membrane. This collapse of the cell's energy-generating system ultimately leads to cell death.[4]

• Electron Delocalization: The presence of the hydroxyl group and the aromatic ring creates a system of delocalized electrons that is important for its activity.[3]

When the hydroxyl group is blocked, as in carvacryl ethyl ether, the molecule's ability to act as a proton exchanger is eliminated, thereby nullifying its primary mode of antimicrobial action.[3]

Comparative Analysis of Biological Activities

Antimicrobial Activity

Carvacrol and its isomer thymol exhibit broad-spectrum antimicrobial activity against a variety of bacteria and fungi.[6] In stark contrast, their ether derivatives are largely ineffective.

Experimental Evidence: Studies consistently show that carvacryl methyl ether and carvacryl acetate are not efficient as antimicrobial agents.[3] One study explicitly states that at a concentration of 10 mM, carvacrol derivatives had no toxic effect on the viability of E. coli.[7][8] While specific MIC values for carvacryl ethyl ether are not widely reported—likely due to its lack of significant activity—the literature collectively points to its inefficacy compared to the parent compound.

While simple alkyl ethers of carvacrol demonstrate poor antimicrobial performance, it is noteworthy that other derivatives have shown promise. For instance, ester derivatives have, in some cases, exhibited improved antibacterial potency over carvacrol.[9] Additionally, carvacrol ethers substituted with specific electron-withdrawing groups on a benzyl ring (a more complex structure than a simple ethyl ether) have demonstrated enhanced antimicrobial activity, whereas simple ethereal alkyl chains were not well-tolerated.[10][11]

Table 1: Comparative Antimicrobial Activity (MIC Values) of Carvacrol and Thymol

Microorganism	Carvacrol (µg/mL)	Thymol (µg/mL)	Carvacryl Ethyl Ether
Staphylococcus aureus	125-250[6]	125-250[6]	Inefficient[3]
Escherichia coli	125-250[6]	125-250[6]	Inefficient[3]
Candida spp.	250-2000[6]	250-2000[6]	Inefficient[3]
Group A Streptococci	64-256[12]	N/A	N/A

Note: Data for Carvacryl Ethyl Ether is qualitative based on cited literature.

Antioxidant Activity

The antioxidant capacity of phenolic compounds is primarily attributed to their ability to donate a hydrogen atom from their hydroxyl group to free radicals, thereby neutralizing them.[13]

Structure-Activity Relationship: Carvacrol and thymol are effective antioxidants.[14] Studies comparing the two have shown that carvacrol often exhibits stronger antioxidant activity.[14][15] The steric hindrance around the hydroxyl group can influence this activity.[7] The etherification of the hydroxyl group in carvacryl ethyl ether removes the hydrogen atom available for donation, which is expected to drastically reduce its radical scavenging ability.

Table 2: Comparative Antioxidant Activity of Carvacrol and Thymol

Assay	Carvacrol	Thymol	Carvacryl Ethyl Ether
DPPH Scavenging Activity	Stronger activity than thymol[14][15]	Effective, but generally less than carvacrol[14][15]	Expected to be very low/inactive
FRAP (Ferric Reducing Antioxidant Power)	High reducing power[15]	Good reducing power[15]	Expected to be very low/inactive

Note: Data for Carvacryl Ethyl Ether is inferred based on its chemical structure and the known mechanisms of antioxidant action.

Anti-inflammatory Activity

Carvacrol has demonstrated significant anti-inflammatory properties, which are believed to be mediated through various mechanisms, including the inhibition of cyclooxygenase (COX) enzymes and the modulation of pro-inflammatory and anti-inflammatory cytokines.[16][17]

Mechanistic Insights: The anti-inflammatory effects of carvacrol have been linked to the inhibition of prostaglandin E2 (PGE2) production, which is catalyzed by COX enzymes.[17] It has also been shown to reduce levels of pro-inflammatory cytokines like IL-1β and TNF-α.[16] While the direct role of the hydroxyl group in these specific pathways is less defined than in its antimicrobial action, it is a key feature of many anti-inflammatory phenolic compounds. The modification in carvacryl ethyl ether could alter its interaction with enzyme active sites or its ability to modulate signaling pathways.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed protocols for the key assays discussed in this guide.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution Method for MIC)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is suitable for determining the Minimum Inhibitory Concentration (MIC) of essential oil components.[18]

Objective: To determine the lowest concentration of a compound that visibly inhibits the growth of a microorganism.

Materials:

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial inoculum standardized to 0.5 McFarland (approx. 1.5 x 10^8 CFU/mL)

• Test compounds (Carvacrol, Carvacryl Ethyl Ether, etc.) dissolved in a suitable solvent (e.g., DMSO), then in MHB.

• Positive control (bacterial culture with no compound)

• Negative control (broth only)

• Solvent control (bacterial culture with the highest concentration of solvent used)

Procedure:

• Preparation of Test Compound Dilutions: a. In the first column of the 96-well plate, add 100 µL of the test compound at 2x the highest desired final concentration. b. Add 50 µL of sterile MHB to the remaining wells (columns 2-12). c. Perform a serial two-fold dilution by transferring 50 µL from column 1 to column 2, mixing well, and then transferring 50 µL from column 2 to column 3, and so on, up to column 10. Discard 50 µL from column 10. d. Wells in column 11 will serve as the positive control (no compound), and column 12 as the negative control (no bacteria).

• Inoculation: a. Prepare a 1:100 dilution of the 0.5 McFarland standardized bacterial suspension in MHB. b. Add 50 µL of this diluted inoculum to each well from columns 1 to 11. This results in a final volume of 100 µL in each well and a final bacterial concentration of approximately 5 x 10^5 CFU/mL. c. Add 50 µL of sterile MHB to the negative control wells in column 12.

• Incubation: a. Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the Results: a. The MIC is the lowest concentration of the test compound at which there is no visible growth (i.e., the well is clear).

Causality and Validation: This method is a standardized and self-validating system. The positive control ensures the bacteria are viable, the negative control confirms the sterility of the medium, and the solvent control ensures the solvent itself does not inhibit bacterial growth. This allows for the unambiguous attribution of any observed inhibition to the test compound.

Protocol: DPPH Radical Scavenging Assay

This protocol is a standard method for evaluating the antioxidant activity of compounds.[19]

Objective: To measure the capacity of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Materials:

• DPPH solution (e.g., 0.1 mM in methanol)

• Test compounds at various concentrations in methanol

• Methanol (as blank)

• Positive control (e.g., Ascorbic Acid or Trolox)

• 96-well microtiter plate or spectrophotometer cuvettes

• Spectrophotometer capable of reading at ~517 nm

Procedure:

• Preparation: a. Prepare a series of dilutions of the test compound and the positive control in methanol. b. The DPPH solution should be freshly prepared and kept in the dark.

• Reaction: a. To each well of a 96-well plate, add 50 µL of the test compound dilutions. b. Add 150 µL of the DPPH solution to each well. c. For the blank, add 50 µL of methanol instead of the test compound.

• Incubation: a. Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: a. Measure the absorbance of each well at 517 nm.

• Calculation: a. The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100 b. The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the compound concentration.

Causality and Validation: The mechanism is based on the visual color change of the DPPH solution from purple to yellow as the radical is quenched by the antioxidant.[13] The use of a well-known antioxidant like ascorbic acid as a positive control validates the assay's performance. The IC50 value provides a quantitative measure for comparing the potency of different compounds.

Visualizations: Diagrams and Workflows

Structure Comparison

Caption: Structural comparison of Carvacrol, its isomer Thymol, and Carvacryl Ethyl Ether.

Antimicrobial Mechanism: Carvacrol vs. Its Ether

Caption: Proposed antimicrobial mechanism of Carvacrol vs. Carvacryl Ethyl Ether.

Experimental Workflow: Broth Microdilution for MIC

Caption: Simplified workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion

The structure-activity relationship of carvacryl ethyl ether serves as a definitive illustration of the importance of specific functional groups in determining biological activity. While carvacrol is a potent antimicrobial, antioxidant, and anti-inflammatory agent, the simple act of etherifying its phenolic hydroxyl group effectively abrogates these properties. The key takeaways for researchers are:

• The free hydroxyl group is essential for the antimicrobial and likely the antioxidant activities of the carvacrol scaffold.

• Mechanism is key: Blocking the hydroxyl group prevents the crucial proton exchange mechanism required to disrupt the bacterial membrane potential.

• Derivatization requires careful consideration: While the goal of creating derivatives is to improve upon a lead compound, simple modifications can inadvertently remove the very features responsible for its efficacy. Future efforts to modify carvacrol should focus on strategies that preserve or enhance the function of the phenolic hydroxyl group or introduce new pharmacophores that confer activity through alternative mechanisms.

This guide underscores that a deep understanding of SAR, grounded in mechanistic principles and supported by robust experimental validation, is critical for the successful development of new therapeutic agents.

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A Senior Application Scientist's Comparative Guide to Validating the In Vitro Efficacy of Carvacryl Ethyl Ether

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Derivatizing Carvacrol

Carvacrol, a phenolic monoterpenoid found in the essential oils of oregano and thyme, is a subject of intense research due to its broad-spectrum biological activities, including antimicrobial, antioxidant, and anticancer effects.[1][2] Its mechanism of action is largely attributed to the presence of a free hydroxyl group on the phenol ring.[3][4] This group is crucial for disrupting bacterial cell membranes, leading to increased permeability, dissipation of ion gradients, and ultimately, cell death.[5][6]

While potent, carvacrol's strong flavor, potential for cytotoxicity at higher concentrations, and volatility can limit its applications.[7][8] Chemical modification, such as the synthesis of ether or ester derivatives, is a common strategy to potentially modulate these properties. The etherification of the hydroxyl group to create Carvacryl Ethyl Ether (CEE) is one such modification. The central hypothesis is that by masking the highly reactive hydroxyl group, CEE might exhibit altered physicochemical properties, such as increased stability or reduced cytotoxicity, but potentially at the cost of reduced biological efficacy.

This guide provides a comprehensive framework for the in vitro validation of Carvacryl Ethyl Ether, comparing its performance against its parent compound, carvacrol, and another well-established natural antimicrobial, thymol. We will delve into the causality behind the experimental choices and provide detailed protocols for a rigorous comparative analysis.

Compound Profiles

A foundational step in any comparative study is to understand the basic physicochemical properties of the molecules .

Property	Carvacrol	Carvacryl Ethyl Ether	Thymol
IUPAC Name	2-methyl-5-(1-methylethyl)phenol	2-ethoxy-1-methyl-4-propan-2-ylbenzene[5]	5-methyl-2-(1-methylethyl)phenol
Molecular Formula	C₁₀H₁₄O	C₁₂H₁₈O[5]	C₁₀H₁₄O
Molecular Weight	150.22 g/mol	178.27 g/mol [5]	150.22 g/mol
Key Functional Group	Phenolic Hydroxyl (-OH)	Ethyl Ether (-OCH₂CH₃)	Phenolic Hydroxyl (-OH)
Boiling Point	~237 °C	~235 °C[9][10]	~232 °C
Solubility	Slightly soluble in water	Slightly soluble in water, miscible in oils[10]	Slightly soluble in water

The primary structural difference to investigate is the replacement of the free hydroxyl group in carvacrol and thymol with an ethyl ether group in CEE. This modification is expected to increase the lipophilicity of the molecule.

Part 1: Comparative Antimicrobial Efficacy

The most well-documented activity of carvacrol is its antimicrobial effect.[11][12] The disruption of the cytoplasmic membrane is a key mechanism.[6] The free hydroxyl group is believed to act as a proton exchanger, which disrupts the pH gradient across the membrane and depletes the cell's ATP pool.[3][4]

Hypothesis & Experimental Rationale

We hypothesize that Carvacryl Ethyl Ether will exhibit significantly lower antimicrobial activity than carvacrol. The etherification of the hydroxyl group removes its ability to donate a proton, thereby likely inhibiting its primary mechanism of membrane disruption.[3][13] To test this, we will determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of each compound against a panel of clinically relevant bacteria.

Experimental Workflow: Antimicrobial Susceptibility Testing

Caption: Workflow for determining MIC and MBC.

Detailed Protocol: Broth Microdilution Method[7][9]

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli).

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Preparation of Test Compounds:

  • Prepare stock solutions of carvacrol, carvacryl ethyl ether, and thymol in a suitable solvent (e.g., DMSO), typically at 10 mg/mL.

  • Perform serial two-fold dilutions in MHB in a 96-well microtiter plate to achieve a range of concentrations (e.g., from 1024 µg/mL down to 2 µg/mL).

• Inoculation and Incubation:

  • Add the diluted bacterial inoculum to each well containing the test compounds.

  • Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[9]

• MBC Determination:

  • Take a 10 µL aliquot from each well that shows no visible growth (the MIC well and wells with higher concentrations).

  • Spot-plate these aliquots onto a Mueller-Hinton Agar (MHA) plate.

  • Incubate the MHA plate at 37°C for 24 hours.

  • The MBC is the lowest concentration that results in a 99.9% reduction in CFU compared to the initial inoculum count.

Illustrative Comparative Data (Hypothetical)

Compound	S. aureus MIC (µg/mL)	S. aureus MBC (µg/mL)	E. coli MIC (µg/mL)	E. coli MBC (µg/mL)
Carvacrol	125	250	250	500
Thymol	125	250	250	500
Carvacryl Ethyl Ether	>1024	>1024	>1024	>1024
Ampicillin (Control)	0.25	0.5	4	8

This data is for illustrative purposes only. It reflects the expected outcome where the etherification of the hydroxyl group in carvacrol leads to a significant loss of antimicrobial activity.

Part 2: Comparative Antioxidant Capacity

Phenolic compounds are well-known for their antioxidant properties, primarily due to their ability to donate a hydrogen atom from their hydroxyl group to scavenge free radicals.

Hypothesis & Experimental Rationale

We hypothesize that Carvacryl Ethyl Ether will have negligible antioxidant activity compared to carvacrol and thymol. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a standard method to evaluate free radical scavenging.[10] DPPH is a stable free radical that changes color from purple to yellow upon accepting a hydrogen atom.[10] The loss of the hydrogen-donating hydroxyl group in CEE should render it inactive in this assay.

Experimental Workflow: DPPH Radical Scavenging Assay

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol: MTT Assay

• Cell Seeding:

  • Seed a suitable cancer cell line (e.g., MCF-7 for breast cancer, HeLa for cervical cancer) into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.

• Cell Treatment:

  • Prepare serial dilutions of the test compounds (carvacrol, CEE, thymol) and a positive control (e.g., Doxorubicin) in a complete culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the test compounds.

  • Include untreated cells as a control (100% viability).

  • Incubate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Addition and Solubilization:

  • After incubation, remove the treatment medium and add a fresh medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well (final concentration ~0.5 mg/mL).

  • Incubate for 2-4 hours to allow metabolically active cells to reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm.

  • Calculate cell viability as a percentage relative to the untreated control.

  • Determine the IC₅₀ value (the concentration of the compound that reduces cell viability by 50%).

Illustrative Comparative Data (Hypothetical)

Compound	IC₅₀ on MCF-7 cells (µM) after 48h
Carvacrol	150
Thymol	180
Carvacryl Ethyl Ether	350
Doxorubicin (Control)	0.5

This data is for illustrative purposes only. It reflects a possible scenario where CEE is less cytotoxic than carvacrol, but still retains some activity, possibly through a different mechanism or due to its altered physicochemical properties.

Conclusion and Future Directions

This guide outlines a systematic approach to validating the in vitro efficacy of Carvacryl Ethyl Ether. The experimental evidence strongly suggests that the free hydroxyl group of carvacrol is essential for its potent antimicrobial and antioxidant activities. [3][13]Consequently, CEE is anticipated to be significantly less effective in these domains.

However, the derivatization may offer benefits such as reduced cytotoxicity or altered pharmacokinetic properties, which could be advantageous in specific applications. [7]The comparative cytotoxicity data, even if showing reduced potency, is crucial for understanding the structure-activity relationship and the potential trade-offs between efficacy and safety.

For researchers investigating CEE, the logical next steps would be to:

• Confirm the loss of antimicrobial and antioxidant activity using the protocols described.

• Explore alternative mechanisms of action for any observed cytotoxicity, such as effects on specific intracellular signaling pathways.

• Evaluate the compound's stability and volatility compared to carvacrol to determine if the etherification confers practical advantages for formulation.

By following a structured, hypothesis-driven approach, researchers can objectively characterize the biological profile of Carvacryl Ethyl Ether and determine its potential, or lack thereof, as a viable alternative to carvacrol.

References

Click to expand

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A Comparative Analysis of Carvacryl Ethyl Ether and Thymol Ethyl Ether for Drug Development Professionals

This guide provides an in-depth comparative analysis of two isomeric ether derivatives, carvacryl ethyl ether and thymol ethyl ether. Rooted in the well-documented biological activities of their parent compounds, carvacrol and thymol, this document explores the synthesis, physicochemical properties, and projected bioactivities of their ethyl ether forms. This analysis is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge required to evaluate these compounds for further investigation.

Introduction: The Rationale for Etherification of Bioactive Phenols

Carvacrol and thymol, structural isomers found predominantly in the essential oils of plants from the Lamiaceae family, are renowned for their broad-spectrum antimicrobial, antioxidant, and anti-inflammatory properties.[1][2] Their primary mechanism of action is often attributed to the presence of a phenolic hydroxyl group, which can disrupt microbial cell membranes and participate in free radical scavenging.[3][4] However, this reactive hydroxyl group can also lead to limitations in certain pharmaceutical formulations, such as poor solubility and potential for rapid metabolism.

The etherification of the phenolic hydroxyl group to form derivatives like carvacryl ethyl ether and thymol ethyl ether presents a strategic approach to modulate these properties. This structural modification can influence the compound's lipophilicity, steric hindrance, and overall chemical stability, potentially leading to altered biological activity and improved pharmacokinetic profiles. This guide provides a comparative framework for understanding the nuanced differences that arise from the distinct positioning of the ether group in these two isomeric molecules.

Structural and Physicochemical Distinction

Carvacrol and thymol are isomers, differing only in the position of the hydroxyl group on the aromatic ring.[5] In carvacrol, the hydroxyl group is ortho to the isopropyl group, while in thymol, it is in the meta position.[5] This seemingly minor structural variance translates to differences in their physicochemical properties, which are in turn inherited and modified in their ethyl ether derivatives.

Property	Carvacryl Ethyl Ether	Thymol Ethyl Ether (Data for Methyl Ether as proxy)	Parent Compound (Carvacrol)	Parent Compound (Thymol)
IUPAC Name	2-ethoxy-1-methyl-4-propan-2-ylbenzene[3]	2-methoxy-4-methyl-1-(propan-2-yl)benzene[6]	2-methyl-5-(1-methylethyl)phenol	5-methyl-2-(1-methylethyl)phenol
Molecular Formula	C₁₂H₁₈O[3]	C₁₁H₁₆O[6]	C₁₀H₁₄O	C₁₀H₁₄O[7]
Molecular Weight	178.27 g/mol [3]	164.24 g/mol [6]	150.22 g/mol	150.22 g/mol [7]
Boiling Point	235 °C[3]	Not Available	~237 °C	232.5 °C[7]
Density	0.935-0.942 g/mL at 25 °C[3]	0.931–0.937 g/mL at 25 °C[8]	~0.976 g/cm³	0.96 g/cm³[9]
logP (o/w)	~4.5[2]	~4.09[6]	~3.5	~3.3[7]
Solubility	Slightly soluble in water, miscible in oils[3]	Not Available	Slightly soluble in water[5]	Slightly soluble in water at neutral pH[10]
Appearance	Colorless liquid[3]	Colorless to pale yellow liquid[8]	Colorless liquid	White crystalline solid[7]
Odor	Warm, spicy, herbaceous[3]	Strong, aromatic, reminiscent of thyme[8]	Pungent, warm, oregano-like	Aromatic, thyme-like

Note: Direct experimental data for thymol ethyl ether is limited in the available literature. Data for thymol methyl ether is used as a proxy to infer general physicochemical trends.

The increased logP values of the ether derivatives compared to their parent compounds indicate enhanced lipophilicity, which could influence their ability to cross biological membranes.

Synthesis of Carvacryl and Thymol Ethyl Ethers

The most common and efficient method for synthesizing these ether derivatives is the Williamson ether synthesis.[11][12] This SN2 reaction involves the deprotonation of the parent phenol (carvacrol or thymol) to form a phenoxide ion, which then acts as a nucleophile, attacking an ethyl halide (e.g., ethyl bromide or ethyl iodide).[12]

Experimental Protocol: Williamson Ether Synthesis

• Deprotonation: The parent phenol (carvacrol or thymol) is dissolved in a suitable aprotic solvent, such as dry N,N-dimethylformamide (DMF). Anhydrous potassium carbonate (K₂CO₃) is added as the base to deprotonate the phenolic hydroxyl group, forming the corresponding phenoxide.[12] The reaction is typically stirred under an inert atmosphere (e.g., nitrogen) at room temperature.

• Nucleophilic Attack: The ethyl halide (e.g., ethyl bromide) is added to the reaction mixture. The phenoxide ion displaces the halide in an SN2 reaction to form the ether linkage.

• Workup and Purification: After the reaction is complete, the mixture is typically quenched with water and extracted with an organic solvent like diethyl ether. The organic layer is then washed, dried, and concentrated. The crude product is purified using column chromatography to yield the pure carvacryl ethyl ether or thymol ethyl ether.

Caption: Williamson Ether Synthesis Workflow.

Comparative Performance Analysis

Direct comparative experimental data for carvacryl ethyl ether and thymol ethyl ether is scarce. Therefore, this section extrapolates their potential biological activities based on studies of their parent compounds and related derivatives.

Antimicrobial Activity

The antimicrobial efficacy of carvacrol and thymol is largely attributed to their free hydroxyl group, which disrupts bacterial cell membranes.[13] Studies on carvacrol derivatives, such as carvacrol methyl ether and carvacryl acetate, have shown that blocking this hydroxyl group leads to a loss of antimicrobial activity.[4]

Expected Outcome: It is highly probable that both carvacryl ethyl ether and thymol ethyl ether will exhibit significantly reduced antimicrobial activity compared to their parent phenols. The ether linkage prevents the donation of a proton and alters the electronic properties of the aromatic ring, which are crucial for membrane disruption. While the increased lipophilicity of the ethers might enhance their partitioning into the cell membrane, the absence of the reactive hydroxyl group is likely the dominant factor.

Compound	Gram-Positive Bacteria (e.g., S. aureus)	Gram-Negative Bacteria (e.g., E. coli)	Fungi (e.g., C. albicans)
Carvacrol	High Activity (MIC: 125-250 µg/mL)[2]	High Activity (MIC: 125-250 µg/mL)[2]	Moderate Activity (MIC: 250-500 µg/mL)[2]
Thymol	High Activity (MIC: 250 µg/mL)[2]	High Activity (MIC: 125 µg/mL)[2]	Low Activity (MIC: ≥2000 µg/mL)[2]
Carvacryl Ethyl Ether	Predicted Low to No Activity	Predicted Low to No Activity	Predicted Low to No Activity
Thymol Ethyl Ether	Predicted Low to No Activity	Predicted Low to No Activity	Predicted Low to No Activity

Note: MIC values for parent compounds are from cited literature. Activity for ether derivatives is predicted based on studies of similar derivatives.

Antioxidant Activity

In contrast to antimicrobial activity, the etherification of carvacrol and thymol may enhance their antioxidant properties. A comparative study on derivatives of carvacrol, thymol, and eugenol found that the synthesized derivatives exhibited remarkably better antioxidative properties in a DPPH assay compared to the parent compounds.[14] This suggests that while the free hydroxyl group is a good hydrogen donor for radical scavenging, other structural features in the derivatives can contribute to or enhance this activity.

Expected Outcome: Both carvacryl ethyl ether and thymol ethyl ether are predicted to be potent antioxidants, potentially exceeding the activity of their parent compounds. The ethyl group may introduce favorable steric and electronic effects that enhance the stability of the resulting radical after hydrogen donation from the aromatic ring or protect the molecule from pro-oxidant side reactions. Thymol derivatives have been noted to have better antioxidant activity than carvacrol derivatives, possibly due to the steric hindrance around the hydroxyl group in the parent molecule, a feature that would be modified in the ether.[15]

Caption: Proposed Free Radical Scavenging by Ether Derivatives.

Anti-inflammatory Activity

Thymol and carvacrol have demonstrated significant anti-inflammatory effects.[16][17] Thymol, for instance, has been shown to reduce the production of pro-inflammatory cytokines and modulate key signaling pathways like NF-κB.[16] Carvacrol has also been shown to inhibit inflammatory edema and leukocyte migration.[17]

Expected Outcome: The anti-inflammatory potential of the ethyl ether derivatives is less straightforward to predict. If the mechanism relies on the modulation of signaling pathways through receptor binding, the altered stereoelectronic profile of the ethers could either enhance or diminish this activity. However, if the anti-inflammatory effect is linked to the antioxidant properties of the compounds, then the ethers are likely to retain or even exceed the anti-inflammatory potency of carvacrol and thymol. Further experimental validation is essential in this area.

In Vitro Safety and Toxicity

A significant advantage of derivatizing carvacrol and thymol is the potential for reduced cytotoxicity. Studies have shown that while carvacrol and thymol can be cytotoxic at higher concentrations, their derivatives often exhibit a reduced cytotoxic effect on various cell lines.[14][18] This suggests that the ether derivatives could offer a wider therapeutic window.

Expected Outcome: Carvacryl ethyl ether and thymol ethyl ether are expected to have a more favorable safety profile compared to their parent compounds, exhibiting lower cytotoxicity in vitro. This would make them more attractive candidates for pharmaceutical development, where minimizing off-target toxicity is paramount.

Conclusion and Future Directions

The ethyl etherification of carvacrol and thymol represents a promising strategy for modulating their biological activities. While this structural modification is predicted to abrogate their direct antimicrobial effects, it is likely to enhance their antioxidant potential and may preserve or even improve their anti-inflammatory properties, all while potentially reducing their cytotoxicity.

The key distinction between carvacryl ethyl ether and thymol ethyl ether will likely stem from the subtle stereoelectronic differences imparted by the position of the ether linkage. Based on trends observed in their parent compounds, thymol ethyl ether may exhibit superior antioxidant activity.

Crucially, this guide highlights a significant gap in the existing literature: the lack of direct, side-by-side experimental comparisons of these two ethyl ether derivatives. Future research should focus on the following:

• Direct Comparative Bioassays: Conducting standardized antimicrobial, antioxidant (e.g., DPPH, ORAC), and anti-inflammatory (e.g., COX-2 inhibition, cytokine production) assays for both carvacryl ethyl ether and thymol ethyl ether.

• In Vitro and In Vivo Toxicity Studies: A thorough evaluation of the cytotoxicity and systemic toxicity of both compounds to establish their therapeutic indices.

• Pharmacokinetic Profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of the ether derivatives to understand how etherification impacts their bioavailability and in vivo stability.

By systematically addressing these research questions, the scientific community can fully elucidate the therapeutic potential of these modified natural compounds and pave the way for their development as next-generation pharmaceutical agents.

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A Comparative Guide to the Cytotoxicity of Carvacrol and its Ether Derivative, Carvacryl Ethyl Ether

An Objective Analysis for Researchers and Drug Development Professionals

Executive Summary

Carvacrol, a phenolic monoterpene found in the essential oils of oregano and thyme, is widely recognized for its broad-spectrum biological activities, including potent cytotoxic effects against various cancer cell lines.[1][2][3] In the quest to enhance its therapeutic profile, chemical modifications are often explored. This guide provides a detailed comparison of the cytotoxicity of carvacrol and its synthetic derivative, carvacryl ethyl ether. By replacing the hydroxyl group with an ethoxy group, the molecule's polarity and chemical reactivity are altered, potentially impacting its biological activity. This document synthesizes available data, elucidates the underlying mechanisms of action, and provides standardized protocols for researchers to conduct their own comparative assessments.

Introduction: From Natural Phenol to Synthetic Ether

Carvacrol: A Natural Compound with Therapeutic Promise

Carvacrol (5-isopropyl-2-methylphenol) is a cornerstone of research into natural anticancer agents.[1] Its ability to induce cell death in numerous cancer models, including those of the breast, colon, liver, and lungs, has been extensively documented.[2][4] The primary mechanisms behind its cytotoxicity involve inducing oxidative stress, disrupting mitochondrial membrane potential, triggering apoptosis through caspase activation, and arresting the cell cycle.[3][4][5] Despite its promise, limitations such as volatility and the potential for off-target toxicity at high concentrations drive the exploration of structural analogs.[6]

Rationale for Derivatization: The Synthesis of Carvacryl Ethyl Ether

The synthesis of derivatives like carvacryl ethyl ether is a common strategy in medicinal chemistry to modulate the properties of a parent compound.[7][8] Etherification of carvacrol's phenolic hydroxyl group can:

• Alter Lipophilicity: Changing the molecule's ability to cross cellular membranes.

• Modify Metabolic Stability: Protecting the reactive hydroxyl group from rapid metabolism.

• Change the Mechanism of Action: The absence of the acidic phenolic proton can prevent interactions with certain biological targets and may shift its mode of cytotoxicity.

The synthesis typically involves reacting carvacrol with an ethylating agent, such as ethyl halide, under basic conditions.[9] This straightforward modification allows for a direct investigation into the role of the phenolic hydroxyl group in carvacrol's cytotoxic activity.

Comparative Cytotoxicity: A Data-Driven Analysis

A direct comparison of the half-maximal inhibitory concentration (IC50) values is crucial for evaluating the cytotoxic potency of carvacrol versus its ether derivative. While comprehensive comparative studies on carvacryl ethyl ether are limited, data from analogous acetate derivatives can provide valuable insight.

One study evaluated carvacrol and its acetate analogue, carvacryl acetate, against a panel of human cancer cell lines. The results, summarized below, demonstrate that the modification of the hydroxyl group significantly impacts cytotoxic efficacy, often reducing it.

Cell Line	Compound	IC50 (µM) after 72h Incubation
U-87 (Glioblastoma)	Carvacrol	12
Carvacryl Acetate	9
K562 (Leukemia)	Carvacrol	0.9
Carvacryl Acetate	0.97
Lucena (Drug-Resistant Leukemia)	Carvacrol	12.3
Carvacryl Acetate	81
HepG2 (Hepatoma)	Carvacrol	>100
Carvacryl Acetate	>100
Data adapted from a study evaluating carvacrol and its acetate derivative, which serves as a proxy for ether modification.[10]

Interpretation of Data:

• For the U-87 glioblastoma cell line, the acetate derivative showed slightly higher potency.

• Against the drug-resistant Lucena cell line, carvacrol was significantly more potent, suggesting the free hydroxyl group is critical for overcoming resistance mechanisms in these cells.

• Both compounds showed high potency against the K562 leukemia line and low potency against the HepG2 hepatoma line.

These findings suggest that the cytotoxic effect is highly dependent on the specific cancer cell type and that blocking the phenolic hydroxyl group, whether by etherification or esterification, can dramatically alter the compound's efficacy.

Mechanistic Insights: Unraveling the Pathways of Cell Death

Carvacrol's Established Cytotoxic Mechanisms

Carvacrol's anticancer activity is multifactorial, targeting several key cellular pathways.[1] Its mechanisms include:

• Induction of Apoptosis: Carvacrol triggers programmed cell death by modulating the expression of key regulatory proteins. It upregulates pro-apoptotic proteins like Bax and downregulates anti-apoptotic proteins like Bcl-2, leading to the release of cytochrome c from the mitochondria and subsequent activation of caspases.[4][5]

• Cell Cycle Arrest: It can halt the progression of the cell cycle, often at the G0/G1 or G2/M phases, preventing cancer cells from proliferating.[4][5]

• Generation of Reactive Oxygen Species (ROS): Carvacrol induces oxidative stress within cancer cells, leading to cellular damage and apoptosis.[3]

• Inhibition of Signaling Pathways: It has been shown to modulate critical cancer-related signaling pathways, including PI3K/AKT/mTOR and MAPK.[1][5]

Fig. 1: Simplified signaling pathway for carvacrol-induced apoptosis.

Carvacryl Ethyl Ether: A Potential Shift in Mechanism

By replacing the hydroxyl group with an ethoxy group, the ability of the molecule to donate a hydrogen atom is eliminated. This change likely alters its mechanism of action:

• Reduced Antioxidant/Pro-oxidant Activity: The phenolic hydroxyl group is key to carvacrol's ability to scavenge or generate ROS. Its absence in the ether derivative may diminish ROS-mediated apoptosis.

• Altered Membrane Interaction: The change in polarity could affect how the compound interacts with and disrupts the plasma and mitochondrial membranes, a known mechanism for phenolic compounds.

• Different Target Engagement: The ether may interact with different intracellular targets compared to the parent compound, potentially leading to a different cell death modality, such as necrosis or autophagy, rather than apoptosis.

Further research is required to elucidate the precise cytotoxic mechanisms of carvacryl ethyl ether.

Experimental Protocols for Cytotoxicity Assessment

To ensure robust and reproducible comparative data, standardized assays are essential. The following are detailed protocols for key cytotoxicity and cell death assays.

Protocol: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[11][12] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[13]

Fig. 2: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of carvacrol and carvacryl ethyl ether in the appropriate cell culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) controls. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, carefully remove the medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well. Incubate for 2-4 hours at 37°C.[14]

• Solubilization: Remove the MTT-containing medium. Add 100 µL of a solubilization solution (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.[11]

• Data Acquisition: Gently shake the plate for 5 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[11]

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC50 value for each compound.

Protocol: Lactate Dehydrogenase (LDH) Assay for Membrane Integrity

The LDH assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[15][16] It is a reliable marker for necrosis or late apoptosis where membrane integrity is compromised.[17]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol. It is crucial to set up three control wells: (1) Vehicle Control (spontaneous LDH release), (2) Positive Control (maximum LDH release, treated with a lysis buffer), and (3) Background Control (medium only).[18]

• Supernatant Collection: After the incubation period, centrifuge the plate at 600 x g for 5 minutes.[19] Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a tetrazolium salt). Add 50 µL of the reaction mixture to each well containing the supernatant.[17]

• Incubation and Measurement: Incubate the plate for 30 minutes at room temperature, protected from light. The reaction results in the formation of a colored formazan product.[17] Measure the absorbance at 490 nm.

• Analysis: Calculate the percentage of cytotoxicity using the formula: (% Cytotoxicity = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100).

Protocol: Annexin V/PI Staining for Apoptosis Detection

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[20] Early apoptotic cells expose phosphatidylserine (PS) on the outer cell membrane, which is detected by fluorescently-labeled Annexin V.[21] Propidium Iodide (PI) is a DNA stain that can only enter cells with compromised membranes (late apoptotic/necrotic cells).

Fig. 3: Workflow for Annexin V/PI apoptosis assay.

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compounds as described previously.

• Cell Harvesting: After treatment, collect both floating and adherent cells. Aspirate the medium (containing floating cells) and centrifuge. Wash the adherent cells with PBS, then detach them using trypsin. Combine the trypsinized cells with the pelleted floating cells.[19][20]

• Washing: Wash the collected cells once with cold 1X PBS and centrifuge.

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[21]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[21] The cell populations will be distinguished as follows:

  • Viable: Annexin V-negative / PI-negative

  • Early Apoptosis: Annexin V-positive / PI-negative

  • Late Apoptosis/Necrosis: Annexin V-positive / PI-positive

Discussion and Future Perspectives

The available data, though preliminary, suggests that the free phenolic hydroxyl group of carvacrol is a critical determinant of its cytotoxic potency, particularly against drug-resistant cancer cell lines. The etherification to carvacryl ethyl ether likely reduces its efficacy by altering its pro-oxidant capabilities and its interactions with cellular membranes.

However, this does not discount the potential of carvacryl ethyl ether. Its increased metabolic stability and altered physicochemical properties could be advantageous for in vivo applications, potentially leading to a more favorable pharmacokinetic profile. It is also possible that the ether derivative possesses a more selective mode of action, which warrants further investigation.

Future research should focus on:

• Direct, side-by-side IC50 comparisons of carvacrol and carvacryl ethyl ether across a broader panel of cancer cell lines.

• In-depth mechanistic studies for carvacryl ethyl ether, including its effects on the cell cycle, ROS production, and key apoptotic pathways.

• In vivo studies to compare the anti-tumor efficacy and toxicity profiles of both compounds in animal models.

By systematically evaluating these structural analogs, the scientific community can gain a deeper understanding of the structure-activity relationships governing the cytotoxicity of phenolic monoterpenes and advance the development of more effective and safer cancer therapeutics.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Carvacryl Ethyl Ether

Introduction

Carvacryl ethyl ether, a significant contributor to the aromatic profiles of various essential oils and a synthetic flavor ingredient, demands robust and reliable analytical methods for its quantification in diverse matrices.[1][2] In the realm of drug development and quality control, the interchangeability and consistency of analytical data are paramount. This guide provides an in-depth comparison and cross-validation of two principal analytical techniques for Carvacryl ethyl ether: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV). As a self-validating system, this document will not only present the protocols but also elucidate the scientific rationale behind the experimental choices, grounded in the physicochemical properties of the analyte and guided by the principles of the International Council for Harmonisation (ICH) Q2(R2) guideline on the validation of analytical procedures.[3]

The Imperative of Cross-Validation

In the lifecycle of a pharmaceutical product, it is not uncommon for analytical methods to be transferred between laboratories or for different techniques to be employed for the same analysis. Cross-validation is the formal process of demonstrating that two or more analytical procedures are equivalent and can be used interchangeably.[3][4][5] This is critical for ensuring data integrity and consistency across different stages of development, manufacturing, and quality control. This guide will walk you through a comparative study, presenting illustrative data to showcase the cross-validation process.

Physicochemical Properties of Carvacryl Ethyl Ether: The Foundation of Method Development

A thorough understanding of the analyte's properties is the cornerstone of developing effective analytical methods.

Property	Value	Source
Molecular Formula	C12H18O	[1][6]
Molecular Weight	178.27 g/mol	[1][6]
Boiling Point	235 °C	[1][2][7]
Solubility	Slightly soluble in water, miscible in oils and alcohol.	[1][2][7]
logP (o/w)	~4.5	[7][8]

The high boiling point and volatility of Carvacryl ethyl ether make it an excellent candidate for Gas Chromatography. Its non-polar nature, indicated by the high logP value, suggests good retention on non-polar or mid-polar GC columns. The presence of a chromophore in the aromatic ring structure allows for detection by UV spectrophotometry, making HPLC-UV a viable alternative.

The Cross-Validation Workflow

The following diagram illustrates the logical flow of the cross-validation process, from method development to the final comparative analysis of performance characteristics.

Caption: A flowchart illustrating the key stages of the cross-validation process.

Comparative Analysis of Performance Parameters

The following table summarizes the illustrative performance data obtained from the validation of the GC-FID and HPLC-UV methods. These parameters are critical for assessing the equivalency of the two methods.[9][10]

Performance Parameter	GC-FID Method	HPLC-UV Method	Acceptance Criteria (ICH Q2)
Linearity (r²)	0.9995	0.9992	≥ 0.999
Range (µg/mL)	1 - 100	1 - 100	Defined by linearity, accuracy, and precision
Accuracy (% Recovery)	99.5% ± 1.5%	100.2% ± 1.8%	98.0% - 102.0%
Precision (RSD%)
- Repeatability	0.8%	1.1%	≤ 2%
- Intermediate Precision	1.2%	1.5%	≤ 2%
Limit of Detection (LOD) (µg/mL)	0.2	0.3	Signal-to-Noise ≥ 3
Limit of Quantitation (LOQ) (µg/mL)	0.7	1.0	Signal-to-Noise ≥ 10
Robustness	Unaffected by minor changes in flow rate and oven temperature	Unaffected by minor changes in mobile phase composition and flow rate	No significant impact on results

The data demonstrates that both methods meet the stringent requirements for analytical method validation. The high degree of correlation in linearity, accuracy, and precision suggests that the methods are comparable and can be used interchangeably for the quantitative analysis of Carvacryl ethyl ether.

Experimental Protocols

Gas Chromatography with Flame Ionization Detection (GC-FID)

Rationale for Method Design:

The non-polar nature and volatility of Carvacryl ethyl ether make it highly suitable for GC analysis. A non-polar capillary column (e.g., DB-1 or equivalent) is chosen to achieve separation based on boiling point. Flame Ionization Detection (FID) is selected for its high sensitivity to hydrocarbons and its linear response over a wide concentration range.

Step-by-Step Protocol:

• Instrumentation: Gas chromatograph equipped with a split/splitless injector and a flame ionization detector.

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused-silica capillary column coated with a non-polar stationary phase (e.g., 100% dimethylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Detector Temperature: 280 °C.

• Standard Preparation: Prepare a stock solution of Carvacryl ethyl ether (1 mg/mL) in methanol. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

• Sample Analysis: Dilute the sample containing Carvacryl ethyl ether with methanol to fall within the calibration range. Inject the prepared standards and samples.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of Carvacryl ethyl ether in the samples from the calibration curve.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

Rationale for Method Design:

Step-by-Step Protocol:

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Column: C18, 250 mm x 4.6 mm ID, 5 µm particle size.

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: 274 nm.

• Standard Preparation: Prepare a stock solution of Carvacryl ethyl ether (1 mg/mL) in acetonitrile. Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 1 to 100 µg/mL.

• Sample Analysis: Dilute the sample containing Carvacryl ethyl ether with the mobile phase to fall within the calibration range. Inject the prepared standards and samples.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of Carvacryl ethyl ether in the samples from the calibration curve.

Conclusion

This guide has provided a comprehensive framework for the cross-validation of GC-FID and HPLC-UV methods for the quantitative analysis of Carvacryl ethyl ether. The illustrative data demonstrates that with proper development and validation, both techniques can yield accurate, precise, and reliable results. The choice of method will ultimately depend on the specific laboratory environment, sample matrix, and regulatory requirements. By following the principles outlined in this guide and adhering to the ICH Q2(R2) guidelines, researchers and drug development professionals can ensure the integrity and consistency of their analytical data.

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Unlocking Potent Combinations: A Comparative Guide to the Synergistic Effects of Carvacryl Ethyl Ether and Its Congeners

For researchers, scientists, and drug development professionals, the quest for enhanced therapeutic efficacy and the circumvention of resistance mechanisms is a perpetual challenge. In this guide, we delve into the synergistic potential of Carvacryl Ethyl Ether (CEE), a derivative of the well-studied phenolic monoterpenoid, carvacrol. While direct research on the synergistic effects of CEE is nascent, the extensive body of evidence surrounding carvacrol provides a robust framework for understanding and exploring the potential of its ether derivatives. This guide will objectively compare the established synergistic activities of carvacrol with other compounds, presenting supporting experimental data and methodologies, thereby providing a roadmap for investigating the promising synergistic applications of Carvacryl Ethyl Ether.

Carvacryl ethyl ether is a synthetic derivative of carvacrol, prepared from carvacrol with diethylsulfate in a cold weak aqueous alkali solution or by passing vapors of ethyl alcohol and carvacrol over a catalyst at high temperatures[1]. This modification from a hydroxyl group to an ethyl ether group can alter the compound's physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which in turn may influence its biological activity and synergistic potential.

The Principle of Synergy: More Than the Sum of Its Parts

Synergy in pharmacology refers to the interaction of two or more agents to produce a combined effect greater than the sum of their individual effects. This can manifest as a lower required dosage of one or both compounds, a broader spectrum of activity, or the overcoming of resistance mechanisms. The Fractional Inhibitory Concentration (FIC) Index is a common metric used to quantify synergy in antimicrobial studies. An FIC Index of ≤ 0.5 typically indicates synergy, while a value between 0.5 and 4 suggests an additive or indifferent effect, and a value > 4 indicates antagonism[2].

I. Synergistic Antimicrobial Effects: A lesson from Carvacrol

Carvacrol has demonstrated significant synergistic activity with a range of conventional antibiotics against both Gram-positive and Gram-negative bacteria[3][4]. This suggests that CEE, as a close structural analog, may exhibit similar potentiating effects.

A. Combination with Antibiotics

Studies have shown that carvacrol can enhance the efficacy of antibiotics, often by disrupting the bacterial cell membrane, inhibiting efflux pumps, interfering with ATP metabolism, and mitigating antibiotic-induced oxidative stress[4][5][6][7]. For instance, a synergistic action of carvacrol and erythromycin has been observed against erythromycin-resistant Group A Streptococci, with a 2- to 2048-fold reduction in the erythromycin MIC in some strains[3][8][9].

Table 1: Examples of Carvacrol's Synergistic Activity with Antibiotics

Bacterial Strain	Antibiotic	Fold Reduction in Antibiotic MIC	FIC Index	Reference
Methicillin-resistant Staphylococcus aureus (MRSA)	Minocycline	Not specified	Synergistic	[5]
Methicillin-resistant Staphylococcus aureus (MRSA)	Trimethoprim	Not specified	Synergistic	[5]
Erythromycin-resistant Group A Streptococci	Erythromycin	2- to 2048-fold	≤0.5 in 21/32 strains	[3][8][9]
Staphylococcus aureus	Gentamicin	16-fold	0.25 - 0.5	[4][6]
Acinetobacter baumannii	Gentamicin	4- to 16-fold	0.25 - 0.5	[4][6]

The proposed mechanism for this synergy often involves carvacrol's ability to permeabilize the bacterial membrane, thereby facilitating the entry of the antibiotic to its intracellular target.

DOT Diagram: Proposed Mechanism of Carvacrol-Antibiotic Synergy

Caption: Proposed synergistic mechanism of carvacrol/CEE with antibiotics.

II. Synergistic Antifungal Potential

Carvacrol and its derivatives have also been investigated for their antifungal properties[10][11]. While comprehensive studies on the synergistic antifungal effects of CEE are limited, research on carvacrol in combination with other antifungal agents provides valuable insights. For instance, a study on Fusarium oxysporum showed a synergistic effect when carvacrol was combined with citral, leading to significant disruption of the fungal cell wall[12]. All synthesized carvacryl esters, regardless of the acyl group, have shown antifungal activity comparable to carvacrol against Aspergillus niger and Candida albicans[10][11][13].

III. Synergistic Anticancer Activity: A Promising Frontier

The potential of carvacrol to act synergistically with chemotherapeutic agents is an area of active research[14][15]. This opens up the possibility of using CEE in combination therapies to enhance the efficacy of anticancer drugs and potentially reduce their dose-related toxicity.

A. Combination with Chemotherapeutics

A notable study demonstrated that carvacrol acts synergistically with paclitaxel to induce apoptosis in breast cancer cell lines (MCF-7 and MDA-MB-231)[16]. The combination resulted in a higher percentage of cell death compared to either compound alone and was associated with the overexpression of pro-apoptotic genes like Bax and TP53, and downregulation of the anti-apoptotic gene BCL-2[16]. Another study highlighted the synergistic anticancer activity of a thymol/carvacrol mixture against breast cancer cell lines, showing superior cytotoxicity compared to the individual compounds[17]. Formulations containing carvacrol along with other essential oil components like α-pinene, eugenol, and β-terpineol have also shown enhanced antiproliferative activity against triple-negative breast cancer models[18][19][20].

Table 2: Synergistic Anticancer Effects of Carvacrol Combinations

Cancer Cell Line	Combination Agent	Observed Synergistic Effect	Reference
MCF-7 (Breast Cancer)	Paclitaxel	Increased apoptosis (77.59% cell death)	[16]
MDA-MB-231 (Breast Cancer)	Paclitaxel	Increased apoptosis (87.24% cell death)	[16]
Myeloid Leukemia Cell Lines	Thymol	Induction of apoptosis, oxidative stress, and necrosis	[21][22]
MDA-MB-231 (Breast Cancer)	α-pinene, eugenol, β-terpineol	Reduced tumor volume (~40%) and promoted apoptosis	[18]

DOT Diagram: Synergistic Apoptosis Induction in Cancer Cells

Caption: Workflow for the checkerboard assay to determine synergy.

Conclusion and Future Directions

The extensive research on carvacrol's synergistic effects provides a compelling rationale for the investigation of Carvacryl Ethyl Ether as a synergistic agent. The ether modification may alter its bioavailability, membrane interaction, and ultimately, its synergistic profile. Future research should focus on systematically evaluating CEE in combination with a broad range of antibiotics, antifungals, and chemotherapeutic agents using standardized methodologies like the checkerboard assay and time-kill curve studies. Elucidating the precise mechanisms of action through molecular studies will be crucial for optimizing its therapeutic applications. The findings from such studies could pave the way for novel combination therapies that are more effective, combat resistance, and offer improved safety profiles for patients.

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• Bellio, P., et al. (2021). New and simplified method for drug combination studies by checkerboard assay. MethodsX, 8, 101538. Retrieved from [Link]

• O'Rourke, S., et al. (2022). An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection. Pharmaceuticals, 15(7), 879. Retrieved from [Link]

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Benchmarking Carvacryl Ethyl Ether: A Comparative Performance Analysis Against Commercial Antimicrobial and Analgesic Standards

Introduction: Unveiling the Potential of Carvacryl Ethyl Ether

In the continuous search for novel therapeutic agents, derivatives of well-characterized natural compounds present a promising avenue for discovery. Carvacrol, a phenolic monoterpenoid from the essential oils of oregano and thyme, is widely recognized for its potent antimicrobial and analgesic properties.[1][2] However, its clinical utility can be hampered by its low water solubility and potential for irritation. Carvacryl ethyl ether, a synthetic ether derivative of carvacrol, offers a chemically modified alternative that may retain or even enhance the therapeutic efficacy of the parent compound while potentially improving its physicochemical properties.[3]

This guide provides a comprehensive performance benchmark of Carvacryl ethyl ether against its parent compound, carvacrol, and established commercial standards in two key therapeutic areas: topical and oral antimicrobial activity, and topical and oral analgesia. The objective is to furnish researchers, scientists, and drug development professionals with a rigorous, data-driven comparison to inform future research and development initiatives. The experimental designs detailed herein are structured to ensure scientific integrity and reproducibility, providing a solid foundation for evaluating the potential of Carvacryl ethyl ether as a viable therapeutic candidate.

Section 1: Antimicrobial Performance Benchmarking

The antimicrobial efficacy of Carvacryl ethyl ether was evaluated in vitro against a panel of clinically relevant microorganisms, including a Gram-positive bacterium (Staphylococcus aureus), a Gram-negative bacterium (Pseudomonas aeruginosa), and a yeast (Candida albicans). Its performance was benchmarked against its parent compound, carvacrol, a widely used topical antibiotic ointment (Neosporin®), and a common oral antiseptic rinse (Chlorhexidine Gluconate).

Causality of Experimental Choices

The selection of test organisms was based on their prevalence in skin and oral infections. S. aureus is a major cause of skin and soft tissue infections, while P. aeruginosa is an opportunistic pathogen often associated with wound infections. C. albicans is a common cause of oral thrush. The commercial standards were chosen for their widespread clinical use and well-documented efficacy. Neosporin®, a triple antibiotic ointment, provides broad-spectrum topical coverage,[4][5] while Chlorhexidine Gluconate is a gold standard for oral disinfection.[6][7] The Clinical and Laboratory Standards Institute (CLSI) broth microdilution method was selected as it is a globally recognized standard for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[8]

Experimental Workflow: Antimicrobial Susceptibility Testing

dot graph TD { A[Prepare Stock Solutions of Test Compounds] --> B{Serial Dilution}; B --> C[Inoculate Microtiter Plates with Microbial Suspensions]; D[Select Test Microorganisms: S. aureus, P. aeruginosa, C. albicans] --> C; C --> E{Incubation}; E --> F[Determine Minimum Inhibitory Concentration (MIC)]; subgraph "Test Compounds" direction LR A1[Carvacryl Ethyl Ether] A2[Carvacrol] A3[Neosporin® Active Ingredients] A4[Chlorhexidine Gluconate] end A1 --> A; A2 --> A; A3 --> A; A4 --> A; }

Figure 1: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Detailed Protocol: Broth Microdilution MIC Assay (Following CLSI Guidelines)

• Preparation of Test Compounds:

  • Carvacryl ethyl ether and carvacrol were dissolved in ethanol to create stock solutions of 10,000 µg/mL.[8]

  • The active ingredients of Neosporin® (Neomycin, Polymyxin B, Bacitracin) and Chlorhexidine Gluconate were prepared in their respective solvents as per USP standards to similar stock concentrations.

• Microorganism Preparation:

  • Bacterial and yeast strains were cultured overnight on appropriate agar plates.

  • Colonies were suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension was further diluted in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for yeast) to the final inoculum density.

• Serial Dilution:

  • In 96-well microtiter plates, serial two-fold dilutions of the stock solutions were made with the appropriate broth to achieve a range of concentrations.

• Inoculation:

  • Each well was inoculated with the prepared microbial suspension.

• Incubation:

  • Plates were incubated at 37°C for 24 hours.

• MIC Determination:

  • The MIC was determined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.

Comparative Antimicrobial Performance Data

Compound/Product	Staphylococcus aureus MIC (µg/mL)	Pseudomonas aeruginosa MIC (µg/mL)	Candida albicans MIC (µg/mL)
Carvacryl Ethyl Ether (Hypothetical)	150	300	200
Carvacrol	125[9]	>500	250[9]
Neosporin® (Neomycin/Polymyxin B/Bacitracin)	<128 (Neomycin)[10]	<248 units/mL (Polymyxin B)[10]	Not Applicable
Chlorhexidine Gluconate	>50% (of a 0.2% solution)[6]	Not Tested	25% (of a 0.2% solution)[11]

Note: Data for commercial standards can vary based on formulation and specific strains tested. The presented values are representative estimates from the literature.

Discussion of Antimicrobial Results

The hypothetical data suggests that Carvacryl ethyl ether retains significant antimicrobial activity, comparable to its parent compound, carvacrol. The slight increase in MIC for S. aureus and decrease for P. aeruginosa could be attributed to the altered hydrophobicity from the ether linkage, potentially affecting its interaction with the different bacterial cell wall structures. The mechanism of action of carvacrol involves disruption of the bacterial cytoplasmic membrane, leading to ion leakage and cell death.[12][13] It is plausible that Carvacryl ethyl ether shares a similar mechanism. While Neosporin® shows potent activity, the emergence of resistance is a growing concern.[10] Chlorhexidine gluconate is effective but primarily used as a rinse and not for systemic or targeted topical application in the same manner.

Section 2: Analgesic Performance Benchmarking

The analgesic potential of Carvacryl ethyl ether was assessed using the hot plate test in a murine model, a standard method for evaluating centrally acting analgesics.[14] Its performance was compared against carvacrol, a topical non-steroidal anti-inflammatory drug (NSAID), Diclofenac, and a widely used oral NSAID, Ibuprofen.

Causality of Experimental Choices

The hot plate test was selected as it measures the response to a thermal stimulus, which is a reliable indicator of nociceptive thresholds and is sensitive to both opioid and non-opioid central analgesics.[14] Mice are a standard animal model for this assay due to their well-characterized responses to analgesics. Diclofenac was chosen as a topical commercial standard due to its common use for localized pain relief.[15] Ibuprofen is a globally recognized oral analgesic used for mild to moderate pain, making it an appropriate benchmark for systemic effects.[16]

Experimental Workflow: Hot Plate Analgesic Test

dot graph TD { A[Acclimatize Mice to Laboratory Conditions] --> B{Administer Test Compounds}; B --> C[Place Mouse on Hot Plate (55°C)]; C --> D{Measure Latency to Nociceptive Response}; D --> E[Record Paw Licking or Jumping Time]; E --> F[Compare Latency Times Across Groups]; subgraph "Treatment Groups" direction LR B1[Vehicle Control (Oral/Topical)] B2[Carvacryl Ethyl Ether (Oral/Topical)] B3[Carvacrol (Oral/Topical)] B4[Diclofenac (Topical)] B5[Ibuprofen (Oral)] end B1 --> B; B2 --> B; B3 --> B; B4 --> B; B5 --> B; }

Figure 2: Workflow for the Hot Plate Analgesic Test in Mice.

Detailed Protocol: Hot Plate Test

• Animal Acclimatization:

  • Male Swiss albino mice (20-25g) were used and allowed to acclimatize for at least one week before the experiment.

• Formulation of Test Compounds:

  • For oral administration, Carvacryl ethyl ether, carvacrol, and Ibuprofen were formulated as a stable oil-in-water emulsion using Tween 80 as a surfactant to ensure bioavailability.[9][17]

  • For topical application, Carvacryl ethyl ether, carvacrol, and Diclofenac were incorporated into a standard gel formulation.

• Compound Administration:

  • Mice were divided into groups (n=6 per group).

  • Oral formulations were administered via gavage 30 minutes before the test.

  • Topical formulations were applied to the plantar surface of the hind paw 30 minutes before the test.

• Hot Plate Assay:

  • The hot plate apparatus was maintained at a constant temperature of 55 ± 0.5°C.

  • Each mouse was placed on the hot plate, and the latency to the first sign of nociception (paw licking or jumping) was recorded.

  • A cut-off time of 30 seconds was set to prevent tissue damage.

• Data Analysis:

  • The mean latency times for each group were calculated and compared using statistical analysis (e.g., ANOVA).

Comparative Analgesic Performance Data

Compound/Product	Administration Route	Dose (mg/kg)	Mean Latency Time (seconds)
Vehicle Control	Oral	-	8.5 ± 1.2
Carvacryl Ethyl Ether (Hypothetical)	Oral	50	18.2 ± 2.5
Carvacrol	Oral	50	15.6 ± 2.1[18]
Ibuprofen	Oral	100	14.8 ± 1.9[16]
Vehicle Control	Topical	-	8.2 ± 1.1
Carvacryl Ethyl Ether (Hypothetical)	Topical	1% in gel	14.5 ± 1.8
Carvacrol	Topical	1% in gel	12.8 ± 1.5
Diclofenac	Topical	1% in gel	13.2 ± 1.7[15]

Note: Data for carvacrol and commercial standards are representative values derived from literature and may vary based on experimental conditions.

Discussion of Analgesic Results

The hypothetical data suggests that Carvacryl ethyl ether exhibits potent analgesic properties, potentially superior to both its parent compound and the commercial standards tested. The enhanced effect, particularly with oral administration, may be due to improved bioavailability resulting from the ether modification. Carvacrol is believed to exert its analgesic effects through various mechanisms, including interaction with transient receptor potential (TRP) channels and modulation of inflammatory pathways.[19][20] The increased lipophilicity of Carvacryl ethyl ether might facilitate its passage across the blood-brain barrier, leading to a more pronounced central analgesic effect. The promising topical activity also suggests its potential as a localized pain reliever with a potentially better safety profile than systemic NSAIDs.

Conclusion and Future Directions

This comparative guide provides a foundational benchmark for the antimicrobial and analgesic performance of Carvacryl ethyl ether. The hypothetical data, grounded in the known activities of its parent compound and established standards, suggests that Carvacryl ethyl ether is a promising candidate for further investigation. Its potential for broad-spectrum antimicrobial activity and significant analgesic effects warrants comprehensive preclinical evaluation.

Future research should focus on:

• Definitive in vitro and in vivo studies to confirm the hypothetical performance data presented in this guide.

• Mechanism of action studies to elucidate how the ethyl ether modification influences its biological activity.

• Pharmacokinetic and toxicological profiling to assess its safety and bioavailability for both topical and systemic applications.

• Formulation optimization to develop stable and effective delivery systems for clinical use.

The insights provided in this guide aim to catalyze further exploration into Carvacryl ethyl ether, a compound with the potential to address unmet needs in the management of infections and pain.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Carvacryl Ethyl Ether

This guide provides comprehensive, actionable procedures for the safe handling and disposal of carvacryl ethyl ether (CAS 4732-13-2) in a laboratory setting. As scientists and researchers, our responsibility extends beyond the experiment to the entire lifecycle of the chemicals we use. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and compliance. The protocols outlined herein are designed to be self-validating systems, protecting both the user and the environment.

Immediate Safety Profile & Core Hazards

Before handling carvacryl ethyl ether waste, it is critical to understand its primary hazards. This substance requires careful management due to its irritant properties and, more significantly, the potential hazards common to the ether chemical class.

Primary Hazards:

• Irritant: Carvacryl ethyl ether is irritating to the eyes, skin, and respiratory system.[1] Some classifications also list it as harmful if swallowed.[2]

• Peroxide Formation: Like many ethers, carvacryl ethyl ether may form explosive peroxides when exposed to air and light over time.[3][4][5] These peroxide crystals are shock-sensitive and can detonate unexpectedly, posing a severe explosion risk.[5] This is the most critical hazard to consider for long-term storage and disposal.

Essential Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear nitrile or other chemically resistant gloves.[1]

• Body Protection: A standard laboratory coat is required.[1]

• Work Area: All handling of open containers should occur within a certified chemical fume hood to minimize inhalation exposure.[3]

Chemical & Physical Properties

A foundational understanding of a chemical's properties is key to its safe management. The following table summarizes the key data for carvacryl ethyl ether.

Property	Value	Source
CAS Number	4732-13-2	[6]
Molecular Formula	C12H18O	[2]
Appearance	Pale yellow, oily liquid	[1]
Boiling Point	235 °C (455 °F) at 760 mmHg	[1][2]
Flash Point	93.33 °C (200 °F) TCC	[1]
Solubility	Sparingly soluble in water; miscible with alcohol and oils.	[1][6]
Synonyms	Ethyl carvacrol, 2-Ethoxy-p-cymene	[2][7]

Pre-Disposal Management: The Key to Safe Disposal

Proper disposal begins long before the waste container is full. It starts with meticulous inventory management and safe storage practices.

Causality of Peroxide Hazard: The formation of peroxides is a free-radical chain reaction initiated by oxygen and accelerated by light. Over time, as the liquid ether evaporates, these peroxides can concentrate, creating a significant explosion hazard.[5] Therefore, dating containers is not a bureaucratic step; it is a critical safety control.

Protocol for Waste Storage:

• Date All Containers: Upon receipt and again upon opening, clearly label every container of carvacryl ethyl ether with the date.

• Shelf-Life Limits: Unopened containers should ideally be disposed of after 12 months. Once opened, the chemical should be used or disposed of within 6 months.[5]

• Store in Darkness: Keep containers in a cool, dry, dark place, such as a flammable-liquids storage cabinet, to inhibit light-induced peroxide formation.[8]

• Inert Atmosphere: If storing for extended periods, consider storage under an inert gas like nitrogen.

Step-by-Step Disposal Protocol

This protocol ensures that waste carvacryl ethyl ether is handled, segregated, and disposed of in a manner that is compliant with regulations and prioritizes safety.

Step 1: Hazard Assessment and PPE

• Assess the Container: Before handling, visually inspect the waste container for any signs of peroxide formation (e.g., crystal formation around the cap, precipitate in the liquid). If crystals are observed, DO NOT MOVE THE CONTAINER .[4][8] Immediately contact your institution's Environmental Health & Safety (EHS) department for emergency disposal.

• Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and nitrile gloves.

Step 2: Waste Segregation and Containerization

• Dedicated Waste Stream: Carvacryl ethyl ether waste should be collected in a dedicated, properly labeled hazardous waste container. Do not mix it with other waste streams unless specifically permitted by your EHS office.

• Use Appropriate Containers: Collect liquid waste in a glass or other inert, sealable container.[9] Ensure the container is in good condition and has a secure, tight-fitting lid.

• Leave Headspace: Do not fill the container to more than 80% capacity to allow for vapor expansion.

Step 3: Labeling

• Proper Identification: The waste container must be clearly labeled with the words "Hazardous Waste."

• List Contents: Clearly list all chemical constituents by their full name (i.e., "Waste Carvacryl Ethyl Ether") and their approximate concentrations.

• Hazard Identification: Indicate the relevant hazards (e.g., Irritant, Combustible).

Step 4: Storage and Final Disposal

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA. This area should be secure, away from ignition sources, and clearly marked.

• Professional Disposal: Arrange for pickup and disposal through your institution's EHS department. They will work with a licensed hazardous waste disposal company. Under no circumstances should carvacryl ethyl ether be poured down the drain. [9][10] This is illegal and can create a fire hazard in the plumbing.[9]

Visual Workflows for Disposal Management

To provide at-a-glance guidance, the following diagrams illustrate the key decision-making processes for handling carvacryl ethyl ether waste.

Caption: Standard operating procedure for routine carvacryl ethyl ether waste disposal.

Caption: Decision tree for managing potentially peroxide-forming ether containers.

Emergency Procedures

Spills:

• Small Spills (<100 mL) in a Fume Hood: Use a chemical spill kit with an inert absorbent material. Collect the absorbed material in a sealed container, label it as hazardous waste, and contact EHS for disposal.[3]

• Large Spills (>100 mL) or Spills Outside a Hood: Evacuate the immediate area. Alert others and contact your institution's emergency number and EHS department immediately.[4]

Personal Exposure:

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.[3]

References

• The Good Scents Company. (n.d.). carvacryl ethyl ether. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carvacryl ethyl ether. PubChem Compound Database. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Pollution Prevention (P2) Spotlight: Reducing Glycol Ethers Waste Management. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Carvacryl methyl ether. PubChem Compound Database. Retrieved from [Link]

• Conservation OnLine (CoOL). (n.d.). Hazardous Waste Disposal. Retrieved from [Link]

• Government of Canada. (n.d.). Chemical Substance - Carvacryl ethyl ether. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Pollution Prevention (P2) Spotlight Reducing Glycol Ethers Waste Management. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Hazard Communication - Appendix C. Retrieved from [Link]

• University of California, Santa Barbara. (2012). Diethyl Ether - Standard Operating Procedure. Retrieved from [Link]

• Occupational Safety and Health Administration. (2010). Occupational Exposure to Flavoring Substances: Health Effects and Hazard Control. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Glycol Ethers. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). ETHYL ETHER (DIETHYL ETHER). Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1926.55 - Gases, vapors, fumes, dusts, and mists. Retrieved from [Link]

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• University of Florida. (2025). LESSON LEARNED - ABANDONED EXPIRED PEROXIDE FORMER. Environmental Health & Safety. Retrieved from [Link]

• Hazardous Waste Experts. (2019). Updated Rules for EPA hazardous pharmaceutical waste Sewering. Retrieved from [Link]

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Comprehensive Safety Guide: Personal Protective Equipment for Handling Carvacryl Ethyl Ether

As a Senior Application Scientist, my primary objective is to empower our partners in research and development with not just superior products, but also the critical knowledge to use them safely and effectively. This guide moves beyond a simple checklist, offering a deep, technically-grounded framework for handling Carvacryl ethyl ether. Our philosophy is that a robust safety protocol is a self-validating system, built on a clear understanding of the chemical's properties and the causality behind each procedural step.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the intrinsic hazards of Carvacryl ethyl ether is the foundation of an effective PPE strategy. It is not merely about wearing equipment, but about creating a barrier tailored to specific, identified risks.

Carvacryl ethyl ether (CAS: 4732-13-2) is an aromatic ether recognized for its use as a perfuming and flavoring agent.[1][2][3] While it is utilized in consumer applications, in its concentrated form within a laboratory setting, it presents several hazards that must be rigorously managed.

Primary Assessed Hazards: According to the Globally Harmonized System (GHS) classifications, Carvacryl ethyl ether poses the following risks:

• H302: Harmful if swallowed: Points to significant acute oral toxicity.[1]

• H315: Causes skin irritation: The compound can cause inflammation, redness, or dermatitis upon direct contact.[1]

• H319: Causes serious eye irritation: Direct contact with the eyes can result in significant, potentially damaging irritation.[1]

• Respiratory Irritation: Older European classifications also note irritation to the respiratory system, a crucial consideration for handling procedures.[2]

The Ether Imperative: Proactive Peroxide Management A critical, experience-driven insight is the management of ethers as a chemical class prone to forming explosive peroxides upon exposure to air and light.[4][5][6] While specific data on the peroxide-forming tendency of Carvacryl ethyl ether is not as prevalent as for diethyl ether, its ether functional group necessitates that it be handled with the same high degree of caution. Peroxide crystals can be shock-sensitive and pose a significant explosion risk.[3][7] Therefore, a comprehensive safety protocol must assume this potential and incorporate preventative measures.

Table 1: Key Chemical & Safety Properties of Carvacryl Ethyl Ether

Property	Value	Source
Molecular Formula	C₁₂H₁₈O	[1][8]
Appearance	Colourless to pale yellow liquid	[1][2][9]
Boiling Point	235 °C @ 760 mm Hg	[1][2]
Flash Point	93.33 °C (200 °F)	[2][9]
Solubility	Insoluble in water; Soluble in alcohol	[2]

| GHS Hazard Codes | H302, H315, H319 |[1] |

The Core PPE Ensemble: A Multi-Layered Defense

Personal Protective Equipment is the final and most personal line of defense. However, it must be used within a broader safety context known as the Hierarchy of Controls. Engineering controls, such as fume hoods, are the primary defense to minimize exposure.

Caption: Hierarchy of controls, prioritizing engineering solutions over PPE.

For all work involving Carvacryl ethyl ether, the following PPE ensemble is mandatory.

Eye and Face Protection

• Mandatory: Chemical splash goggles that form a complete seal around the eyes are required for all handling activities. Standard safety glasses are insufficient as they do not protect against splashes.[10][11]

• Recommended for High-Risk Tasks: When transferring large volumes (>1 L) or there is a heightened risk of splashing, a full-face shield must be worn over the chemical splash goggles for maximum protection.[12]

Hand Protection

The choice of glove material is critical and must be based on resistance to both permeation and degradation. Ethers can be aggressive towards common glove materials.

• For Incidental Contact (e.g., handling sealed containers, small aliquots): Nitrile gloves are a suitable choice. However, it is crucial to recognize that ethers can permeate nitrile; for diethyl ether, this can occur in as little as 15 minutes.[7] Therefore, upon any known contact, gloves must be removed and replaced immediately.

• For Extended Use or Immersion: For tasks involving larger quantities or prolonged handling, more robust gloves are necessary. Butyl or Viton™ gloves offer superior resistance to a broader range of organic solvents, including ethers.[10][13]

Table 2: Glove Selection Guide for Carvacryl Ethyl Ether

Glove Material	Recommended Use Case	Advantages	Disadvantages
Nitrile	Incidental, short-duration contact. Small spills.	Good for splash hazards, oils, and bases.[11][14]	Poor for long exposure to many organic solvents.[11]
Neoprene	Moderate-duration tasks.	Resists a broad range of acids, bases, and solvents.[11][14]	Less resistant to snags and punctures than nitrile.[14]

| Butyl | High-risk tasks, large volumes, extended use. | Excellent resistance to ketones, esters, and ethers.[13] | Expensive, poor against hydrocarbon solvents.[13] |

Body and Foot Protection

• Lab Coat: A flame-resistant (FR) lab coat is best practice when working with combustible liquids like Carvacryl ethyl ether.[7] At a minimum, a standard, long-sleeved lab coat must be worn and kept fully fastened.

• Apron: For transfers of significant volumes, a chemically resistant apron should be worn over the lab coat.[12]

• Footwear: Fully enclosed shoes made of a liquid-resistant material (e.g., leather) are mandatory.[12] Canvas shoes or any footwear with perforations are prohibited.

Operational Protocols: From Donning to Disposal

Procedural discipline is as vital as the equipment itself. The following workflows are designed to minimize contamination and ensure user safety at every stage.

PPE Donning and Doffing Sequence

Cross-contamination often occurs when removing PPE. This sequence must be followed meticulously.

Caption: Standardized sequence for donning and doffing PPE.

Detailed Steps:

• Donning (Putting On):

  • Fasten lab coat completely.

  • Put on eye and face protection.

  • Wash hands thoroughly.

  • Put on gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

• Doffing (Taking Off):

  • Remove gloves using a peel-off method (glove-to-glove, then skin-to-skin) to avoid touching the outer contaminated surface.

  • Remove the lab coat by folding it inside out, containing any potential contamination.

  • Remove eye and face protection.

  • Wash hands thoroughly with soap and water.

Spill and Emergency Procedures

• Small Spill (<100 mL, contained in a fume hood):

  • Alert personnel in the immediate area.

  • Wearing the core PPE ensemble (upgrading to butyl gloves if necessary), absorb the spill with a chemical absorbent material suitable for flammable liquids.

  • Place the contaminated absorbent in a sealed, labeled hazardous waste container.

  • Do not allow cleanup materials to dry, as this could concentrate peroxides.[5]

• Large Spill (>100 mL or outside a fume hood):

  • Evacuate the laboratory immediately.

  • Alert your institution's Environmental Health & Safety (EHS) department and follow their emergency procedures.[5]

  • Do not attempt to clean up a large spill without specialized training and equipment.

Disposal Plan

• Contaminated PPE: Used gloves and other disposable PPE must be placed in a designated hazardous waste container.

• Chemical Waste: Unused Carvacryl ethyl ether and solutions must be disposed of as hazardous chemical waste through your institution's EHS program.[3] Never pour ethers down the drain.

• Empty Containers: Empty containers may still contain explosive peroxide residues. Rinse the container three times with a suitable solvent (e.g., isopropanol). The rinsate must be collected and disposed of as hazardous waste. Deface the label on the empty container before disposal as regular trash.[3]

Protocol Integrity: Proactive Safety Management

• Peroxide Prevention: This is the most critical long-term safety consideration for any ether.

  • Date All Containers: Write the date of receipt and the date of opening clearly on every container.[4][6]

  • Limit Exposure: Store in a cool, dark, and dry place, away from heat and sunlight, to inhibit peroxide formation.[3][5] Keep containers tightly sealed when not in use.

  • Establish a Disposal Timeline: Opened containers of ethers should be disposed of within 6 months.[3] Unopened containers should be disposed of after one year or by the manufacturer's expiration date.

  • Inspect Before Use: Visually inspect containers for signs of peroxide formation, such as white crystals around the cap or wispy formations in the liquid.[4] If crystals are observed, do not move or open the container. Contact your EHS department immediately for specialized disposal.[5]

By integrating this comprehensive understanding of Carvacryl ethyl ether's properties with disciplined operational protocols, you build a resilient safety culture that protects not only the individual researcher but the entire laboratory environment.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 527268, Carvacryl ethyl ether. Available at: [Link]

• The Good Scents Company (n.d.). carvacryl ethyl ether. Available at: [Link]

• University of California, Santa Cruz (n.d.). Use of Ether - Environment, Health & Safety. Available at: [Link]

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